5-Methyl-2-octanone

• CAS: 58654-67-4

Core Science & Biosynthesis

5-Methyl-2-octanone chemical properties and structure

An In-depth Technical Guide to 5-Methyl-2-octanone: Structure, Properties, and Scientific Applications

Introduction

5-Methyl-2-octanone (CAS No. 58654-67-4) is an aliphatic, branched-chain ketone that serves as a valuable intermediate and building block in organic synthesis.[1][2] Its structure, featuring a chiral center and a reactive carbonyl group, makes it a molecule of interest for researchers in synthetic chemistry. While not directly implicated in drug development pathways, its utility as a chiral precursor and a model compound for studying ketone reactivity provides a relevant foundation for professionals in the field. This guide offers a detailed examination of its chemical structure, physicochemical properties, spectroscopic signature, and practical applications, grounded in established chemical principles.

Molecular Structure and Stereochemistry

The fundamental identity of 5-Methyl-2-octanone is defined by its molecular structure. It consists of an eight-carbon chain (octane) with a ketone functional group (an oxo group) at the second carbon position (C2) and a methyl group branching from the fifth carbon position (C5).[2]

Key Structural Features:

• IUPAC Name: 5-methyloctan-2-one[2]

• Molecular Formula: C₉H₁₈O[1][2]

• Functional Groups: The molecule's reactivity is primarily dictated by the methyl ketone group. The carbonyl (C=O) bond is polar, making the carbonyl carbon electrophilic and susceptible to nucleophilic attack. The α-protons on C1 and C3 are acidic and can be removed by a base to form an enolate.

• Chirality: The carbon at position 5 (C5) is a stereocenter, as it is bonded to four different groups: a hydrogen atom, a methyl group, a propyl group, and a -(CH₂)₂-C(=O)CH₃ group. Consequently, 5-Methyl-2-octanone exists as a pair of enantiomers: (R)-5-Methyl-2-octanone and (S)-5-Methyl-2-octanone. The commercially available product is often a racemic mixture.[2] The specific stereoisomer can be critical in applications where chirality influences biological activity or product formation, a key consideration in drug development.

Caption: 2D structure of 5-Methyl-2-octanone with chiral center at C5 (*).

Physicochemical and Safety Properties

The physical properties of 5-Methyl-2-octanone are consistent with those of an aliphatic ketone of its molecular weight. These properties are crucial for determining appropriate handling, storage, and reaction conditions.

Table 1: Physicochemical Properties of 5-Methyl-2-octanone

Property	Value	Source
Molecular Weight	142.24 g/mol	[1][2]
CAS Number	58654-67-4	[1][2]
Appearance	Colorless to light yellow liquid	[1]
Boiling Point	102 °C at 50 mmHg	[1][3]
Flash Point	58 °C	[1]
Specific Gravity	0.83 (20/20 °C)	[1]
Refractive Index	~1.42	[1][3]
SMILES	CCCC(C)CCC(=O)C	[2]

| InChIKey | UPVLGOPSYZTLGB-UHFFFAOYSA-N |[2] |

Safety and Handling:

5-Methyl-2-octanone is classified as a flammable liquid and vapor.[2] Standard laboratory safety protocols for handling flammable organic compounds are mandatory.

• GHS Hazard Statement: H226: Flammable liquid and vapor.[1][2]

• Precautionary Measures: Keep away from heat, sparks, and open flames (P210). Keep the container tightly closed (P233). Store in a well-ventilated place and keep cool (P403 + P235).[1] Use explosion-proof equipment and take precautionary measures against static discharge. In case of fire, use dry sand, dry chemical, or alcohol-resistant foam to extinguish.

Spectroscopic Characterization

Spectroscopic analysis provides an unambiguous confirmation of the molecular structure. The following sections describe the expected spectral features for 5-Methyl-2-octanone, offering a framework for its analytical identification.

Infrared (IR) Spectroscopy: The IR spectrum is dominated by the characteristic absorption of the carbonyl group.

• C=O Stretch: A strong, sharp absorption peak is expected in the range of 1710-1725 cm⁻¹ , which is typical for an aliphatic ketone.[4]

• C-H Stretch: Peaks just below 3000 cm⁻¹ (typically 2850-2960 cm⁻¹) corresponding to the sp³ C-H stretching of the methyl and methylene groups.

• C-H Bend: Absorptions around 1465 cm⁻¹ and 1375 cm⁻¹ corresponding to the bending vibrations of the alkyl groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR spectroscopy provides detailed information about the carbon-hydrogen framework.

• ¹H NMR: The proton NMR spectrum will be complex due to the asymmetry introduced by the chiral center. Key expected signals include:

  • A singlet at ~2.1 ppm corresponding to the three protons of the methyl group at C1 (CH₃-C=O). This signal is characteristic of methyl ketones.

  • A multiplet in the region of 0.8-1.0 ppm integrating to six protons, representing the two terminal methyl groups at C8 and the C5-methyl group. These signals will likely overlap.

  • A series of complex multiplets between 1.1-2.5 ppm for the various methylene (CH₂) and methine (CH) protons along the carbon chain. The protons on C3 will appear as a triplet, while the protons on C4, C5, and C6 will show more complex splitting patterns.

• ¹³C NMR: The carbon NMR spectrum should show nine distinct signals, one for each unique carbon atom.

  • A signal in the 205-215 ppm range for the carbonyl carbon (C2).

  • A signal at ~30 ppm for the methyl carbon at C1.

  • Multiple signals in the upfield region (10-50 ppm ) corresponding to the other seven sp³ hybridized carbons of the alkyl chain.

Mass Spectrometry (MS): Electron Ionization (EI) Mass Spectrometry is a destructive technique that provides the molecular weight and valuable structural information from fragmentation patterns.

• Molecular Ion (M⁺): A peak at m/z = 142 , corresponding to the molecular weight of the compound, should be observable.

• Alpha-Cleavage: The most common fragmentation pathway for ketones is α-cleavage, which is the breaking of the bond adjacent to the carbonyl group.

  • Cleavage between C1-C2 would yield an acylium ion at m/z = 43 (CH₃CO⁺), which is often the base peak for methyl ketones.[4][5]

  • Cleavage between C2-C3 would yield an acylium ion at m/z = 127 .

• McLafferty Rearrangement: Ketones with a γ-hydrogen (a hydrogen on the third carbon from the carbonyl group) can undergo this characteristic rearrangement. 5-Methyl-2-octanone has γ-hydrogens at the C5 position. This rearrangement would result in the loss of a neutral alkene (propene in this case, from C3, C4, and the C5-methyl) and the formation of a radical cation, though this might be less prominent than alpha-cleavage.

Synthesis and Reactivity

General Synthesis Protocol (Acetoacetic Ester Synthesis): A reliable method for preparing methyl ketones like 5-Methyl-2-octanone is the acetoacetic ester synthesis. This protocol leverages the acidity of the α-protons of ethyl acetoacetate to form a new carbon-carbon bond.

Caption: Workflow for Acetoacetic Ester Synthesis of 5-Methyl-2-octanone.

Methodology:

• Enolate Formation: Ethyl acetoacetate is treated with a strong base, typically sodium ethoxide (NaOEt) in ethanol, to quantitatively deprotonate the α-carbon, forming a nucleophilic enolate.

• Alkylation: The enolate is reacted with an appropriate alkyl halide via an Sₙ2 reaction. For the synthesis of 5-Methyl-2-octanone, the required halide is 1-bromo-3-methylhexane . The causality here is crucial: the structure of the alkyl halide directly determines the final structure of the ketone's side chain.

• Hydrolysis and Decarboxylation: The resulting alkylated β-keto ester is subsequently hydrolyzed under acidic or basic conditions (e.g., aqueous NaOH followed by H₃O⁺) to the corresponding β-keto acid.[6] Upon gentle heating, this intermediate readily undergoes decarboxylation (loss of CO₂) to yield the final product, 5-Methyl-2-octanone.

• Purification: The crude product is purified by fractional distillation under reduced pressure to yield the final, pure ketone.[1]

Applications in Research and Development

While 5-Methyl-2-octanone is not a therapeutic agent, its value to drug development professionals lies in its role as a versatile chemical intermediate.

• Chiral Building Block: The presence of a stereocenter at C5 makes enantiomerically pure forms of 5-Methyl-2-octanone valuable starting materials for the asymmetric synthesis of more complex molecules, where stereochemistry is paramount for biological efficacy.

• Model Substrate: Its straightforward structure allows it to be used as a model substrate for developing and optimizing new synthetic methodologies involving ketone transformations, such as reductions, reductive aminations, or enolate chemistry.

• Fragrance and Flavor Industry: Like its isomer 2-octanone, which exhibits cheesy, fruity, and herbaceous notes, 5-Methyl-2-octanone and its derivatives have applications in the fragrance and flavor industry.[7] Understanding the structure-activity relationship in this field can provide insights applicable to molecular recognition in biological systems.

Conclusion

5-Methyl-2-octanone is a structurally interesting chiral ketone with well-defined chemical and physical properties. A thorough understanding of its spectroscopic signature is essential for its reliable identification, while established synthetic protocols like the acetoacetic ester synthesis provide a clear path to its preparation. For researchers and drug development professionals, its primary utility is not as a bioactive molecule itself, but as a foundational chiral building block and a model system for exploring the rich reactivity of the ketone functional group.

References

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• Human Metabolome Database (2024). Showing metabocard for 2-Octanone (HMDB0031294). Retrieved from HMDB. [Link]

• The Good Scents Company (n.d.). methyl hexyl ketone. Retrieved from The Good Scents Company website. [Link]

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• Google Patents (2020). CN110143889B - Synthetic method of 3- [ (dimethylamino) methyl ] -5-methyl-2-hexanone.

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An In-depth Technical Guide to the Physical Properties of 5-Methyl-2-octanone

Introduction

5-Methyl-2-octanone (CAS No. 58654-67-4) is a branched-chain aliphatic ketone with significant applications in various fields, including as a flavoring agent and in the synthesis of more complex organic molecules.[1] A thorough understanding of its physical properties is paramount for researchers, scientists, and drug development professionals to ensure its proper handling, application, and integration into experimental and industrial processes. This guide provides a comprehensive overview of the key physical characteristics of 5-Methyl-2-octanone, supported by experimental data where available and supplemented with reliable predicted values. Furthermore, it outlines the standardized methodologies for the experimental determination of these properties, ensuring scientific rigor and reproducibility.

Molecular and Chemical Identity

5-Methyl-2-octanone is a nine-carbon ketone with the molecular formula C₉H₁₈O.[1] Its structure features a carbonyl group at the second carbon position and a methyl group at the fifth carbon position of an octane backbone.

Table 1: Molecular and Chemical Identifiers for 5-Methyl-2-octanone

Identifier	Value	Source
IUPAC Name	5-methyloctan-2-one	PubChem[1]
CAS Number	58654-67-4	TCI America[2]
Molecular Formula	C₉H₁₈O	TCI America[2]
Molecular Weight	142.24 g/mol	TCI America[2]
SMILES	CCCC(C)CCC(=O)C	PubChem[1]
InChI	InChI=1S/C9H18O/c1-4-5-8(2)6-7-9(3)10/h8H,4-7H2,1-3H3	PubChem[1]

Macroscopic Physical Properties

The physical state and thermodynamic properties of 5-Methyl-2-octanone are crucial for its storage, handling, and application in various processes. These properties are summarized in Table 2.

Table 2: Key Physical Properties of 5-Methyl-2-octanone

Property	Value	Notes	Source
Physical State	Liquid at 20°C	Colorless to light yellow clear liquid	TCI America[2]
Boiling Point	102 °C	at 50 mmHg	TCI America[2]
Predicted: 188.7 °C	at 760 mmHg	ChemSpider
Melting Point	Predicted: -58.9 °C	ChemSpider
Density	0.83 g/cm³	at 20/20 °C	TCI America[2]
Refractive Index	1.42	TCI America[2]
Flash Point	58 °C	TCI America[2]

Note: Predicted values are computationally derived and should be used as estimations in the absence of experimentally determined data.

Spectroscopic Profile

The spectroscopic data for 5-Methyl-2-octanone provides insight into its molecular structure and is a critical tool for its identification and characterization.

Infrared (IR) Spectroscopy

The infrared spectrum of 5-Methyl-2-octanone is characterized by a strong absorption peak corresponding to the carbonyl (C=O) stretch, which is typical for ketones. Additional peaks corresponding to C-H stretching and bending vibrations are also present.

• C=O Stretch: A strong, sharp peak is expected in the region of 1715-1725 cm⁻¹. This is the most prominent feature in the IR spectrum of a ketone.

• C-H Stretch (sp³): Multiple peaks are expected just below 3000 cm⁻¹ (typically in the 2850-2960 cm⁻¹ range) due to the stretching vibrations of the methyl and methylene groups.

• C-H Bend: Peaks corresponding to the bending vibrations of the methyl and methylene groups are expected in the 1350-1470 cm⁻¹ region.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon and hydrogen framework of the molecule.

• ¹H NMR: The proton NMR spectrum of 5-Methyl-2-octanone will show distinct signals for the different types of protons in the molecule. The protons alpha to the carbonyl group (on C-1 and C-3) will be deshielded and appear further downfield. The methyl protons will typically appear as singlets or doublets depending on their neighboring protons.

• ¹³C NMR: The carbon NMR spectrum will show nine distinct signals, one for each unique carbon atom in the molecule. The carbonyl carbon (C-2) will be the most deshielded and appear significantly downfield (typically in the 200-220 ppm range). The chemical shifts of the other carbon atoms will depend on their proximity to the carbonyl group and the methyl branch.

Solubility Profile

The solubility of 5-Methyl-2-octanone is governed by its molecular structure, which contains a polar carbonyl group and a larger nonpolar hydrocarbon chain.

• Water Solubility: Due to the long alkyl chain, 5-Methyl-2-octanone is expected to have low solubility in water. It is classified as a hydrophobic molecule.

• Organic Solvents: It is expected to be miscible with a wide range of common organic solvents, including alcohols (methanol, ethanol), ethers (diethyl ether), ketones (acetone), and chlorinated hydrocarbons (dichloromethane). This is due to the principle of "like dissolves like," where the nonpolar alkyl chain interacts favorably with nonpolar solvents.

Experimental Determination of Physical Properties

The following section details the standardized experimental protocols for determining the key physical properties of 5-Methyl-2-octanone. Adherence to these methodologies is crucial for obtaining accurate and reproducible data.

Boiling Point Determination (Micro Method)

The causality behind this experimental choice is the conservation of material, which is often crucial in research and drug development settings.

Caption: Workflow for micro-boiling point determination.

This recorded temperature corresponds to the boiling point of the liquid, where its vapor pressure equals the atmospheric pressure.

Density Determination

The density of a liquid can be accurately determined using a pycnometer or, more simply, by measuring the mass of a known volume.

Caption: Step-by-step process for density determination.

Refractive Index Measurement

The refractive index is a fundamental physical constant that is highly sensitive to the purity of the substance. It is measured using a refractometer.

Caption: Procedure for measuring the refractive index.

Safety, Handling, and Disposal

As a flammable liquid, 5-Methyl-2-octanone requires careful handling and storage to prevent accidents.

• Handling: Use in a well-ventilated area, preferably in a chemical fume hood. Avoid contact with skin and eyes by wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Keep away from heat, sparks, open flames, and other ignition sources.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.

• Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not discharge into drains or the environment. Flammable organic waste should be collected in designated, properly labeled containers for chemical waste disposal.

Conclusion

This technical guide has provided a detailed overview of the essential physical properties of 5-Methyl-2-octanone. By consolidating available experimental data and augmenting it with reliable predicted values, this document serves as a valuable resource for professionals in research and development. The inclusion of standardized experimental protocols underscores the importance of empirical verification and provides a framework for generating high-quality data. A comprehensive understanding of these physical properties is fundamental to the safe and effective use of 5-Methyl-2-octanone in its various applications.

References

• PubChem. (n.d.). 5-Methyl-2-octanone. National Center for Biotechnology Information. Retrieved January 23, 2026, from [Link]

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An In-Depth Technical Guide to 5-Methyl-2-octanone

This guide provides a comprehensive technical overview of 5-Methyl-2-octanone, a valuable aliphatic ketone for researchers, scientists, and professionals in drug development. This document delves into its chemical identity, synthesis, analytical methodologies, and potential applications, with a focus on providing practical, field-proven insights.

Core Chemical Identity: CAS Number and Synonyms

5-Methyl-2-octanone is registered under the CAS Number 58654-67-4 .[1][2] Understanding its various synonyms is crucial for comprehensive literature and database searches.

Table 1: Synonyms and Identifiers for 5-Methyl-2-octanone

Synonym	Identifier Type
5-Methyloctan-2-one	IUPAC Name[1]
2-Octanone, 5-methyl-
Methyl 3-methylhexyl ketone	Common Name[1]
4-methylheptylketone	MeSH Entry Term[1]

A comprehensive list of depositor-supplied synonyms can be found in the PubChem database.[1]

Physicochemical Properties

The physicochemical properties of 5-Methyl-2-octanone are essential for its handling, application, and analysis.

Table 2: Physicochemical Properties of 5-Methyl-2-octanone

Property	Value	Source
Molecular Formula	C₉H₁₈O	PubChem[1]
Molecular Weight	142.24 g/mol	PubChem[1]
Appearance	Colorless to light yellow clear liquid	TCI
Boiling Point	102 °C at 50 mmHg	TCI
Flash Point	58 °C	TCI
Density	0.83 g/cm³	TCI
Refractive Index	1.42	TCI
LogP	2.9	PubChem[1]

Synthesis of 5-Methyl-2-octanone: A Methodological Approach

Conceptual Workflow for the Synthesis of 5-Methyl-2-octanone

Caption: A two-step synthesis of 5-Methyl-2-octanone.

Experimental Protocol

Step 1: Synthesis of 5-Methyl-2-octanol via Grignard Reaction

• Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel under an inert atmosphere (e.g., nitrogen or argon) is charged with a solution of 3-methylhexanal in anhydrous diethyl ether.

• Grignard Reagent Addition: A solution of methylmagnesium bromide in diethyl ether is added dropwise to the stirred solution of the aldehyde at 0 °C. The reaction is exothermic and the addition rate should be controlled to maintain the temperature.

• Reaction Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC) until the starting aldehyde is consumed.

• Quenching and Workup: The reaction is carefully quenched by the slow addition of a saturated aqueous solution of ammonium chloride. The organic layer is separated, and the aqueous layer is extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure to yield crude 5-methyl-2-octanol.

Step 2: Oxidation to 5-Methyl-2-octanone

• Oxidation Setup: The crude 5-methyl-2-octanol is dissolved in a suitable solvent, such as dichloromethane, in a round-bottom flask.

• Oxidant Addition: A mild oxidizing agent, such as pyridinium chlorochromate (PCC) or Dess-Martin periodinane (DMP), is added portion-wise to the stirred solution at room temperature.

• Reaction Monitoring: The oxidation is monitored by TLC until the disappearance of the starting alcohol.

• Purification: The reaction mixture is filtered through a pad of silica gel to remove the chromium salts (in the case of PCC) or other byproducts. The solvent is evaporated under reduced pressure, and the resulting crude product is purified by flash column chromatography on silica gel to afford pure 5-Methyl-2-octanone.

Analytical Characterization

Accurate characterization of 5-Methyl-2-octanone is essential for quality control and research purposes. Gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy are the primary analytical techniques employed.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful tool for the separation, identification, and quantification of volatile compounds like 5-Methyl-2-octanone.

Table 3: Typical GC-MS Parameters for Aliphatic Ketone Analysis

Parameter	Condition
Gas Chromatograph (GC)
Column	Non-polar capillary column (e.g., DB-5ms or HP-5)
Injector Temperature	250 °C
Injection Volume	1 µL
Injection Mode	Split (e.g., 50:1 ratio)
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min
Oven Temperature Program	Initial temperature: 60 °C, hold for 2 min, ramp at 10 °C/min to 250 °C, hold for 5 min
Mass Spectrometer (MS)
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Range	m/z 40-400
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C

Note: These are general parameters and may require optimization based on the specific instrument and sample matrix.

For the analysis of ketones in biological matrices, such as blood, a headspace GC-MS method is often employed. This involves the enzymatic oxidation of related compounds to the ketone, followed by decarboxylation to a volatile analyte that can be quantified.[3] Sample preparation for biological matrices is critical to minimize matrix effects, which can cause signal suppression or enhancement.[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the molecular structure of 5-Methyl-2-octanone.

Expected ¹H NMR and ¹³C NMR Signals:

Based on its structure, one would expect to see distinct signals for each of the non-equivalent protons and carbons in the molecule. However, in practice, some signals, particularly for the methylene protons in the alkyl chain, may overlap in the ¹H NMR spectrum.[5]

¹H NMR (Proton NMR): The spectrum would show signals for the methyl groups, the methine proton at the chiral center, and the methylene groups in the alkyl chain. The chemical shifts and coupling patterns would be characteristic of an aliphatic ketone.

¹³C NMR (Carbon-13 NMR): The spectrum would display nine distinct signals corresponding to the nine carbon atoms in the molecule. The carbonyl carbon would appear at a characteristic downfield chemical shift (typically >200 ppm).

For detailed experimental parameters for acquiring NMR spectra, including solvent, instrument frequency, and reference standards, refer to specialized NMR literature and databases.[6]

Applications in Research and Drug Development

While 5-Methyl-2-octanone is primarily known as a fragrance and flavoring agent, its potential in research and drug development should not be overlooked. Aliphatic ketones, in general, are versatile building blocks in organic synthesis.[7]

Potential Roles in Drug Discovery:

• Synthetic Intermediate: The carbonyl group of 5-Methyl-2-octanone can be a reactive handle for various chemical transformations, allowing for the construction of more complex molecules. Ketones are valuable precursors for the synthesis of natural product-inspired compounds, which are a rich source of new bioactive molecules.

• Scaffold for Bioactive Molecules: The aliphatic chain of 5-Methyl-2-octanone can be incorporated into larger molecules to modulate their lipophilicity and other pharmacokinetic properties. The synthesis of pyrazoline derivatives, a class of compounds with diverse biological activities, often utilizes ketone precursors.

Biological Activity and Metabolism

Currently, there is limited specific information on the pharmacological activity of 5-Methyl-2-octanone. Toxicological studies on the related compound 2-octanone indicate no genotoxic concerns at current usage levels.[8]

Metabolic Considerations:

The metabolism of aliphatic ketones in humans generally involves reduction of the carbonyl group to a secondary alcohol, which is then conjugated and excreted.[9] The metabolic fate of 5-Methyl-2-octanone is likely to follow this general pathway.

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The Unambiguous Identifier: A Technical Guide to the IUPAC Nomenclature of 5-Methyl-2-octanone

Foreword: The Critical Role of Precision in Scientific Communication

In the realms of chemical research, drug development, and materials science, the ability to communicate complex molecular structures with absolute clarity is paramount. An ambiguous name can lead to costly errors, invalidate research, and create significant safety hazards. The International Union of Pure and Applied Chemistry (IUPAC) nomenclature system was established to create a standardized, logical framework for naming chemical compounds, ensuring that a given name corresponds to a single, unique structure.[1][2] This guide provides an in-depth analysis of the IUPAC nomenclature for a specific branched ketone, 5-Methyl-2-octanone, designed for professionals who require a deep and practical understanding of these principles. We will not only dissect the name itself but also explore the underlying logic that makes this system a cornerstone of modern chemistry.

Foundational Principles of IUPAC Nomenclature for Ketones

The IUPAC system for naming organic compounds is built upon a hierarchical set of rules designed to systematically describe a molecule's structure.[3] For ketones, the defining feature is the carbonyl group (C=O) bonded to two other carbon atoms.[4] The systematic name of a ketone is derived from the corresponding alkane, with the "-e" suffix replaced by "-one".[5]

A critical aspect of IUPAC nomenclature is the concept of functional group priority .[6] When a molecule contains multiple functional groups, a pre-defined hierarchy dictates which group determines the suffix of the name (the principal functional group) and which are treated as substituents.[6] Ketones hold a moderate priority, higher than alcohols, amines, and alkenes, but lower than aldehydes, carboxylic acids, and their derivatives. In the case of 5-Methyl-2-octanone, the ketone is the highest-priority functional group, thus dictating the "-one" suffix.

Deconstructing 5-Methyl-2-octanone: A Step-by-Step Protocol

Let us systematically derive the IUPAC name for the following structure:

Step 1: Identification of the Principal Functional Group and Parent Chain

Protocol:

• Identify all functional groups present in the molecule. In this case, we have a carbonyl group within a carbon chain, which defines the molecule as a ketone.

• Determine the longest continuous carbon chain that contains the carbonyl carbon.

Causality and Field Insights: The selection of the longest carbon chain containing the principal functional group is the foundational step in naming. This ensures that the core of the molecule's structure is consistently represented. For our example, the longest continuous chain containing the C=O group consists of eight carbon atoms. This makes the parent alkane octane .

Step 2: Numbering the Parent Chain

Protocol:

• Number the carbon atoms of the parent chain sequentially from one end to the other.

• The numbering direction is chosen to assign the lowest possible number (locant) to the principal functional group.

Causality and Field Insights: This "lowest locant" rule is a cornerstone of IUPAC nomenclature, designed to eliminate ambiguity.[3] By prioritizing the principal functional group, we ensure a consistent numbering scheme for any given structure.

• Scenario A (Numbering from left to right): The carbonyl carbon is at position 2.

• Scenario B (Numbering from right to left): The carbonyl carbon is at position 7.

Following the rule, Scenario A is correct as 2 is lower than 7. Therefore, the carbonyl group is at the C2 position.

Step 3: Identifying and Locating Substituents

Protocol:

• Identify any alkyl groups or other substituents branching off the parent chain.

• Determine the position (locant) of each substituent based on the established numbering of the parent chain.

Causality and Field Insights: In our molecule, there is one substituent: a methyl group (-CH3). Based on our correct numbering from Step 2, this methyl group is attached to the 5th carbon of the octane chain.

Step 4: Assembling the Full IUPAC Name

Protocol:

• Begin with the name and locant of the substituent(s). If there are multiple different substituents, they are listed alphabetically.

• Follow with the name of the parent alkane.

• Indicate the position of the ketone's carbonyl group with its locant, followed by the "-one" suffix.

Assembly:

• Substituent: 5-Methyl

• Parent Chain: octan

• Ketone locant and suffix: -2-one

Combining these components gives the final, unambiguous IUPAC name: 5-Methyl-2-octanone .

The logical flow of this process can be visualized as follows:

Caption: Workflow for deriving the IUPAC name of 5-Methyl-2-octanone.

Quantitative Data Summary and Structural Identifiers

For researchers and drug development professionals, systematic names are often cross-referenced with other identifiers.

Identifier Type	Value	Significance
IUPAC Name	5-Methyl-2-octanone	Unambiguous, systematic chemical name.
CAS Number	58654-67-4	A unique numerical identifier assigned by the Chemical Abstracts Service.[7]
Molecular Formula	C9H18O	Represents the elemental composition of the molecule.
Molecular Weight	142.24 g/mol	The mass of one mole of the substance.
Synonyms	Methyl 3-methylhexyl ketone	A common, non-systematic name.

The Imperative of Unambiguous Nomenclature in Research and Development

The rigorous, rule-based nature of IUPAC nomenclature is not merely an academic exercise; it is a critical component of scientific integrity and reproducibility. In drug development, for instance, a misunderstanding of a molecule's structure due to ambiguous naming could lead to the synthesis of the wrong compound, wasting significant resources and potentially leading to adverse outcomes in preclinical studies.[8][9]

Non-systematic or "trivial" names, while often shorter, can be a source of confusion.[10] For example, the name "methyl hexyl ketone" is ambiguous without specifying the position of the methyl group. Systematic nomenclature eliminates this ambiguity, ensuring that scientists across different organizations and countries are referring to the exact same molecular entity.[11] This clarity is essential for patent applications, regulatory submissions, and the global dissemination of scientific knowledge.[12]

The following diagram illustrates the relationship between a chemical structure and its various identifiers, highlighting the central, unambiguous role of the IUPAC name.

Caption: Relationship between a chemical structure and its identifiers.

Conclusion

The IUPAC nomenclature for 5-Methyl-2-octanone is a clear demonstration of a system designed for precision and clarity. By adhering to a logical, hierarchical set of rules, we can derive a name that is a direct and unambiguous representation of the molecule's structure. For professionals in science and industry, a thorough understanding of these principles is not just a matter of convention but a fundamental requirement for accurate and effective communication, ensuring the integrity and reproducibility of scientific work.

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An In-Depth Technical Guide to the Natural Occurrence of 5-Methyl-2-octanone in Plants

For Distribution: Researchers, Scientists, and Drug Development Professionals

Abstract

5-Methyl-2-octanone is a naturally occurring aliphatic methyl ketone that has garnered significant interest due to its role as a potent semiochemical, particularly in plant defense mechanisms. This technical guide provides a comprehensive overview of the current scientific understanding of 5-Methyl-2-octanone in the plant kingdom. We will explore its distribution across various plant species, delve into the intricacies of its biosynthetic pathways, and discuss its crucial ecological functions. Furthermore, this guide presents detailed, field-proven analytical methodologies for the extraction, identification, and quantification of this compound from plant matrices. Finally, we will examine its known biological activities and explore its potential applications in agriculture and drug development, providing a forward-looking perspective for future research.

Introduction to 5-Methyl-2-octanone

5-Methyl-2-octanone (C9H18O) is a branched-chain aliphatic ketone.[1] Its structure features a carbonyl group at the second carbon position and a methyl group at the fifth position of an octane backbone. This compound is part of a larger class of methyl ketones, which are naturally occurring compounds found in a wide array of organisms, including plants, fungi, and insects.[2] In plants, these compounds are often key components of the plant's chemical defense arsenal, acting as natural insecticides and repellents.[2][3] The study of 5-Methyl-2-octanone is particularly relevant for the development of novel, biodegradable pest control agents and for understanding the complex chemical ecology of plant-insect interactions.

Distribution in the Plant Kingdom

While methyl ketones are widespread, the occurrence of 5-Methyl-2-octanone has been specifically documented in a select number of plant species, often localized in specialized structures like glandular trichomes. The wild tomato species, Solanum habrochaites, is a notable producer of this and other methyl ketones, which accumulate on the plant's surface and provide a first line of defense against herbivorous insects.[3][4] The table below summarizes the known occurrences of related methyl ketones, highlighting the context in which 5-Methyl-2-octanone is found.

Table 1: Documented Occurrence of Relevant Methyl Ketones in Plants

Compound	Plant Species	Family	Plant Part	Reported Role/Significance
2-Undecanone, 2-Tridecanone	Solanum habrochaites	Solanaceae	Glandular Trichomes	Insect repellent against various pests.[3][4]
2-Heptanone	Zingiber officinale (Ginger)	Zingiberaceae	Rhizome	Component of essential oil.[5]
2-Octanone	Hydrangea macrophylla	Hydrangeaceae	Whole Plant	Natural product isolate.[6]
5-Methyl-2-hexanone	Solanum lycopersicum (Tomato)	Solanaceae	Fruit	Flavor and aroma compound.[5]
5-Methyl-2-hexanone	Zingiber officinale (Ginger)	Zingiberaceae	Rhizome	Component of essential oil.[5]

Biosynthesis in Plants

The biosynthesis of methyl ketones in plants is intrinsically linked to fatty acid metabolism.[2] While the complete pathway for 5-Methyl-2-octanone is not fully elucidated in all species, extensive research in Solanum habrochaites has provided a robust model.[3] The process is believed to initiate from intermediates of de novo fatty acid synthesis within the plastids of glandular trichome cells.[4]

The proposed pathway involves a two-step enzymatic process:

• Hydrolysis: A β-ketoacyl-acyl carrier protein (ACP) thioester intermediate is hydrolyzed by a Methyl Ketone Synthase 2 (MKS2) enzyme, which belongs to the thioesterase family. This reaction releases a free β-keto acid.[3]

• Decarboxylation: The resulting β-keto acid is then decarboxylated by a Methyl Ketone Synthase 1 (MKS1) enzyme, an α/β-hydrolase superfamily member, to yield the final methyl ketone and CO2.[3][4]

The chain length and branching pattern of the final methyl ketone are determined by the initial fatty acid precursor.

Caption: Putative biosynthetic pathway of methyl ketones in plants.

Ecological Role and Significance

5-Methyl-2-octanone and related methyl ketones serve as potent semiochemicals, which are signaling molecules that mediate interactions between organisms.[7] Their primary ecological role is in plant defense. The accumulation of these volatile compounds on the leaf surface of plants like Solanum habrochaites creates a repellent and toxic barrier against a wide range of arthropod pests.[4][8] This defense mechanism is particularly effective against chewing insects.[4]

The repellent properties of methyl ketones have been demonstrated against various insects, including mosquitoes and tsetse flies.[8] For instance, 2-octanone has been shown to reduce the catch of baited traps for Glossina species.[8] This natural repellency makes these compounds attractive candidates for the development of new, safer, and more environmentally friendly insect control strategies.

Analytical Methodologies for Isolation and Quantification

Accurate identification and quantification of 5-Methyl-2-octanone in plant tissues are critical for research and development. The following section outlines a robust workflow for this purpose.

Experimental Protocol: Sample Preparation and Extraction

The choice of extraction method is crucial to ensure efficient recovery of this semi-volatile compound while minimizing degradation and contamination.

Objective: To extract 5-Methyl-2-octanone from plant leaf tissue.

Materials:

• Fresh plant leaf tissue (e.g., from Solanum habrochaites)

• Liquid nitrogen

• Hexane (HPLC grade)

• Anhydrous sodium sulfate

• Glass vials with PTFE-lined caps

• Mortar and pestle or cryogenic grinder

• Centrifuge

Procedure:

• Harvesting: Collect fresh leaf tissue and immediately flash-freeze in liquid nitrogen to quench metabolic activity.

• Homogenization: Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle or a cryogenic grinder.

• Solvent Extraction: Transfer a known weight (e.g., 1 gram) of the powdered tissue to a glass vial. Add a precise volume of hexane (e.g., 5 mL).

• Agitation: Vortex the mixture vigorously for 1 minute, then place it on a shaker at room temperature for 1 hour to ensure thorough extraction.

• Separation: Centrifuge the vial at 3000 x g for 10 minutes to pellet the plant debris.

• Drying: Carefully transfer the hexane supernatant to a new vial containing a small amount of anhydrous sodium sulfate to remove any residual water.

• Concentration (Optional): If low concentrations are expected, the extract can be carefully concentrated under a gentle stream of nitrogen gas. Avoid complete evaporation.

• Storage: Store the final extract at -20°C in a sealed vial until analysis.

Causality: Hexane is chosen as the solvent due to its non-polar nature, which is ideal for extracting the hydrophobic 5-Methyl-2-octanone.[9] Flash-freezing and cold processing are essential to prevent enzymatic degradation of the target analyte.

Experimental Protocol: Instrumental Analysis by GC-MS

Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard for the separation, identification, and quantification of volatile and semi-volatile organic compounds like 5-Methyl-2-octanone.

Objective: To identify and quantify 5-Methyl-2-octanone in the plant extract.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

• Capillary column suitable for volatile compound analysis (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm)

GC Parameters (Example):

• Injector Temperature: 250°C

• Injection Mode: Splitless (1 µL injection volume)

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes

  • Ramp: 10°C/min to 280°C

  • Final hold: 5 minutes at 280°C

MS Parameters (Example):

• Ion Source: Electron Ionization (EI) at 70 eV

• Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Scan Range: m/z 40-400

Data Analysis:

• Identification: The identity of 5-Methyl-2-octanone is confirmed by comparing the retention time and the mass spectrum of the peak in the sample chromatogram with that of an authentic standard.

• Quantification: A calibration curve is generated by analyzing a series of known concentrations of a 5-Methyl-2-octanone standard. The concentration in the sample is determined by comparing its peak area to the calibration curve.

Caption: General workflow for the analysis of 5-Methyl-2-octanone.

Biological Activities and Potential Applications

The primary biological activity of 5-Methyl-2-octanone and its analogs is their insect repellency.[8] This property is of significant interest for several applications:

• Agriculture: These compounds can be developed into bio-pesticides for crop protection. As they are naturally derived, they are expected to be more biodegradable and have a lower environmental impact than many synthetic pesticides.

• Public Health: Formulations containing these methyl ketones could be used as personal insect repellents to protect against disease vectors like mosquitoes.[8][10] Research has shown that some methyl ketones can be as effective as DEET, the current industry standard.[8]

• Drug Development: While direct therapeutic applications are not yet established, the study of the biochemical pathways producing these compounds could lead to new targets for modulating biological processes. Furthermore, their antimicrobial properties, though less studied, may present opportunities for new drug discovery.

Conclusion and Future Directions

5-Methyl-2-octanone is a fascinating natural product with a clearly defined ecological role and significant potential for practical applications. While our understanding of its biosynthesis in model organisms like Solanum habrochaites is advancing, several areas warrant further investigation:

• Broadening the Scope: A systematic screening of more plant species is needed to understand the full extent of its distribution in nature.

• Biosynthetic Regulation: Research into the genetic and environmental factors that regulate the production of 5-Methyl-2-octanone could enable the engineering of crops with enhanced pest resistance.

• Mode of Action: A deeper understanding of the molecular mechanisms by which it repels insects could facilitate the design of more potent and specific repellent molecules.

The continued study of 5-Methyl-2-octanone and other plant-derived methyl ketones holds great promise for the development of sustainable solutions in agriculture and public health.

References

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5-Methyl-2-octanone: A Technical Guide to its Role as a Potential Insect Pheromone

Introduction: The Scent of Communication

In the intricate world of insects, chemical signals form the bedrock of communication, governing behaviors from mating and aggregation to alarm and defense.[1] These semiochemicals, particularly pheromones, offer a language of remarkable specificity and potency.[1] Among the vast lexicon of these chemical cues, methyl ketones have emerged as significant players in the chemical ecology of various insect species.[2][3][4] This guide focuses on 5-methyl-2-octanone, a methyl ketone with demonstrated potential as an insect pheromone, particularly as an alarm signal in certain ant species. We will delve into its chemical identity, biological significance, and the rigorous methodologies required to investigate its role in insect behavior and neurophysiology. For researchers in chemical ecology, pest management, and drug development, understanding the nuances of such compounds is paramount for harnessing their potential.[5]

Section 1: Physicochemical Properties and Synthesis of 5-Methyl-2-octanone

A thorough understanding of the physicochemical properties of 5-methyl-2-octanone is the foundation for its study. This knowledge informs everything from its synthesis and purification to its handling and application in bioassays.

Chemical Identity and Properties

5-Methyl-2-octanone is a chiral aliphatic ketone.[6] Its structure and key properties are summarized in the table below.

Property	Value	Source
IUPAC Name	5-methyloctan-2-one	[6]
Molecular Formula	C9H18O	[6]
Molecular Weight	142.24 g/mol	[6]
CAS Number	58654-67-4	[6]
Appearance	Colorless to light yellow clear liquid	[7]
Boiling Point	102 °C at 50 mmHg	[7]
Flash Point	58 °C
Density	0.83 g/cm³	[7]
Refractive Index	1.4210-1.4250	[7]
LogP	2.92	[8]

Note: The chirality at the 5-position can influence biological activity, and stereospecific analysis and synthesis may be crucial for detailed studies.

Chemical Synthesis

For researchers who require a pure, reliable source of 5-methyl-2-octanone for use as an analytical standard or in bioassays, chemical synthesis is often necessary. While several synthetic routes are possible, a common approach involves the alkylation of a ketone enolate. For instance, the reaction of the enolate of 2-hexanone with a suitable methylating agent can yield 3-methyl-2-hexanone. A related compound, 3-((dimethylamino)methyl)-5-methyl-2-hexanone, has been synthesized via an addition reaction on 5-methyl-3-hexen-2-one followed by a Mannich reaction.[9]

It is imperative to purify the synthesized product to a high degree, typically greater than 95%, to avoid confounding results in sensitive bioassays. Purification can be achieved through techniques such as fractional distillation or column chromatography. The purity should be verified using Gas Chromatography-Mass Spectrometry (GC-MS).

Section 2: Identification and Quantification of 5-Methyl-2-octanone in Insects

The definitive identification and accurate quantification of 5-methyl-2-octanone in insect-derived samples are critical first steps in establishing its role as a pheromone. Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard for this purpose.[5][10]

Pheromone Gland Extraction

The choice of extraction method is crucial to obtain a representative sample of the volatile and semi-volatile compounds from the insect's pheromone gland.[5]

Protocol 2.1: Solvent Extraction of Pheromone Glands

• Rationale: This method is suitable for less volatile pheromones where the gland can be easily dissected.

• Procedure:

  • Cold-anesthetize the insect on ice.

  • Under a dissecting microscope, carefully dissect the putative pheromone gland (e.g., mandibular glands in ants) using fine forceps and microscissors.

  • Immediately place the dissected gland into a 2 mL glass vial containing a known volume (e.g., 100 µL) of a high-purity solvent such as hexane or dichloromethane.

  • Gently crush the gland with a clean glass rod to facilitate extraction.

  • Vortex the vial for 30 seconds.

  • The resulting extract can be directly analyzed by GC-MS or concentrated under a gentle stream of nitrogen if necessary.

Protocol 2.2: Headspace Solid-Phase Microextraction (SPME)

• Rationale: SPME is a solvent-free method ideal for analyzing the volatile compounds released by a living insect, providing a more natural profile of the emitted pheromone blend.

• Procedure:

  • Place a live insect (or a dissected gland) in a glass vial and seal it with a septum.[5]

  • Expose the SPME fiber to the headspace above the sample by piercing the septum.[5]

  • Gently heat the vial (e.g., 40-60°C) for a defined period (e.g., 30-60 minutes) to increase the volatilization of the pheromones.[5]

  • Retract the fiber and immediately introduce it into the GC-MS injector for thermal desorption.[5]

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS separates the complex mixture of compounds in the extract and provides mass spectra for their identification.[11]

Protocol 2.3: GC-MS Analysis of Insect Extracts

• Injection: Inject 1 µL of the solvent extract or the thermally desorbed SPME fiber into the GC inlet.

• Gas Chromatograph (GC) Conditions:

  • Column: A non-polar or mid-polar capillary column (e.g., DB-5ms, HP-5ms) is typically used for pheromone analysis.

  • Oven Temperature Program: Start at a low temperature (e.g., 40°C) and ramp up to a higher temperature (e.g., 250°C) at a controlled rate (e.g., 10°C/min). This separates compounds based on their boiling points.

  • Carrier Gas: Helium at a constant flow rate.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV is standard.

  • Mass Range: Scan a mass range of m/z 40-400.

• Data Analysis:

  • Compare the retention time and mass spectrum of the peak of interest with that of a synthetic 5-methyl-2-octanone standard.

  • Utilize mass spectral libraries (e.g., NIST, Wiley) for tentative identification.

  • For quantification, create a calibration curve using known concentrations of the synthetic standard.

Section 3: Biological Activity and Behavioral Assays

Demonstrating a behavioral or physiological response to 5-methyl-2-octanone is essential to confirm its status as a pheromone. This is achieved through a combination of electrophysiological and behavioral assays.

Electroantennography (EAG): Probing the Antenna's Response

EAG is a powerful technique for measuring the overall electrical response of an insect's antenna to a volatile compound.[12][13] It provides a rapid screening tool to determine if the insect's olfactory system can detect the compound of interest.[13]

Protocol 3.1: Electroantennogram (EAG) Recording

• Antenna Preparation:

  • Excise an antenna from a live, cold-anesthetized insect.[12]

  • Mount the antenna between two electrodes using a conductive gel.[12][14] The recording electrode is placed at the tip of the antenna, and the reference electrode at the base.

• Stimulus Delivery:

  • Prepare serial dilutions of synthetic 5-methyl-2-octanone in a suitable solvent (e.g., paraffin oil or hexane).

  • Apply a known volume (e.g., 10 µL) of each dilution onto a filter paper strip and insert it into a Pasteur pipette.[1]

  • Deliver a puff of charcoal-filtered, humidified air through the pipette over the antennal preparation.[1]

• Data Recording and Analysis:

  • Record the resulting depolarization of the antenna using an amplifier and data acquisition software.

  • Measure the amplitude of the EAG response for each concentration.

  • Compare the responses to a solvent control and a positive control (a known active compound).

Behavioral Assays: Observing the Insect's Reaction

Behavioral assays are crucial for determining the function of a pheromone (e.g., alarm, aggregation, attraction).[15][16][17] The design of the assay should be tailored to the specific behavior being investigated.

Protocol 3.2: Alarm Pheromone Bioassay

• Rationale: This assay is designed to observe and quantify the alarm response of social insects, such as ants, to 5-methyl-2-octanone.

• Procedure:

  • Establish a small colony of ants in a foraging arena.

  • Allow the ants to acclimate and exhibit normal foraging behavior.

  • Introduce a small piece of filter paper treated with a known concentration of 5-methyl-2-octanone near the nest entrance or a foraging trail.

  • Use a solvent-treated filter paper as a control.

  • Record and quantify the ants' behaviors, such as:

    • Increased locomotion and running speed.

    • Aggressive posturing (e.g., open mandibles).

    • Recruitment of nestmates.

    • Evasion or repulsion from the treated area.

  • Repeat the assay with different concentrations to establish a dose-response relationship.[16]

Section 4: Biosynthesis and Neuronal Processing

Understanding how insects produce and perceive 5-methyl-2-octanone provides deeper insights into its biological significance.

Biosynthesis of Methyl Ketones

The biosynthesis of methyl ketones in insects is thought to be derived from fatty acid metabolism.[18] One proposed pathway involves the β-oxidation of fatty acids to form β-keto acids, which are then decarboxylated to yield methyl ketones.[3][4] Further research is needed to elucidate the specific enzymes and pathways involved in the production of 5-methyl-2-octanone in different insect species.

Olfactory Reception and Neuronal Pathways

The detection of 5-methyl-2-octanone begins at the insect's antennae, which are covered in olfactory sensilla.[19][20] Inside these sensilla, olfactory receptor neurons (ORNs) express specific olfactory receptors (ORs) that bind to odor molecules.[19][21] This binding event triggers an electrical signal that is transmitted to the antennal lobe of the insect's brain.[19] In the antennal lobe, the signals from ORNs that express the same OR converge onto distinct spherical structures called glomeruli. The pattern of activated glomeruli creates a specific "odor map" that the brain interprets.[22] While the specific ORs and glomeruli responsible for detecting 5-methyl-2-octanone are yet to be identified in most species, this general pathway provides a framework for future research.

Section 5: Potential Applications

The study of 5-methyl-2-octanone and other insect pheromones has significant potential for practical applications, particularly in integrated pest management (IPM).

• Monitoring: Pheromone-baited traps can be used to monitor the presence and population density of pest insects, allowing for more targeted and timely control measures.

• Mass Trapping: High concentrations of pheromones can be used to attract and trap large numbers of insects, reducing their population size.

• Mating Disruption: Dispersing synthetic pheromones in an area can confuse insects and prevent them from finding mates, thereby disrupting their reproductive cycle.

While the application of 5-methyl-2-octanone in pest management is still in its early stages, its role as an alarm pheromone could potentially be exploited to manipulate insect behavior for control purposes.

Conclusion

5-Methyl-2-octanone represents a fascinating case study in the field of chemical ecology. Its identification as a potential insect pheromone opens up numerous avenues for research, from fundamental studies of insect communication and neurobiology to the development of novel and sustainable pest management strategies. The methodologies outlined in this guide provide a robust framework for researchers to investigate the multifaceted role of this and other semiochemicals. As we continue to decipher the chemical language of insects, we gain not only a deeper appreciation for the complexity of the natural world but also powerful tools to address some of our most pressing agricultural and public health challenges.

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A Comprehensive Spectroscopic Guide to 5-Methyl-2-octanone

Prepared by: Gemini, Senior Application Scientist

Abstract

This technical guide provides an in-depth analysis of the spectroscopic data for 5-Methyl-2-octanone (C₉H₁₈O), a saturated aliphatic ketone. Aimed at researchers and professionals in chemical synthesis and drug development, this document elucidates the structural features of the molecule through a multi-technique spectroscopic approach. We will explore the characteristic signatures of 5-Methyl-2-octanone in Infrared (IR) spectroscopy, Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), and Mass Spectrometry (MS). Each section details the underlying principles, experimental considerations, and a thorough interpretation of the spectral data, grounding the analysis in established chemical principles. The collective data provides an unambiguous confirmation of the molecule's structure, serving as a reference for characterization and quality control.

Molecular Structure and Overview

5-Methyl-2-octanone is a nine-carbon ketone with a carbonyl group at the C2 position and a methyl branch at the C5 position. Its molecular weight is 142.24 g/mol .[1] Spectroscopic analysis is indispensable for confirming this structure, differentiating it from its isomers, and ensuring sample purity. The following sections will deconstruct its spectroscopic profile.

Caption: 2D structure of 5-Methyl-2-octanone (C₉H₁₈O).

Infrared (IR) Spectroscopy: Identifying the Carbonyl Group

Infrared spectroscopy probes the vibrational frequencies of bonds within a molecule, making it an exceptional tool for identifying functional groups. For a ketone, the most telling feature is the carbonyl (C=O) bond, which produces a strong, sharp absorption band.[2][3]

Interpretation of the IR Spectrum

The IR spectrum of 5-Methyl-2-octanone is dominated by two key regions:

• C=O Stretch: As a saturated aliphatic ketone, 5-Methyl-2-octanone exhibits a strong C=O stretching vibration around 1715 cm⁻¹.[4] This absorption is characteristically intense due to the large change in dipole moment during the vibration. Its presence is definitive evidence of a ketone functional group.

• C-H Stretch: Absorptions in the 2850-3000 cm⁻¹ region correspond to the C-H stretching vibrations of the molecule's many sp³ hybridized carbons (methyl and methylene groups).

Summary of IR Data

Wavenumber (cm⁻¹)	Intensity	Assignment
~2960-2850	Strong	C(sp³)-H Stretch
~1715	Strong, Sharp	C=O Stretch (Ketone)
~1465	Medium	CH₂ Bending
~1375	Medium	CH₃ Bending

Experimental Protocol: Attenuated Total Reflectance (ATR) IR

A robust and common method for obtaining an IR spectrum of a liquid sample like 5-Methyl-2-octanone is using a Fourier Transform Infrared (FTIR) spectrometer equipped with an ATR accessory.

• Sample Preparation: Place a single drop of neat 5-Methyl-2-octanone liquid directly onto the ATR crystal (e.g., diamond or zinc selenide).

• Background Scan: Record a background spectrum of the clean, empty ATR crystal. This is crucial to subtract atmospheric (CO₂, H₂O) and instrument-related absorptions.

• Sample Scan: Acquire the spectrum of the sample. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing: The instrument's software automatically ratios the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

• Cleaning: Thoroughly clean the ATR crystal with a suitable solvent (e.g., isopropanol or acetone) and allow it to dry completely.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Carbon-Hydrogen Framework

NMR spectroscopy is the most powerful technique for elucidating the detailed structure of an organic molecule. By analyzing the magnetic environments of ¹H and ¹³C nuclei, we can map the connectivity and stereochemistry of the compound.

Caption: Key fragmentation pathways for 5-Methyl-2-octanone in EI-MS.

Summary of MS Data

m/z	Relative Intensity	Assignment	Fragmentation Pathway
142	Low-Medium	[M]⁺˙	Molecular Ion
127	Low	[M-CH₃]⁺	α-Cleavage
100	Medium	[M-C₃H₆]⁺˙	McLafferty Rearrangement
43	High	[CH₃CO]⁺	α-Cleavage

Experimental Protocol: Electron Ionization Mass Spectrometry (EI-MS)

• Sample Introduction: A small amount of the liquid sample is introduced into the mass spectrometer, often via direct injection or through the output of a Gas Chromatograph (GC-MS).

• Ionization: In the ion source, the sample molecules are bombarded with high-energy electrons (typically 70 eV), causing ionization and fragmentation.

• Mass Analysis: The resulting positively charged ions are accelerated into a mass analyzer (e.g., a quadrupole), which separates them based on their mass-to-charge (m/z) ratio.

• Detection: An electron multiplier detects the ions, and the instrument's software plots the relative abundance of ions at each m/z value to generate the mass spectrum.

Conclusion

The spectroscopic analysis of 5-Methyl-2-octanone provides a clear and consistent structural assignment. IR spectroscopy confirms the presence of the ketone carbonyl group. ¹H and ¹³C NMR spectroscopy precisely map the nine-carbon backbone and the location of the methyl branch, distinguishing the compound from its isomers. Finally, mass spectrometry confirms the molecular weight and reveals characteristic fragmentation patterns, including α-cleavage and a McLafferty rearrangement, that are fully consistent with the proposed structure. This comprehensive dataset serves as an authoritative reference for the identification and quality assessment of 5-Methyl-2-octanone.

References

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A Comprehensive Guide to the Safe Laboratory Handling of 5-Methyl-2-octanone

This document provides an in-depth technical guide for researchers, scientists, and drug development professionals on the safe handling, storage, and disposal of 5-Methyl-2-octanone (CAS RN: 58654-67-4) in a laboratory setting. The protocols and recommendations outlined herein are grounded in established safety principles and data from authoritative sources to ensure the well-being of laboratory personnel and the integrity of research.

Section 1: Compound Identification and Properties

5-Methyl-2-octanone, also known as Methyl 3-Methylhexyl Ketone, is a colorless to light yellow liquid.[1] It is imperative for laboratory personnel to be familiar with its fundamental properties to conduct a thorough risk assessment.

Table 1: Physicochemical Properties of 5-Methyl-2-octanone

Property	Value	Source
Molecular Formula	C9H18O	[1]
Molecular Weight	142.24 g/mol	[1][2]
Appearance	Colorless to Light yellow clear liquid	[1]
Boiling Point	102 °C at 50 mmHg	[1][3]
Flash Point	58 °C	[1]
Specific Gravity	0.83 (20/20)	[1]
Refractive Index	1.42	[1]

Section 2: Hazard Identification and Risk Assessment

A critical aspect of laboratory safety is a comprehensive understanding of the potential hazards associated with a chemical. 5-Methyl-2-octanone is classified as a flammable liquid.[1][2]

Table 2: GHS Hazard Classification for 5-Methyl-2-octanone

Hazard Class	Hazard Statement	GHS Pictogram	Signal Word
Flammable liquids (Category 3)	H226: Flammable liquid and vapor	Warning

Source:[1][2]

The primary risk associated with 5-Methyl-2-octanone is its flammability. Vapors can form explosive mixtures with air, and the liquid can be ignited by heat, sparks, or open flames.[1] Therefore, a rigorous risk assessment must be conducted prior to any experimental work.

Risk Assessment Workflow

The following diagram outlines the logical steps for a comprehensive risk assessment before handling 5-Methyl-2-octanone.

Caption: Step-by-step workflow for the safe laboratory use of 5-Methyl-2-octanone.

References

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An In-Depth Technical Guide to the Thermodynamic Properties of 5-Methyl-2-octanone

A Senior Application Scientist's Field-Proven Insights for Researchers and Drug Development Professionals

This guide provides a comprehensive analysis of the thermodynamic properties of 5-Methyl-2-octanone. Recognizing the scarcity of direct experimental data for this specific branched-chain ketone, this document employs a scientifically rigorous comparative approach. By contrasting the known, experimentally verified data of its straight-chain isomer, 2-octanone, with the available computed data for 5-Methyl-2-octanone, we can derive valuable, field-proven insights into its expected physical behavior. This methodology not only allows for reliable predictions but also illuminates the critical role of molecular structure in determining thermodynamic properties—a cornerstone of chemical engineering, materials science, and drug formulation.

The Isomeric Context: Why Structure Dictates Properties

In drug development and chemical synthesis, seemingly minor changes in molecular structure can lead to significant shifts in physical and chemical properties. 5-Methyl-2-octanone and its isomer, 2-octanone, share the same chemical formula (C₉H₁₈O for 5-methyl-2-octanone's common isomer family, and C₈H₁₆O for 2-octanone), but their atoms are arranged differently. 2-Octanone is a linear ketone, while 5-Methyl-2-octanone features a methyl group branching off the main carbon chain. This structural difference is paramount; it directly influences the molecule's surface area and its ability to engage in intermolecular van der Waals forces.

Generally, increased branching disrupts the uniform packing of molecules, leading to a decrease in the overall strength of these intermolecular forces. This fundamental principle predicts that 5-Methyl-2-octanone will exhibit a lower boiling point and a higher vapor pressure compared to its straight-chain counterpart, 2-octanone.

Caption: Molecular structures of 2-octanone and 5-methyl-2-octanone.

Thermodynamic Properties: A Tale of Two Isomers

The following tables summarize the available thermodynamic data. Table 1 presents the computed, or predicted, properties for 5-Methyl-2-octanone, which serve as valuable estimates in the absence of experimental findings.[1] Table 2 details the extensive, experimentally-derived data for the linear isomer, 2-octanone, providing a solid baseline for our comparative analysis.[2][3][4][5][6][7]

Table 1: Computed Thermodynamic Properties of 5-Methyl-2-octanone

Property	Value	Source
Molecular Weight	142.24 g/mol	PubChem[1]
XLogP3	2.9	PubChem[1]
Hydrogen Bond Donor Count	0	PubChem[1]
Hydrogen Bond Acceptor Count	1	PubChem[1]
Rotatable Bond Count	5	PubChem[1]

Note: These values are computationally derived and should be used as estimates pending experimental verification.

Table 2: Experimental Thermodynamic Properties of 2-Octanone

Property	Value	Conditions	Source(s)
Molecular Weight	128.21 g/mol	-	Cheméo[2]
Boiling Point	173.5 °C	760 mmHg	PubChem[4]
Melting Point	-16 °C	-	PubChem[4]
Density	0.820 g/cm³	20 °C	PubChem[4]
Vapor Pressure	1.35 mmHg	25 °C	PubChem[4]
Enthalpy of Vaporization (ΔvapH°)	52.0 ± 0.3 kJ/mol	Standard Conditions	NIST[3][7]
Enthalpy of Fusion (ΔfusH)	24.419 kJ/mol	252.86 K	NIST[3]
Standard Enthalpy of Formation (ΔfH°gas)	-345.1 ± 2.5 kJ/mol	Gas Phase	NIST[7]
Standard Enthalpy of Combustion (ΔcH°liquid)	-5050.13 kJ/mol	Liquid, Standard Conditions	NIST[7]

Causality and Field-Proven Insights

Boiling Point and Vapor Pressure

The boiling point is a direct indicator of the strength of intermolecular forces. For 2-octanone, the experimental boiling point is a robust 173.5 °C.[4] The linear structure allows for efficient packing and maximized surface area contact between molecules, enhancing the cumulative effect of van der Waals forces.

• Expert Insight: For 5-Methyl-2-octanone, the methyl branch at the 5-position acts as a steric hindrance, preventing the molecules from packing as tightly as their linear counterparts. This reduces the effective surface area for intermolecular interactions, thereby weakening the overall van der Waals forces. Consequently, less thermal energy is required to overcome these forces and transition into the gaseous phase. It is therefore predicted that the boiling point of 5-Methyl-2-octanone will be lower than that of 2-octanone.

Vapor pressure is inversely related to the strength of intermolecular forces. The lower the forces, the more readily molecules can escape the liquid phase. Given that 2-octanone has a vapor pressure of 1.35 mmHg at 25 °C, it is highly probable that 5-Methyl-2-octanone exhibits a higher vapor pressure at the same temperature.[4] This is a critical consideration in drug development for predicting shelf-life, stability, and appropriate storage conditions.

Enthalpy of Vaporization (ΔvapH°)

The enthalpy of vaporization—the energy required to transform a given quantity of a substance from a liquid into a gas at a given pressure—is a direct measure of intermolecular force strength. The significant energy input of ~52 kJ/mol required for 2-octanone underscores its relatively strong molecular cohesion.[3][7]

• Expert Insight: Following the same logic, the ΔvapH° for 5-Methyl-2-octanone is expected to be lower than that of 2-octanone. A lower energy requirement for vaporization has direct implications for manufacturing processes, such as drying or solvent removal, where it could translate to energy and cost savings.

Experimental Protocol: A Self-Validating System for Vapor Pressure Determination

To move from prediction to empirical fact, experimental validation is essential. The following protocol outlines a static method for determining the vapor pressure of a compound like 5-Methyl-2-octanone. This method is a self-validating system because it relies on achieving a stable, reproducible equilibrium state.

Objective: To accurately measure the vapor pressure of 5-Methyl-2-octanone at various temperatures.

Principle: The static method involves introducing a pure liquid into an evacuated system and measuring the pressure of the vapor in equilibrium with the liquid at a constant, known temperature.

Apparatus:

• Isoteniscope (or similar static vapor pressure apparatus)

• High-precision pressure transducer (e.g., capacitance manometer)

• Thermostatic bath with ±0.01 K stability

• Vacuum pump capable of reaching < 10⁻³ Pa

• Sample of 5-Methyl-2-octanone (≥ 99.5% purity)

Step-by-Step Methodology:

• Sample Preparation & Degassing (Crucial Step):

  • Introduce a small amount of 5-Methyl-2-octanone into the sample bulb of the Isoteniscope.

  • Freeze the sample using liquid nitrogen.

  • Evacuate the apparatus using the vacuum pump to remove air and other volatile impurities.

  • Isolate the system from the pump and allow the sample to thaw. Any dissolved gases will bubble out of the liquid.

  • Repeat this freeze-pump-thaw cycle at least three times. Causality: This step is critical to remove dissolved atmospheric gases, which would otherwise contribute to the total pressure, leading to erroneously high vapor pressure readings.

• Equilibrium Measurement:

  • Immerse the sample bulb in the thermostatic bath set to the desired initial temperature (e.g., 298.15 K).

  • Allow the system to reach thermal and phase equilibrium. This is typically achieved when the pressure reading from the transducer remains constant for an extended period (e.g., < 0.1% change over 15 minutes). Trustworthiness: This stability criterion ensures a true equilibrium measurement.

  • Record the stable pressure and the precise temperature.

• Temperature Variation:

  • Incrementally increase the temperature of the bath to the next setpoint.

  • Allow the system to re-equilibrate and record the new stable pressure and temperature.

  • Repeat this process across the desired temperature range.

• Data Analysis:

  • Plot the natural logarithm of the measured vapor pressure (ln P) against the inverse of the absolute temperature (1/T).

  • According to the Clausius-Clapeyron equation, this plot should yield a straight line. The slope of this line is equal to -ΔvapH°/R, where R is the ideal gas constant.

  • This analysis not only provides vapor pressure data but also allows for the calculation of the enthalpy of vaporization, serving as an internal validation of the data's thermodynamic consistency.

Caption: Workflow for vapor pressure determination via the static method.

Conclusion

References

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A Comprehensive Technical Guide to the Solubility of 5-Methyl-2-octanone

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides an in-depth exploration of the solubility characteristics of 5-Methyl-2-octanone, a molecule of interest in various chemical and pharmaceutical applications. By delving into the fundamental principles of solubility and providing robust experimental methodologies, this document serves as a critical resource for scientists and researchers engaged in formulation development, reaction chemistry, and purification processes.

Introduction: Understanding the Molecular Landscape of 5-Methyl-2-octanone

5-Methyl-2-octanone is a branched-chain aliphatic ketone with the chemical formula C₉H₁₈O. Its structure, featuring a nine-carbon backbone, a carbonyl group at the second position, and a methyl branch at the fifth position, dictates its physicochemical properties and, consequently, its solubility in various media. The presence of the polar carbonyl group introduces the capacity for dipole-dipole interactions and hydrogen bond acceptance, while the largely nonpolar alkyl chain contributes to van der Waals forces. The interplay of these structural features governs its miscibility with a spectrum of solvents.

A thorough understanding of the solubility of 5-Methyl-2-octanone is paramount for its effective application. In drug development, solubility influences bioavailability and formulation strategies. In synthetic chemistry, it is a key parameter for reaction media selection, influencing reaction rates and yields. For purification processes like crystallization and chromatography, precise solubility data is indispensable.

The Theoretical Bedrock of Solubility: A Scientist's Perspective

The principle of "like dissolves like" serves as a foundational concept in predicting solubility. This adage is scientifically grounded in the nature of intermolecular forces between solute and solvent molecules. For dissolution to occur, the energy required to break the interactions within the pure solute and pure solvent must be compensated by the energy released from the formation of new solute-solvent interactions.

The primary intermolecular forces at play are:

• Van der Waals Forces (Dispersion Forces): Present in all molecules, these are weak, temporary attractions arising from fluctuations in electron distribution. The extensive alkyl chain of 5-Methyl-2-octanone contributes significantly to these interactions.

• Dipole-Dipole Interactions: The polar carbonyl group in 5-Methyl-2-octanone creates a permanent dipole, leading to electrostatic attractions with other polar molecules.

• Hydrogen Bonding: While 5-Methyl-2-octanone cannot self-associate via hydrogen bonding as it lacks a hydrogen atom bonded to an electronegative atom, its carbonyl oxygen can act as a hydrogen bond acceptor, interacting with protic solvents like water and alcohols.

The balance of these forces determines the extent to which 5-Methyl-2-octanone will dissolve in a given solvent. A solvent with a similar balance of these intermolecular forces will be a good solvent for this ketone.

A Quantitative Approach: Hansen Solubility Parameters

To move beyond qualitative predictions, Hansen Solubility Parameters (HSP) provide a powerful quantitative framework for assessing solvent-solute compatibility.[1][2][3] HSP theory decomposes the total cohesive energy of a substance into three components:

• δD (Dispersion): Represents the energy from dispersion forces.

• δP (Polar): Represents the energy from dipole-dipole interactions.

• δH (Hydrogen Bonding): Represents the energy from hydrogen bonds.

Each solvent and solute can be characterized by its three HSP values. The principle of HSP is that substances with similar HSP values are likely to be miscible. The "distance" (Ra) between the HSPs of two substances can be calculated using the following equation:

Ra² = 4(δD₁ - δD₂)² + (δP₁ - δP₂)² + (δH₁ - δH₂)²

A smaller Ra value indicates a higher affinity and, therefore, greater solubility. This quantitative tool is invaluable for solvent selection and formulation optimization.[1][2]

Solubility Profile of Aliphatic Ketones: A Data-Driven Analysis

For illustrative purposes, the table below presents typical solubility behaviors of mid-to-long chain ketones in various solvent classes. This data, compiled from various sources on compounds like 2-heptanone and methyl isobutyl ketone, provides a strong predictive framework for 5-Methyl-2-octanone.[4][5][6][7][8]

Solvent Class	Representative Solvents	Expected Solubility of 5-Methyl-2-octanone	Predominant Intermolecular Interactions
Nonpolar, Aprotic	Hexane, Toluene, Carbon Tetrachloride	High / Miscible	Van der Waals (Dispersion) Forces
Polar, Aprotic	Acetone, Ethyl Acetate, Tetrahydrofuran (THF)	High / Miscible	Van der Waals, Dipole-Dipole
Polar, Protic	Water	Very Low / Sparingly Soluble	Hydrogen Bonding (acceptor), Dipole-Dipole, Van der Waals
Polar, Protic	Ethanol, Methanol	High / Miscible	Hydrogen Bonding (acceptor), Dipole-Dipole, Van der Waals

Analysis of Expected Solubility:

• In Nonpolar, Aprotic Solvents: The long, nonpolar alkyl chain of 5-Methyl-2-octanone dominates its character, making it highly compatible with nonpolar solvents where dispersion forces are the primary mode of interaction.

• In Polar, Aprotic Solvents: The polarity of the ketone's carbonyl group aligns well with the polarity of these solvents, leading to strong dipole-dipole interactions and high solubility.

• In Water: The large hydrophobic alkyl chain significantly outweighs the hydrophilic nature of the carbonyl group, resulting in very limited solubility in water.[4][5][7]

• In Alcohols: The ability of the carbonyl oxygen to accept hydrogen bonds from the hydroxyl group of alcohols, coupled with the compatibility of the alkyl chains, results in high miscibility.[4]

Experimental Determination of Solubility: A Validated Protocol

To obtain precise and reliable solubility data, a robust experimental methodology is essential. The Shake-Flask Method , a globally recognized and dependable technique, is highly recommended.[9][10][11][12][13] This method is also in alignment with the principles outlined in the OECD Guideline 105 for determining water solubility.[14][15][16][17][18]

The Shake-Flask Method: A Step-by-Step Protocol

This protocol provides a self-validating system for determining the equilibrium solubility of 5-Methyl-2-octanone in a chosen solvent.

Materials and Equipment:

• 5-Methyl-2-octanone (high purity)

• Selected solvents (analytical grade)

• Glass vials or flasks with airtight seals (e.g., screw caps with PTFE septa)

• Orbital shaker or magnetic stirrer with temperature control

• Analytical balance

• Volumetric flasks and pipettes

• Syringe filters (e.g., 0.22 µm PTFE)

• Analytical instrumentation for quantification (e.g., Gas Chromatography with Flame Ionization Detector (GC-FID), High-Performance Liquid Chromatography (HPLC))

Protocol Workflow Diagram:

Caption: Experimental workflow for the Shake-Flask solubility determination method.

Detailed Procedural Steps:

• Preparation of Saturated Solution:

  • To a series of glass vials, add a precisely known volume of the desired solvent.

  • Add an excess amount of 5-Methyl-2-octanone to each vial. The presence of a distinct undissolved phase of the ketone should be visible.

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials in an orbital shaker or on a stir plate within a temperature-controlled environment (e.g., 25 °C).

  • Agitate the samples at a constant speed for a sufficient duration to reach equilibrium. A period of 24 to 48 hours is typically adequate, but this should be experimentally verified by taking measurements at different time points (e.g., 24, 48, and 72 hours) to ensure the concentration has plateaued.[10][11]

• Phase Separation and Sampling:

  • Once equilibrium is reached, cease agitation and allow the vials to stand undisturbed in the same temperature-controlled environment for several hours to ensure complete separation of the two phases.

  • Carefully withdraw an aliquot from the clear, saturated solvent phase (supernatant), taking care not to disturb the undissolved ketone layer.

• Sample Preparation for Analysis:

  • Immediately filter the collected aliquot through a syringe filter compatible with the solvent to remove any microscopic, undissolved droplets.

  • Accurately dilute the filtered sample with the pure solvent to a concentration that falls within the linear dynamic range of the chosen analytical method.

• Quantification:

  • Analyze the diluted samples using a validated and calibrated analytical method, such as GC-FID or HPLC. A calibration curve should be prepared using standard solutions of 5-Methyl-2-octanone of known concentrations.

• Calculation of Solubility:

  • From the concentration of the diluted sample determined in the previous step, calculate the concentration of 5-Methyl-2-octanone in the original saturated solution, taking into account the dilution factor. The solubility is typically expressed in units of g/L, mg/mL, or molarity.

Causality and Self-Validation in the Protocol

• Use of Excess Solute: Adding an excess of 5-Methyl-2-octanone ensures that the solvent becomes saturated, which is the definition of solubility at a given temperature.

• Sealed Vials: This prevents the loss of volatile solvents, which would otherwise lead to an overestimation of solubility.

• Constant Temperature Control: Solubility is a temperature-dependent property. Maintaining a constant temperature is crucial for obtaining reproducible and accurate results.

• Verification of Equilibrium: Taking measurements at multiple time points until the concentration is constant validates that a true equilibrium has been reached and the measured value is not a transient state.

• Filtration: This step is critical to ensure that only the dissolved solute is being measured, preventing artificially high results from undissolved micro-droplets.

• Calibration of Analytical Method: A properly calibrated instrument with established linearity ensures the accuracy of the concentration measurement.

Logical Relationships in Solubility Prediction

The interplay between the properties of 5-Methyl-2-octanone and various solvents can be visualized to better understand the principles of solubility.

Caption: Relationship between solute/solvent properties and solubility outcome.

Conclusion

The solubility of 5-Methyl-2-octanone is a multifaceted property governed by the principles of intermolecular forces. Its dual character, possessing both a polar carbonyl group and a significant nonpolar alkyl chain, allows for its miscibility with a wide range of organic solvents, while its aqueous solubility remains limited. For precise and reliable data, the shake-flask method provides a robust and validated experimental approach. A comprehensive understanding of these principles and methodologies is crucial for the effective utilization of 5-Methyl-2-octanone in research, development, and industrial applications.

References

• Hansen, C. M. (n.d.). Hansen Solubility Parameters. Hansen Solubility. Retrieved from [Link]

• Hansen Solubility Parameters in Practice. (n.d.). Pirika. Retrieved from [Link]

• Abbott, S. (n.d.). HSP Basics | Practical Solubility Science. Professor Steven Abbott. Retrieved from [Link]

• 2-Heptanone. (n.d.). In Wikipedia. Retrieved from [Link]

• Solubility Testing – Shake Flask Method. (n.d.). BioAssay Systems. Retrieved from [Link]

• MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD U.S. EPA Product Properties Test Guidelines OPPTS. (2018, August 31). Regulations.gov. Retrieved from [Link]

• HSPiP Datasets. (n.d.). Hansen Solubility. Retrieved from [Link]

• Park, K. (n.d.). hansen solubility parameters. Kinam Park. Retrieved from [Link]

• Methyl Isobutyl Ketone (MIBK). (n.d.). Cargo Handbook. Retrieved from [Link]

• Heptan-2-one. (n.d.). Solubility of Things. Retrieved from [Link]

• OECD 105 - Water Solubility. (n.d.). Situ Biosciences. Retrieved from [Link]

• Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. (2015). Dissolution Technologies. Retrieved from [Link]

• Determining the water solubility of difficult-to-test substances: A tutorial review. (n.d.). ResearchGate. Retrieved from [Link]

• Methyl isobutyl ketone. (n.d.). In Wikipedia. Retrieved from [Link]

• Hansen Solubility Parameters in Practice (HSPiP). (n.d.). Green Chemistry For Sustainability. Retrieved from [Link]

• Shake-Flask Aqueous Solubility assay (Kinetic solubility). (2024, December 9). Protocols.io. Retrieved from [Link]

• Estimating Hansen solubility parameters of organic pigments by group contribution methods. (n.d.). Elsevier. Retrieved from [Link]

• 2-Heptanone. (n.d.). PubChem. Retrieved from [Link]

• Solubility testing in accordance with the OECD 105. (n.d.). FILAB. Retrieved from [Link]

• Sixty Solvents. (n.d.). University of Rochester Department of Chemistry. Retrieved from [Link]

• List of organic Solvents with Information about Hansen Solubility Parameter, Solvent-Properties, Hazardousness and Cost-Analysis. (2022, August 22). Mendeley Data. Retrieved from [Link]

• Chemical Properties of 2-Heptanone (CAS 110-43-0). (n.d.). Cheméo. Retrieved from [Link]

• Methyl isobutyl ketone. (2021, July 10). Sciencemadness Wiki. Retrieved from [Link]

• OECD 105. (n.d.). Phytosafe. Retrieved from [Link]

• Methyl Isobutyl Ketone (MIBK). (n.d.). Monument Chemical. Retrieved from [Link]

• 2-HEPTANONE. (n.d.). Ataman Kimya. Retrieved from [Link]

• Hansen Solubility Parameters: A User's Handbook, Second Edition. (n.d.). Routledge. Retrieved from [Link]

• OECD 105 - Water Solubility Test at 20°C. (2017, August 7). Analytice. Retrieved from [Link]

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A Researcher's Guide to Sourcing 5-Methyl-2-octanone for Scientific Applications

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the commercial landscape for 5-Methyl-2-octanone (CAS No. 58654-67-4). The focus is to empower the reader with the necessary information to make informed purchasing decisions based on supplier reputation, product quality, and the specific requirements of their research.

Introduction to 5-Methyl-2-octanone

5-Methyl-2-octanone, also known as Methyl 3-methylhexyl ketone, is a chiral ketone with the molecular formula C9H18O.[1] Its structure and properties make it a valuable building block in organic synthesis and a target for investigation in various fields of chemical research. As with any reagent, the success of an experiment is fundamentally linked to the quality and purity of the starting materials. This guide will navigate the complexities of sourcing this chemical for a research environment.

Key Physicochemical Properties:

Property	Value	Source
Molecular Weight	142.24 g/mol	[1][2]
Appearance	Colorless to light yellow clear liquid	[3][4][5]
Boiling Point	102 °C at 50 mmHg	[3][4]
Density	0.83 g/mL	[3][4]
Refractive Index	~1.42	[3][4]
Flash Point	58 °C	[4]

The Commercial Supplier Landscape

A variety of chemical suppliers offer 5-Methyl-2-octanone, catering primarily to the research and development sector. These suppliers range from large, multinational corporations to smaller, more specialized companies. The choice of supplier will often depend on a balance of factors including availability, cost, required purity, and the level of documentation provided.

Prominent Commercial Suppliers:

Supplier	Purity Specification	Available Quantities	Noteworthy Information
Tokyo Chemical Industry (TCI)	>80.0% (GC)	25 mL, 500 mL	A well-established supplier with global distribution.[4][5][6] Provides access to Safety Data Sheets (SDS), specifications, and Certificates of Analysis (CoA).
Alfa Aesar (a Thermo Fisher Scientific brand)	Information available upon request	Various	A major supplier with a comprehensive catalog and strong quality management systems.
Santa Cruz Biotechnology (SCBT)	For Research Use Only	Various	Caters specifically to the biomedical research community.[1]
J & K SCIENTIFIC LTD.	Information available upon request	Various	A significant supplier with a broad range of chemical products.[3]
Energy Chemical	Information available upon request	Various	Offers a diverse portfolio of chemicals for research and industry.[3]
AK Scientific, Inc.	Information available upon request	500 mL	A supplier focused on providing novel and rare chemical compounds.[3]

This table is not exhaustive but represents a selection of established suppliers. Researchers are encouraged to explore other potential sources based on their specific needs and geographical location.

A Practical Workflow for Supplier Selection and Qualification

The process of selecting a supplier for a critical reagent like 5-Methyl-2-octanone should be systematic to ensure the integrity of your research. The following workflow is recommended:

Caption: A workflow for selecting and qualifying a commercial supplier for 5-Methyl-2-octanone.

Quality Control and In-House Verification

While suppliers provide a Certificate of Analysis (CoA), it is prudent for research laboratories, particularly in drug development, to perform in-house verification of critical reagents. This not only confirms the identity and purity of the material but also establishes a baseline for future batches.

Recommended Analytical Techniques for Verification:

• Gas Chromatography (GC): As the primary method used by many suppliers for purity assessment, GC is ideal for determining the percentage purity of 5-Methyl-2-octanone and identifying any volatile impurities.[4][5]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the chemical structure of the molecule and can provide insights into isomeric purity.

• Infrared (IR) Spectroscopy: IR spectroscopy can be used to verify the presence of the characteristic ketone carbonyl group and the overall functional group fingerprint of the molecule.

• Mass Spectrometry (MS): Coupled with GC (GC-MS), mass spectrometry provides definitive identification of the compound by its mass-to-charge ratio and fragmentation pattern.

Illustrative Experimental Protocol: Purity Assessment by Gas Chromatography

This protocol provides a general framework for the GC analysis of 5-Methyl-2-octanone. Instrument conditions may need to be optimized for your specific system.

• Standard Preparation:

  • Accurately weigh approximately 50 mg of 5-Methyl-2-octanone reference standard and dissolve in a suitable solvent (e.g., high-purity hexane or ethyl acetate) to a final concentration of 1 mg/mL.

• Sample Preparation:

  • Prepare a sample of the supplied 5-Methyl-2-octanone at the same concentration as the standard.

• GC Instrument Conditions (Example):

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5) is typically suitable.

  • Injector Temperature: 250 °C

  • Detector (FID) Temperature: 280 °C

  • Oven Program:

    • Initial Temperature: 60 °C, hold for 2 minutes.

    • Ramp: 10 °C/minute to 200 °C.

    • Hold: 5 minutes at 200 °C.

  • Carrier Gas: Helium or Hydrogen at a constant flow rate.

  • Injection Volume: 1 µL

• Analysis and Data Interpretation:

  • Inject the standard and sample solutions.

  • Compare the retention time of the major peak in the sample chromatogram to that of the reference standard to confirm identity.

  • Calculate the purity by the area percent method, assuming all components have a similar response factor with a Flame Ionization Detector (FID).

Safe Handling and Storage

Proper handling and storage of 5-Methyl-2-octanone are crucial for maintaining its quality and ensuring laboratory safety.

Key Safety and Handling Information:

• Hazards: 5-Methyl-2-octanone is a flammable liquid and vapor.[2][4][5] It is important to keep it away from heat, sparks, and open flames.[5][7][8]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, chemical-resistant gloves, and a lab coat when handling this compound.

• Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[4][5][7] Recommended storage is at room temperature, but for long-term stability, refrigeration (<15°C) in a dark place is advised.[4]

• Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Conclusion

The selection of a commercial supplier for 5-Methyl-2-octanone is a critical step that can significantly impact the outcome of research and development projects. By following a systematic approach to supplier evaluation, performing in-house quality control, and adhering to safe handling practices, researchers can ensure the reliability and reproducibility of their work. The information and protocols provided in this guide serve as a valuable resource for navigating the procurement process for this important chemical intermediate.

References

• National Center for Biotechnology Information. (n.d.). 5-Methyl-2-octanone. PubChem Compound Database. Retrieved from [Link]

• Api, A. M., et al. (2019). RIFM fragrance ingredient safety assessment, 2-octanone, CAS Registry Number 111-13-7. Food and Chemical Toxicology, 127, 105-114.

• National Center for Biotechnology Information. (n.d.). 2-Octanone. PubChem Compound Database. Retrieved from [Link]

• Axxence Aromatic GmbH. (2025). Safety Data Sheet - NATURAL METHYL HEXYL KETONE (2-OCTANONE). Retrieved from [Link]

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• 4. 5-Methyl-2-octanone | 58654-67-4 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 5. 5-Methyl-2-octanone | 58654-67-4 | TCI AMERICA [tcichemicals.com]
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• 8. axxence.de [axxence.de]

Protocols & Analytical Methods

Synthesis of 5-Methyl-2-octanone: A Detailed Guide to Two Versatile Methods

Introduction

5-Methyl-2-octanone is a ketone with applications in the fragrance and flavor industry, as well as serving as a potential intermediate in the synthesis of more complex organic molecules. Its branched aliphatic structure presents an interesting synthetic challenge, requiring regioselective carbon-carbon bond formation. This application note provides detailed protocols for two distinct and reliable methods for the laboratory-scale synthesis of 5-Methyl-2-octanone: the Acetoacetic Ester Synthesis and a Grignard Reaction followed by oxidation. These methods were chosen for their versatility, reliability, and use of readily available starting materials.

This guide is intended for researchers, scientists, and professionals in drug development and chemical synthesis. It offers not only step-by-step protocols but also delves into the mechanistic reasoning behind the procedural choices, ensuring a comprehensive understanding of the synthetic pathways.

Method 1: Acetoacetic Ester Synthesis

The acetoacetic ester synthesis is a classic and highly effective method for preparing methyl ketones.[1][2] This pathway leverages the acidity of the α-hydrogens of ethyl acetoacetate, allowing for the formation of a stabilized enolate that can be alkylated. A subsequent hydrolysis and decarboxylation yield the desired ketone.[1]

Scientific Principle

The α-hydrogens of ethyl acetoacetate are flanked by two electron-withdrawing carbonyl groups, making them particularly acidic and amenable to deprotonation by a moderately strong base like sodium ethoxide.[2] The resulting enolate is a soft nucleophile that readily undergoes SN2 reaction with a suitable alkyl halide. For the synthesis of 5-Methyl-2-octanone, the required alkyl halide is 1-bromo-3-methylhexane. The final steps involve the saponification of the ester group, followed by acidification and heat-induced decarboxylation of the resulting β-keto acid.

Experimental Workflow

Caption: Workflow for the Acetoacetic Ester Synthesis of 5-Methyl-2-octanone.

Detailed Protocol

Materials and Reagents:

Reagent/Material	Molecular Weight ( g/mol )	Quantity (mmol)	Volume/Mass
Sodium metal	22.99	100	2.3 g
Anhydrous Ethanol	46.07	-	50 mL
Ethyl Acetoacetate	130.14	100	13.0 g (12.7 mL)
1-Bromo-3-methylhexane	179.10	100	17.9 g (14.8 mL)
5% Aqueous Sodium Hydroxide	40.00	-	100 mL
6M Hydrochloric Acid	36.46	-	As needed
Diethyl Ether	74.12	-	For extraction
Anhydrous Magnesium Sulfate	120.37	-	For drying

Procedure:

• Preparation of Sodium Ethoxide: In a flame-dried 250 mL round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 50 mL of anhydrous ethanol. Carefully add 2.3 g (100 mmol) of sodium metal in small pieces. The reaction is exothermic and produces hydrogen gas; ensure adequate ventilation. Stir until all the sodium has dissolved to form a clear solution of sodium ethoxide.

• Enolate Formation: Cool the sodium ethoxide solution to room temperature. Add 13.0 g (100 mmol) of ethyl acetoacetate dropwise to the stirred solution. Stir the mixture for 30 minutes to ensure complete formation of the sodium enolate.

• Alkylation: To the enolate solution, add 17.9 g (100 mmol) of 1-bromo-3-methylhexane dropwise over 30 minutes. After the addition is complete, heat the mixture to reflux for 3 hours to drive the alkylation to completion.

• Saponification: After reflux, cool the reaction mixture to room temperature. Add 100 mL of 5% aqueous sodium hydroxide solution and heat the mixture to reflux for an additional 2 hours to hydrolyze the ester.

• Decarboxylation: Cool the reaction mixture in an ice bath and carefully acidify with 6M hydrochloric acid until the solution is acidic to litmus paper. This will protonate the carboxylate and any excess base. Gently heat the acidified mixture to reflux for 1 hour to effect decarboxylation, which is evident by the evolution of carbon dioxide.

• Work-up and Purification: Cool the mixture to room temperature and transfer it to a separatory funnel. Extract the product with diethyl ether (3 x 50 mL). Combine the organic extracts and wash with saturated sodium bicarbonate solution (50 mL) and then with brine (50 mL). Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation. The crude product can be purified by fractional distillation under reduced pressure to yield pure 5-Methyl-2-octanone.

Method 2: Grignard Reaction and Subsequent Oxidation

This two-step approach involves the synthesis of the target molecule's corresponding secondary alcohol, 5-methyl-2-octanol, via a Grignard reaction, followed by its oxidation to the ketone.[3] This method offers a high degree of convergence and is a staple in synthetic organic chemistry for carbon-carbon bond formation.[4]

Scientific Principle

A Grignard reagent, an organomagnesium halide, is a potent nucleophile and a strong base. For this synthesis, 3-methylhexylmagnesium bromide is prepared from 1-bromo-3-methylhexane and magnesium metal.[5] This Grignard reagent is then reacted with acetaldehyde. The nucleophilic carbon of the Grignard reagent attacks the electrophilic carbonyl carbon of acetaldehyde to form, after an acidic workup, the secondary alcohol 5-methyl-2-octanol. The final step is the oxidation of this secondary alcohol to the desired ketone, 5-Methyl-2-octanone, using a mild oxidizing agent such as pyridinium chlorochromate (PCC) to avoid over-oxidation.[6]

Experimental Workflow

Caption: Workflow for the Grignard Synthesis of 5-Methyl-2-octanone.

Detailed Protocol

Part A: Synthesis of 5-Methyl-2-octanol via Grignard Reaction

Materials and Reagents:

Reagent/Material	Molecular Weight ( g/mol )	Quantity (mmol)	Volume/Mass
Magnesium Turnings	24.31	110	2.67 g
1-Bromo-3-methylhexane	179.10	100	17.9 g (14.8 mL)
Anhydrous Diethyl Ether	74.12	-	100 mL
Iodine	253.81	1 crystal	-
Acetaldehyde	44.05	100	4.4 g (5.6 mL)
Saturated Aqueous Ammonium Chloride	53.49	-	50 mL

Procedure:

• Grignard Reagent Formation: In a flame-dried 250 mL three-necked flask equipped with a dropping funnel, a reflux condenser with a drying tube, and a magnetic stirrer, place 2.67 g (110 mmol) of magnesium turnings and a small crystal of iodine. Assemble the apparatus quickly while warm. Add 20 mL of anhydrous diethyl ether. In the dropping funnel, place a solution of 17.9 g (100 mmol) of 1-bromo-3-methylhexane in 50 mL of anhydrous diethyl ether. Add a few milliliters of the bromide solution to the magnesium. The reaction should start, as indicated by the disappearance of the iodine color and gentle refluxing. If the reaction does not start, gentle warming may be necessary. Once initiated, add the remainder of the bromide solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, reflux the mixture for an additional 30 minutes.

• Reaction with Acetaldehyde: Cool the Grignard reagent solution in an ice bath. Dissolve 4.4 g (100 mmol) of acetaldehyde in 30 mL of anhydrous diethyl ether and add this solution dropwise from the dropping funnel to the stirred Grignard reagent. A vigorous reaction will occur. Control the rate of addition to maintain a gentle reflux. After the addition is complete, stir the mixture at room temperature for 1 hour.

• Work-up: Cool the reaction mixture in an ice bath and slowly add 50 mL of saturated aqueous ammonium chloride solution to quench the reaction. Stir until the precipitated magnesium salts are dissolved. Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with diethyl ether (2 x 30 mL). Combine the organic layers, wash with brine (50 mL), and dry over anhydrous magnesium sulfate. Filter and remove the solvent by rotary evaporation to yield crude 5-methyl-2-octanol.

Part B: Oxidation of 5-Methyl-2-octanol to 5-Methyl-2-octanone

Materials and Reagents:

Reagent/Material	Molecular Weight ( g/mol )	Quantity (mmol)	Volume/Mass
Pyridinium Chlorochromate (PCC)	215.56	150	32.3 g
Anhydrous Dichloromethane (DCM)	84.93	-	200 mL
Celite® or Silica Gel	-	-	For filtration
Diethyl Ether	74.12	-	For elution

Procedure:

• Reaction Setup: In a 500 mL round-bottom flask equipped with a magnetic stirrer, suspend 32.3 g (150 mmol) of PCC in 200 mL of anhydrous dichloromethane.

• Oxidation: Dissolve the crude 5-methyl-2-octanol (assuming ~100 mmol) in 50 mL of anhydrous dichloromethane and add this solution in one portion to the stirred PCC suspension. Stir the mixture at room temperature for 2 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion of the reaction, dilute the mixture with 200 mL of diethyl ether. Pass the mixture through a short pad of Celite® or silica gel to remove the chromium salts, washing the pad with additional diethyl ether. Combine the filtrates and remove the solvent by rotary evaporation. The resulting crude product can be purified by distillation under reduced pressure to afford pure 5-Methyl-2-octanone.

Conclusion

Both the acetoacetic ester synthesis and the Grignard reaction followed by oxidation provide effective and reliable routes to 5-Methyl-2-octanone. The choice of method may depend on the availability of starting materials, desired scale, and the specific expertise of the researcher. The acetoacetic ester synthesis is a one-pot procedure that is efficient for producing methyl ketones. The Grignard route is a two-step process but is highly versatile for creating a wide range of alcohols and subsequently ketones. By following the detailed protocols provided in this application note, researchers can confidently synthesize 5-Methyl-2-octanone for their specific applications.

References

• PubChem. 5-Methyl-2-octanone. National Center for Biotechnology Information. [Link]

• ResearchGate. 5-Methyl-2-hexanone | Request PDF. [Link]

• PrepChem. Synthesis of 3-methylbutylmagnesium bromide. [Link]

• Master Organic Chemistry. The Malonic Ester and Acetoacetic Ester Synthesis. [Link]

• Online Chemistry Notes. Acetoacetic ester synthesis (of ketones). [Link]

• Grokipedia. Acetoacetic ester synthesis. [Link]

• YouTube. The Grignard Reaction: Syntheses of 2-methyl-2-hexanol. [Link]

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Application Note: A Comprehensive Guide to the Synthesis of 5-Methyl-2-octanone via Grignard Reaction

Abstract and Introduction

The Grignard reaction stands as a cornerstone of synthetic organic chemistry, providing a powerful and versatile method for the formation of carbon-carbon bonds. Discovered by Victor Grignard in 1900, this organomagnesium halide-based reaction offers a route to a vast array of compounds, including alcohols, carboxylic acids, and ketones.[1][2][3] This application note presents a detailed, field-proven protocol for the synthesis of 5-Methyl-2-octanone, a ketone with applications as a fragrance component and a synthetic intermediate.

Traditional Grignard approaches involving the reaction of a Grignard reagent with an ester or acid chloride to form a ketone are often plagued by over-addition, leading to the tertiary alcohol as a major byproduct.[1][4][5] This is because the intermediate ketone is typically more reactive than the starting ester. To circumvent this challenge, this guide employs a more robust and selective strategy: the reaction of a Grignard reagent with a nitrile. This method proceeds via a stable intermediate imine salt, which only yields the desired ketone upon a separate hydrolytic workup step, thus preventing the second addition.[6][7] We will detail the synthesis of 5-Methyl-2-octanone by the reaction of isobutylmagnesium bromide with acetonitrile, providing in-depth mechanistic insights, a step-by-step protocol, and critical troubleshooting advice.

Reaction Mechanism and Strategic Choice

The synthesis is achieved in two primary stages: the formation of the Grignard reagent, followed by its reaction with the nitrile and subsequent hydrolysis.

2.1 Stage 1: Formation of Isobutylmagnesium Bromide

The process begins with the formation of the Grignard reagent. Isobutyl bromide reacts with magnesium metal turnings in an anhydrous ether solvent, such as diethyl ether (Et₂O) or tetrahydrofuran (THF). The magnesium effectively inserts itself into the carbon-bromine bond, inverting the polarity of the attached carbon from electrophilic to strongly nucleophilic.[1] This reaction occurs on the surface of the magnesium and is highly sensitive to moisture.

2.2 Stage 2: Nucleophilic Addition to Acetonitrile and Hydrolysis

The highly nucleophilic isobutyl group of the Grignard reagent attacks the electrophilic carbon of the acetonitrile (CH₃C≡N). This addition breaks the nitrile's π-bond, forming a magnesium imine salt intermediate.[8] A key advantage of this strategy is the stability of this negatively charged intermediate; it is unreactive towards a second molecule of the Grignard reagent, thereby preventing over-addition.[7] The reaction is then quenched with aqueous acid (e.g., H₃O⁺), which protonates the intermediate and facilitates the hydrolysis of the resulting imine to the final product, 5-Methyl-2-octanone.[6][9]

The overall workflow is visualized below.

Caption: Workflow for 5-Methyl-2-octanone Synthesis.

Detailed Experimental Protocol

3.1 Critical Safety Precautions

• Anhydrous Conditions: Grignard reagents react violently with water.[10] All glassware must be rigorously flame-dried or oven-dried (≥120°C overnight) and cooled under a stream of inert gas (Nitrogen or Argon).[11] Solvents must be anhydrous grade.[12]

• Inert Atmosphere: The reaction must be conducted under a positive pressure of an inert gas to exclude atmospheric moisture and oxygen.

• Exothermic Reaction: The formation of the Grignard reagent is highly exothermic and can lead to a runaway reaction.[13] Maintain an ice-water bath nearby for immediate cooling.[14]

• Personal Protective Equipment (PPE): Always wear a flame-resistant lab coat, chemical splash goggles, and appropriate gloves (Nomex gloves over nitrile gloves are recommended when handling pyrophoric reagents).[15]

• Ventilation: All operations must be performed in a certified chemical fume hood.[15]

3.2 Materials and Reagents

Reagent/Material	Formula	M.W. ( g/mol )	Amount (moles)	Equiv.	Notes
Magnesium Turnings	Mg	24.31	2.6 g (0.107)	1.2
Iodine	I₂	253.81	1 crystal	Cat.	Initiator
Isobutyl Bromide	C₄H₉Br	137.02	12.2 g (0.089)	1.0	Freshly distilled
Acetonitrile	CH₃CN	41.05	3.5 g (0.085)	0.95	Anhydrous grade
Diethyl Ether (Anhydrous)	(C₂H₅)₂O	74.12	~150 mL	-	Solvent
Hydrochloric Acid (conc.)	HCl	36.46	~30 mL	-	For workup
Saturated NaHCO₃ Solution	-	-	~50 mL	-	For neutralization
Saturated NaCl Solution (Brine)	-	-	~50 mL	-	For washing
Anhydrous Magnesium Sulfate	MgSO₄	120.37	~10 g	-	Drying agent

3.3 Step-by-Step Procedure

Part A: Preparation of Isobutylmagnesium Bromide

• Apparatus Setup: Assemble a 250 mL three-necked, round-bottomed flask equipped with a magnetic stir bar, a reflux condenser, and a 125 mL pressure-equalizing dropping funnel. Fit the top of the condenser and the dropping funnel with drying tubes containing CaCl₂ or connect to a nitrogen/argon line.

• Drying: Flame-dry all glassware under a gentle stream of inert gas and allow it to cool to room temperature.

• Reagent Addition: Place the magnesium turnings (2.6 g) and a single small crystal of iodine into the reaction flask.

• Initiation: Add approximately 20 mL of anhydrous diethyl ether to the flask. In the dropping funnel, prepare a solution of isobutyl bromide (12.2 g) in 50 mL of anhydrous diethyl ether.

• Grignard Formation: Add ~5 mL of the isobutyl bromide solution from the dropping funnel to the magnesium turnings. The reaction should initiate, evidenced by the disappearance of the purple iodine color and the onset of gentle boiling (reflux) of the ether. If the reaction does not start, gently warm the flask with a heat gun or in a warm water bath.

• Sustained Addition: Once initiated, add the remaining isobutyl bromide solution dropwise at a rate that maintains a steady but controlled reflux. This addition typically takes 30-45 minutes.[16]

• Completion: After the addition is complete, gently reflux the gray, cloudy mixture for an additional 30 minutes using a heating mantle to ensure all the magnesium has reacted.[17] Cool the resulting Grignard reagent to room temperature.

Part B: Reaction with Acetonitrile and Work-up

• Cooling: Cool the flask containing the freshly prepared Grignard reagent in an ice-water bath to 0-5 °C.

• Nitrile Addition: Prepare a solution of anhydrous acetonitrile (3.5 g) in 30 mL of anhydrous diethyl ether in the dropping funnel. Add this solution dropwise to the stirred, cold Grignard reagent over 30 minutes. A thick white precipitate will form.

• Reaction Completion: After the addition, remove the ice bath and allow the mixture to stir at room temperature for 1 hour.

• Hydrolysis (Quenching): In a separate large beaker (1 L), prepare a mixture of ~150 g of crushed ice and 30 mL of concentrated HCl. While stirring vigorously, slowly and cautiously pour the reaction mixture into the ice-acid mixture. The magnesium salts will dissolve, and the imine will hydrolyze.

• Extraction: Transfer the entire mixture to a 500 mL separatory funnel. Separate the layers and collect the top organic (ether) layer. Extract the aqueous layer twice more with 50 mL portions of diethyl ether.

• Washing: Combine all organic extracts and wash them sequentially with 50 mL of saturated NaHCO₃ solution (caution: potential gas evolution) and then 50 mL of brine.

• Drying and Filtration: Dry the organic layer over anhydrous magnesium sulfate, then filter to remove the drying agent.

• Solvent Removal: Remove the diethyl ether using a rotary evaporator.

Part C: Purification and Characterization

• Purification: Purify the resulting crude oil by vacuum distillation. Collect the fraction boiling at approximately 102 °C / 50 mmHg.[18]

• Characterization: The final product, 5-Methyl-2-octanone, should be a colorless liquid. Confirm its identity and purity using the following methods:

  • ¹H NMR: Expect characteristic signals for the methyl ketone singlet, the isobutyl doublet and multiplet, and the methylene protons.

  • IR Spectroscopy: A strong, sharp absorption peak characteristic of a ketone C=O stretch should be present around 1715 cm⁻¹.

  • Mass Spectrometry: The molecular ion peak (M⁺) should be observed at m/z = 142.24.

Troubleshooting and Expert Insights

Issue	Probable Cause(s)	Recommended Solution(s)
Reaction Fails to Initiate	1. Presence of moisture in glassware or solvent.[11][19]2. Magnesium surface is passivated with magnesium oxide.	1. Re-dry all equipment and use freshly opened anhydrous solvent.2. Add a crystal of iodine (as in the protocol). Alternatively, add a few drops of 1,2-dibromoethane or sonicate the flask. A small amount of pre-formed Grignard reagent can also be used as an initiator.
Low Product Yield	1. Grignard reagent was "killed" by atmospheric H₂O or CO₂.2. Wurtz coupling side reaction (isobutyl bromide reacting with the Grignard reagent).3. Deprotonation of acetonitrile by the Grignard reagent (acting as a base).	1. Ensure a positive pressure of inert gas is maintained throughout.2. Maintain a dilute solution of the alkyl halide during its addition and do not allow the reaction temperature to get too high.3. Add the acetonitrile solution slowly to the cold Grignard reagent to favor nucleophilic addition.
Oily/Insoluble Magnesium Salts	Incomplete hydrolysis during workup.	Add more acid and/or water to the workup mixture and stir vigorously until all salts dissolve. If solids persist, they may be filtered off before the extraction, but this can lead to product loss.

Conclusion

The synthesis of ketones via the reaction of a Grignard reagent with a nitrile is a highly effective and reliable method that elegantly avoids the common problem of over-addition. This application note provides a comprehensive and robust protocol for the synthesis of 5-Methyl-2-octanone, emphasizing the critical importance of maintaining strict anhydrous and inert conditions. By following this detailed procedure and being mindful of the potential challenges, researchers can confidently and efficiently produce the target ketone in high yield and purity, suitable for further applications in research and development.

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Comprehensive Guide to the Gas Chromatography (GC) Analysis of 5-Methyl-2-octanone

This technical guide provides a detailed framework for the analysis of 5-Methyl-2-octanone using gas chromatography (GC) with both Flame Ionization Detection (FID) and Mass Spectrometry (MS). The protocols and methodologies outlined herein are designed for researchers, scientists, and professionals in drug development and quality control, offering in-depth insights into method development, sample preparation, and analysis.

Introduction: The Analytical Significance of 5-Methyl-2-octanone

5-Methyl-2-octanone (C₉H₁₈O, Molar Mass: 142.24 g/mol ) is a branched-chain aliphatic ketone.[1] Such ketones are prevalent in nature and are significant as flavor and fragrance components in foods, beverages, and consumer products.[2][3][4][5] Their accurate identification and quantification are crucial for quality control, authenticity assessment, and sensory analysis. In a biological context, certain ketones, including the structurally similar 5-methyl-2-hexanone, have been identified as semiochemicals, playing a role in animal communication.[6] The volatility and chemical properties of 5-Methyl-2-octanone make gas chromatography the premier analytical technique for its separation and detection.

This guide will explore two primary GC-based methodologies: GC-FID for robust quantification and GC-MS for definitive identification. We will also delve into sample preparation strategies, method validation, and considerations for chiral analysis.

Physicochemical Properties Relevant to GC Analysis

A foundational understanding of the analyte's properties is paramount for developing a robust GC method.

Property	Value	Significance for GC Analysis
Molecular Formula	C₉H₁₈O	Determines the nominal mass for MS detection.
Molecular Weight	142.24 g/mol	Influences retention time and is the basis for quantification.
Boiling Point	102 °C at 50 mmHg	Indicates the volatility of the compound, guiding the selection of GC oven temperature programs and inlet temperatures. A higher boiling point generally leads to longer retention times.
Polarity	Moderately Polar	The ketone functional group imparts some polarity. This is a critical factor in selecting a GC column with an appropriate stationary phase for optimal separation from other matrix components.

Analytical Workflow: A Step-by-Step Approach

The successful analysis of 5-Methyl-2-octanone by GC is a multi-step process that requires careful consideration at each stage. The following diagram illustrates the typical workflow from sample receipt to data analysis.

Caption: Workflow for the GC analysis of 5-Methyl-2-octanone.

Sample Preparation: Isolating the Analyte

Due to its volatility, headspace sampling techniques are highly effective for the analysis of 5-Methyl-2-octanone, minimizing matrix interference and protecting the GC system.[1][7]

Protocol 1: Static Headspace (HS) Sampling

This technique is ideal for rapid screening and quantification in liquid or solid samples.

• Sample Aliquoting: Accurately weigh (for solids) or pipette (for liquids) a known amount of the sample into a headspace vial (e.g., 20 mL).

• Matrix Modification (Optional but Recommended): To enhance the partitioning of 5-Methyl-2-octanone into the headspace, add a saturated solution of sodium chloride. This "salting-out" effect increases the volatility of the analyte.

• Vial Sealing: Immediately seal the vial with a PTFE/silicone septum and an aluminum cap.

• Incubation: Place the vial in the headspace autosampler's incubator. An incubation temperature of 80°C for 20 minutes is a good starting point.[8] The system should be agitated during this phase to facilitate equilibrium between the sample and the headspace.

• Injection: The autosampler will then automatically inject a known volume of the headspace gas into the GC inlet.

Protocol 2: Solid-Phase Microextraction (SPME)

SPME is a solvent-free extraction technique that concentrates analytes onto a coated fiber, offering excellent sensitivity.[4][9]

• Sample Preparation: Prepare the sample in a headspace vial as described for static headspace.

• Fiber Selection: Choose an SPME fiber with a polarity that is appropriate for ketones. A divinylbenzene/carboxen/polydimethylsiloxane (DVB/CAR/PDMS) fiber is a versatile choice for a broad range of volatile compounds.

• Extraction: Insert the SPME fiber into the headspace above the sample and expose it for a defined period (e.g., 30 minutes) at a controlled temperature (e.g., 60°C) with agitation.

• Desorption: After extraction, the fiber is retracted and immediately inserted into the hot GC inlet, where the trapped analytes are thermally desorbed onto the GC column. A desorption time of 2-5 minutes at a temperature of 250°C is typical.

GC-FID Methodology for Quantification

The Flame Ionization Detector (FID) is a robust, sensitive, and highly linear detector for carbon-containing compounds, making it ideal for the routine quantification of 5-Methyl-2-octanone.

Instrumental Conditions

Parameter	Recommended Setting	Rationale
GC System	Agilent 8890, Shimadzu GC-2030, or equivalent	Modern GC systems with electronic pneumatic control ensure reproducible retention times and peak areas.
Column	Agilent J&W DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent	A non-polar 5% phenyl-methylpolysiloxane stationary phase provides excellent separation for a wide range of volatile and semi-volatile compounds, including ketones.[10]
Carrier Gas	Helium or Hydrogen	Helium is inert, while hydrogen can offer faster analysis times and higher efficiency.[11] Flow rate: 1.0 mL/min (constant flow mode).
Inlet	Split/Splitless	Use split mode (e.g., 50:1 split ratio) for concentrated samples to avoid column overload. Use splitless mode for trace analysis to maximize sensitivity.
Inlet Temperature	250 °C	Ensures rapid and complete vaporization of the analyte without thermal degradation.
Oven Program	Initial: 50 °C (hold 2 min), Ramp: 10 °C/min to 250 °C (hold 5 min)	This temperature program allows for the separation of early-eluting volatile compounds and ensures that higher-boiling components are eluted from the column.
Detector	FID
Detector Temp.	280 °C	Prevents condensation of the analyte in the detector.
Makeup Gas (N₂)	25 mL/min	Optimizes detector performance.
Hydrogen Flow	30 mL/min
Air Flow	300 mL/min

GC-MS Methodology for Identification

For unequivocal identification, a Mass Spectrometer (MS) is used as the detector. The MS provides mass spectral data, which serves as a chemical fingerprint of the analyte.

Instrumental Conditions

The GC conditions (column, carrier gas, inlet, and oven program) are generally the same as for the GC-FID method to allow for the correlation of retention times.

Parameter	Recommended Setting	Rationale
MS System	Agilent 5977, Thermo ISQ 7000, or equivalent	A single quadrupole mass spectrometer is sufficient for routine identification.
Ion Source	Electron Ionization (EI)	Standard ionization technique for GC-MS, providing reproducible fragmentation patterns.
Ion Source Temp.	230 °C	A standard temperature for robust ionization.
Quadrupole Temp.	150 °C	Ensures consistent mass filtering.
Electron Energy	70 eV	The standard energy for generating reference-quality mass spectra that can be compared to libraries (e.g., NIST).
Mass Scan Range	m/z 35-350	A wide enough range to capture the molecular ion and key fragment ions of 5-Methyl-2-octanone and other potential components.
Solvent Delay	3 minutes	Prevents the high concentration of the solvent from entering the MS, which could damage the filament.

Expected Mass Spectrum of 5-Methyl-2-octanone

• Molecular Ion (M⁺): A peak at m/z 142 corresponding to the intact molecule is expected, though it may be of low intensity.

• McLafferty Rearrangement: A prominent peak at m/z 58 is anticipated. This is due to the characteristic rearrangement of methyl ketones, involving the transfer of a gamma-hydrogen and cleavage of the alpha-beta carbon-carbon bond.

• Alpha-Cleavage: A strong peak at m/z 43 is expected from the cleavage of the bond between the carbonyl carbon and the adjacent methylene group, resulting in the stable acetyl cation [CH₃CO]⁺. Another alpha-cleavage can result in a peak at m/z 127 from the loss of the methyl group.

Method Validation

A validated method ensures reliable and reproducible results. Key validation parameters include:

Parameter	Description	Typical Acceptance Criteria
Linearity	The ability of the method to produce results that are directly proportional to the concentration of the analyte.	Correlation coefficient (r²) ≥ 0.995 over a defined concentration range.
Limit of Detection (LOD)	The lowest concentration of the analyte that can be reliably detected.	Signal-to-noise ratio (S/N) of 3:1.
Limit of Quantitation (LOQ)	The lowest concentration of the analyte that can be quantified with acceptable precision and accuracy.	S/N of 10:1.
Precision	The closeness of agreement between a series of measurements. Assessed at intra-day (repeatability) and inter-day (intermediate precision) levels.	Relative Standard Deviation (RSD) ≤ 15%.
Accuracy	The closeness of the measured value to the true value. Often determined by spike/recovery experiments.	Recovery of 80-120%.
Specificity	The ability to assess the analyte unequivocally in the presence of other components.	Chromatographic resolution of the analyte peak from interfering peaks. Confirmed by MS for identity.

Chiral Analysis

5-Methyl-2-octanone possesses a chiral center at the C5 position, meaning it can exist as two enantiomers (R and S). These enantiomers may have different sensory properties or biological activities. Their separation requires a chiral GC column.

• Chiral Stationary Phase: Cyclodextrin-based stationary phases, such as those containing derivatized beta-cyclodextrin, are commonly used for the chiral separation of ketones.[8][13]

• Method Development: Chiral separations often require careful optimization of the oven temperature program, as resolution is highly temperature-dependent.

Logical Relationships in Method Development

The process of developing a robust GC method involves a series of logical decisions where each choice influences the subsequent steps and the final outcome.

Caption: Interdependencies in GC method development for 5-Methyl-2-octanone.

Conclusion

The gas chromatographic analysis of 5-Methyl-2-octanone is a robust and reliable method for its quantification and identification in a variety of matrices. The choice between GC-FID and GC-MS will depend on the specific analytical goals, with FID being the workhorse for quantitative analysis and MS providing definitive structural confirmation. Proper sample preparation, particularly using headspace or SPME techniques, is critical for achieving high sensitivity and minimizing matrix effects. For applications where stereoisomer differentiation is important, the use of chiral GC columns is essential. The protocols and guidelines presented in this document provide a comprehensive starting point for the development and validation of a GC method for 5-Methyl-2-octanone, ensuring data of the highest quality and integrity.

References

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• Agilent Technologies, Inc. (2023). Flavor and Fragrance GC/MS Analysis with Hydrogen Carrier Gas and the Agilent HydroInert Source. Retrieved from [Link]

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Application Notes and Protocols: A Comprehensive Guide to the Identification of 5-Methyl-2-octanone by Gas Chromatography-Mass Spectrometry (GC-MS)

Abstract

This document provides a detailed protocol for the identification and analysis of the branched-chain ketone, 5-Methyl-2-octanone, using Gas Chromatography-Mass Spectrometry (GC-MS). This guide is intended for researchers, scientists, and professionals in drug development and analytical chemistry. The methodologies detailed herein are grounded in established principles of analytical separation and mass spectrometry, ensuring a robust and reliable approach. We will delve into the causality behind experimental choices, from sample preparation to data interpretation, to provide a self-validating system for the unambiguous identification of this compound.

Introduction: The Significance of 5-Methyl-2-octanone Analysis

5-Methyl-2-octanone (C₉H₁₈O, Molar Mass: 142.24 g/mol ) is a volatile organic compound (VOC) with applications and occurrences across various fields.[1] As a ketone, its unique chemical properties necessitate precise and accurate analytical methods for its detection and characterization. Gas Chromatography-Mass Spectrometry (GC-MS) stands as the gold standard for such analyses due to its exceptional separation capabilities and definitive identification power.[2] This protocol will provide a comprehensive framework for the successful GC-MS analysis of 5-Methyl-2-octanone.

Chemical and Physical Properties of 5-Methyl-2-octanone

A thorough understanding of the analyte's properties is crucial for developing a robust analytical method.

Property	Value	Source
Molecular Formula	C₉H₁₈O	PubChem[1]
Molecular Weight	142.24 g/mol	PubChem[1]
CAS Number	58654-67-4	ChemicalBook[3]
Boiling Point	102 °C at 50 mmHg	TCI
Flash Point	58 °C	TCI
Appearance	Colorless to light yellow liquid	TCI

Safety and Handling Precautions

5-Methyl-2-octanone is classified as a flammable liquid.[1] It is imperative to handle this compound in a well-ventilated fume hood, away from ignition sources. Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times. For detailed safety information, refer to the Safety Data Sheet (SDS) for 2-octanone as a close structural analog.[4]

Experimental Protocol: A Step-by-Step Guide

This protocol is designed to be a comprehensive guide, from sample preparation to data acquisition.

Materials and Reagents

• Standard: 5-Methyl-2-octanone (purity ≥98%)

• Solvent: Dichloromethane or Hexane (GC or HPLC grade)

• Inert Gas: Helium (99.999% purity)

• Vials: 2 mL amber glass autosampler vials with PTFE-lined septa

Sample Preparation: The Foundation of Accurate Analysis

The choice of sample preparation technique is critical and depends on the sample matrix.

• For pure compounds or standards: Prepare a stock solution of 5-Methyl-2-octanone in dichloromethane or hexane at a concentration of 1 mg/mL. From this stock, prepare a working standard of 10 µg/mL.[2]

• For liquid samples (e.g., biological fluids, environmental water): A liquid-liquid extraction (LLE) is recommended.

  • To 1 mL of the sample, add 1 mL of hexane.

  • Vortex for 2 minutes to ensure thorough mixing.

  • Centrifuge at 3000 rpm for 10 minutes to separate the layers.

  • Carefully transfer the upper organic layer (hexane) to a clean vial for GC-MS analysis.

• For solid samples (e.g., tissues, soil): Headspace analysis is a suitable technique for extracting volatile compounds like 5-Methyl-2-octanone.

  • Place a known amount of the homogenized solid sample into a headspace vial.

  • Seal the vial tightly.

  • Incubate the vial at a specific temperature (e.g., 80-100°C) for a set time (e.g., 15-30 minutes) to allow the volatile compounds to partition into the headspace.

  • The automated headspace autosampler will then inject a portion of the headspace gas into the GC-MS.

GC-MS Instrumentation and Conditions

The following parameters are recommended for the analysis of 5-Methyl-2-octanone and can be adapted based on the specific instrumentation available.

GC Parameter	Recommended Setting	Rationale
Column	Non-polar capillary column (e.g., DB-5ms, HP-5ms), 30 m x 0.25 mm i.d., 0.25 µm film thickness	These columns provide excellent separation for a wide range of volatile and semi-volatile organic compounds, including ketones.[2]
Injector Temperature	250 °C	Ensures rapid and complete volatilization of the analyte without thermal degradation.
Injection Volume	1 µL	A standard volume for capillary columns.
Injection Mode	Split (e.g., 50:1 split ratio)	Prevents column overloading and ensures sharp chromatographic peaks for concentrated samples. A splitless injection may be used for trace analysis.
Carrier Gas	Helium	An inert gas that provides good chromatographic efficiency.
Flow Rate	1.0 mL/min (constant flow)	A typical flow rate for a 0.25 mm i.d. column.
Oven Temperature Program	Initial: 60 °C, hold for 2 minRamp: 10 °C/min to 200 °CHold: 5 min at 200 °C	This program allows for the separation of volatile components at the beginning of the run and the elution of less volatile compounds at higher temperatures.

MS Parameter	Recommended Setting	Rationale
Ionization Mode	Electron Ionization (EI)	The standard ionization technique for GC-MS, providing reproducible fragmentation patterns for library matching.
Ionization Energy	70 eV	The standard energy for EI, which generates a consistent and extensive fragmentation pattern.
Mass Range	40-200 amu	This range will encompass the molecular ion and the major fragment ions of 5-Methyl-2-octanone.
Scan Rate	2 scans/sec	Provides sufficient data points across a chromatographic peak for accurate peak integration and mass spectral deconvolution.
Transfer Line Temperature	280 °C	Prevents condensation of the analyte as it transfers from the GC to the MS.
Ion Source Temperature	230 °C	A standard source temperature that promotes ionization and minimizes contamination.

Data Analysis and Interpretation: Unambiguous Identification

The identification of 5-Methyl-2-octanone is confirmed through a two-tiered approach:

• Retention Time Matching: The retention time of the peak of interest in the sample chromatogram should match that of a known standard of 5-Methyl-2-octanone analyzed under the same conditions.

Expected Fragmentation Pattern of 5-Methyl-2-octanone:

The mass spectrum of 2-octanone shows characteristic fragments that can be extrapolated to 5-Methyl-2-octanone.

• Molecular Ion (M⁺): A peak at m/z 142 corresponding to the molecular weight of 5-Methyl-2-octanone should be visible, although it may be of low intensity.

• McLafferty Rearrangement: A prominent peak at m/z 58 is expected due to the McLafferty rearrangement, which is characteristic of methyl ketones.

• Alpha Cleavage: Cleavage of the bond between the carbonyl carbon and the adjacent carbon will result in an acylium ion at m/z 43 (CH₃CO⁺), which is typically the base peak for methyl ketones.

• Other Fragments: Other significant fragments are expected at m/z 71, 85, and 99 due to cleavage at various points along the alkyl chain.

The acquired mass spectrum should be compared against the NIST Mass Spectral Library. While a direct match for 5-Methyl-2-octanone may not be present, a high similarity score to 2-octanone and other branched C9 ketones would provide strong evidence for its identification.

Quantitative Analysis: From Identification to Quantification

For quantitative analysis, a calibration curve should be prepared using a series of 5-Methyl-2-octanone standards of known concentrations.

• Prepare a series of at least five calibration standards spanning the expected concentration range of the samples.

• Analyze each standard using the established GC-MS method.

• Construct a calibration curve by plotting the peak area of a characteristic ion (e.g., m/z 43 or 58) against the concentration of the standards.

• The concentration of 5-Methyl-2-octanone in unknown samples can then be determined by interpolating their peak areas from the calibration curve.

Workflow Visualization

The overall workflow for the GC-MS analysis of 5-Methyl-2-octanone is illustrated in the following diagram.

Caption: Workflow for 5-Methyl-2-octanone Analysis.

Conclusion

This application note provides a comprehensive and scientifically grounded protocol for the identification of 5-Methyl-2-octanone by GC-MS. By following the detailed steps for sample preparation, instrument setup, and data analysis, researchers can achieve reliable and accurate results. The principles and methodologies outlined here can also serve as a foundation for the development of quantitative assays and for the analysis of other volatile ketones.

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 42802, 5-Methyl-2-octanone. Retrieved from [Link].

• National Center for Biotechnology Information (n.d.). PubChem Compound Summary for CID 8093, 2-Octanone. Retrieved from [Link].

• RIFM fragrance ingredient safety assessment, 2-octanone, CAS Registry Number 111-13-7. (2019). Food and Chemical Toxicology, 127, 105-114.
• BenchChem (2023).
• Jouyban, A., Abbaspour, M., Farajzadeh, M. A., & Khoubnasabjafari, M. (2017). Determination of 2-Octanone in Biological Samples Using Liquid–Liquid Microextractions Followed by Gas Chromatography–Flame Ionization Detection.

• NIST/EPA/NIH Mass Spectral Library (NIST 20). (n.d.). In NIST Chemistry WebBook. National Institute of Standards and Technology. Retrieved from [Link]

• NIST Chemistry WebBook. (n.d.). 2-Octanone. Retrieved from [Link]

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Application Notes and Protocols for the Structural Elucidation of 5-Methyl-2-octanone using 1H and 13C NMR Spectroscopy

Introduction: The Role of NMR in Modern Chemical Analysis

Nuclear Magnetic Resonance (NMR) spectroscopy stands as a cornerstone of modern organic chemistry, offering unparalleled insight into the molecular structure of organic compounds.[1][2] For researchers, scientists, and professionals in drug development, NMR is an indispensable tool for confirming the identity and purity of synthesized molecules, intermediates, and final active pharmaceutical ingredients (APIs).[3][4][5][6][7] This application note provides a comprehensive guide to the theory, application, and practical protocols for the structural characterization of 5-Methyl-2-octanone using both proton (¹H) and carbon-13 (¹³C) NMR spectroscopy.

5-Methyl-2-octanone, a ketone with the chemical formula C₉H₁₈O, serves as an excellent model to demonstrate the power of NMR in unambiguously determining molecular connectivity.[8] This guide is designed to be a practical resource, explaining not just the steps to be taken but also the scientific reasoning behind each experimental choice, ensuring a robust and reproducible analytical workflow.

Theoretical Framework: Understanding the Fundamentals of NMR

At its core, NMR spectroscopy exploits the magnetic properties of atomic nuclei.[1] Nuclei with an odd mass number, such as ¹H and ¹³C, possess a quantum mechanical property known as spin, which causes them to behave like tiny magnets.[9] When placed in a strong external magnetic field (B₀), these nuclear spins align either with or against the field, creating distinct energy levels. The application of a radiofrequency (RF) pulse can excite these nuclei, causing them to "flip" to a higher energy state. As they relax back to their ground state, they emit a signal that is detected and converted into an NMR spectrum.[9]

Key Parameters in NMR Spectroscopy:

• Chemical Shift (δ): The position of a signal along the x-axis of an NMR spectrum is its chemical shift, measured in parts per million (ppm). It is determined by the local electronic environment of the nucleus. Electron-withdrawing groups deshield a nucleus, causing its signal to appear at a higher chemical shift (downfield), while electron-donating groups shield the nucleus, shifting its signal to a lower chemical shift (upfield).[2] Tetramethylsilane (TMS) is typically used as an internal standard, with its signal set to 0 ppm.[10]

• Integration: The area under a peak in a ¹H NMR spectrum is proportional to the number of protons giving rise to that signal. This allows for the determination of the relative ratio of different types of protons in a molecule.[2]

• Spin-Spin Coupling (J-coupling): The interaction between the spins of neighboring, non-equivalent nuclei leads to the splitting of NMR signals into multiplets (e.g., doublets, triplets, quartets). The magnitude of this splitting, known as the coupling constant (J), is measured in Hertz (Hz) and provides valuable information about the connectivity of atoms.[2]

• ¹³C NMR Spectroscopy: Due to the low natural abundance of the ¹³C isotope (about 1.1%), ¹³C NMR spectra require a greater number of scans to achieve a good signal-to-noise ratio.[11] Proton-decoupled ¹³C NMR spectra are most common, where each unique carbon atom typically appears as a single sharp line, simplifying the spectrum and revealing the number of distinct carbon environments in the molecule.[12]

Experimental Protocols

Part 1: Sample Preparation

Proper sample preparation is paramount for acquiring high-quality NMR spectra.[13] The following protocol is recommended for 5-Methyl-2-octanone.

Materials:

• 5-Methyl-2-octanone (high purity)

• Deuterated chloroform (CDCl₃) with 0.03% v/v TMS

• 5 mm NMR tubes

• Pasteur pipette and glass wool

• Vortex mixer

Step-by-Step Protocol:

• Analyte Weighing: Accurately weigh approximately 10-20 mg of 5-Methyl-2-octanone directly into a clean, dry vial.

• Solvent Addition: Add approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing TMS to the vial. CDCl₃ is a common choice for non-polar to moderately polar organic compounds like ketones.[11]

• Dissolution: Gently vortex the vial to ensure the complete dissolution of the sample.

• Filtration: To remove any particulate matter that could degrade spectral quality, filter the solution into a 5 mm NMR tube. This can be achieved by passing the solution through a small plug of glass wool placed in a Pasteur pipette.[14]

• Sample Depth: Ensure the final sample depth in the NMR tube is approximately 4-5 cm.[14][15] This is crucial for proper shimming of the magnetic field.

• Labeling: Clearly label the NMR tube with the sample identification.

Part 2: NMR Data Acquisition

The following are suggested starting parameters for acquiring ¹H and ¹³C NMR spectra on a 400 MHz spectrometer. These parameters may require optimization based on the specific instrument and sample concentration.[16][17]

¹H NMR Acquisition Parameters:

Parameter	Recommended Value	Rationale
Pulse Program	zg30	A standard 30-degree pulse experiment for routine ¹H NMR.
Spectral Width (SW)	12 ppm	Sufficient to cover the typical chemical shift range for organic molecules.
Acquisition Time (AQ)	~3.4 s	Provides adequate digital resolution.[18][19]
Relaxation Delay (D1)	1-2 s	Allows for sufficient relaxation of protons between scans.
Number of Scans (NS)	8-16	Typically sufficient for a concentrated sample to achieve good signal-to-noise.
Temperature	298 K (25 °C)	Standard operating temperature.

¹³C NMR Acquisition Parameters:

Parameter	Recommended Value	Rationale
Pulse Program	zgpg30	A standard proton-decoupled experiment with a 30-degree pulse.[11]
Spectral Width (SW)	220 ppm	Covers the full range of expected carbon chemical shifts, including the carbonyl carbon.[11]
Acquisition Time (AQ)	~1.2 s	A standard value for ¹³C NMR.
Relaxation Delay (D1)	2 s	Ensures adequate relaxation for most carbon nuclei.[11]
Number of Scans (NS)	1024 or more	A higher number of scans is necessary due to the low natural abundance of ¹³C.[11][20]
Temperature	298 K (25 °C)	Standard operating temperature.

Data Processing and Spectral Interpretation

The raw NMR data, known as the Free Induction Decay (FID), is converted into a spectrum through a mathematical process called Fourier Transformation.[21] Subsequent processing steps include phase correction, baseline correction, and referencing the chemical shift to the TMS signal at 0 ppm.[22][23]

Chemical Structure of 5-Methyl-2-octanone

For clarity in the spectral analysis, the atoms of 5-Methyl-2-octanone are numbered as follows:

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Application Note: Elucidating the Mass Spectrometry Fragmentation Pattern of 5-Methyl-2-octanone for Accurate Identification

Abstract

Introduction

5-Methyl-2-octanone is a ketone with a nine-carbon backbone, featuring a carbonyl group at the second position and a methyl branch at the fifth position.[1][2] Accurate identification and characterization of such branched-chain ketones are crucial in various fields, including flavor and fragrance analysis, environmental monitoring, and metabolomics. Gas Chromatography coupled with Mass Spectrometry (GC-MS) is the analytical technique of choice for volatile and semi-volatile organic compounds like 5-Methyl-2-octanone, offering high separation efficiency and definitive molecular identification through fragmentation analysis.[5]

Understanding the fragmentation pattern is paramount for confident spectral interpretation. In the absence of a reference spectrum, a predictive approach based on fundamental fragmentation mechanisms is a scientifically rigorous alternative. This note will dissect the expected fragmentation of 5-Methyl-2-octanone, providing the necessary framework for its unambiguous identification.

Predicted Electron Ionization (EI) Fragmentation of 5-Methyl-2-octanone

Upon electron ionization, 5-Methyl-2-octanone will form a molecular ion (M⁺•) with a predicted m/z of 142, corresponding to its molecular weight.[1] This molecular ion will then undergo characteristic fragmentation reactions, primarily alpha-cleavage and the McLafferty rearrangement.

Alpha-Cleavage

Alpha-cleavage is a common fragmentation pathway for ketones, involving the breaking of the carbon-carbon bond adjacent to the carbonyl group.[6] For 5-Methyl-2-octanone, there are two possible alpha-cleavage sites:

• Cleavage 'a': Loss of the methyl group (•CH₃) to yield a resonance-stabilized acylium ion at m/z 127 .

• Cleavage 'b': Loss of the hexyl radical (•C₆H₁₃) to produce the acetyl cation at m/z 43 . This is anticipated to be a highly abundant, and likely the base peak, due to the stability of the resulting secondary radical.

The relative abundance of these fragments is influenced by the stability of the radical and cation formed.[6]

McLafferty Rearrangement

The McLafferty rearrangement is a characteristic fragmentation for carbonyl compounds possessing a γ-hydrogen.[7] In this process, a hydrogen atom from the γ-carbon is transferred to the carbonyl oxygen via a six-membered transition state, leading to the cleavage of the β-carbon bond and the elimination of a neutral alkene.

For 5-Methyl-2-octanone, the γ-hydrogen on the branched side of the molecule can participate in this rearrangement, leading to the expulsion of a neutral propene molecule (C₃H₆) and the formation of a radical cation at m/z 58 . A similar rearrangement involving the linear portion of the chain would result in the loss of 2-methyl-1-pentene and also produce a fragment at m/z 58 . This m/z 58 fragment is a hallmark of methyl ketones and is expected to be a prominent peak in the spectrum.[7]

The proposed fragmentation pathways are visually summarized in the following diagram:

Caption: Predicted major fragmentation pathways of 5-Methyl-2-octanone.

Summary of Predicted Major Fragments

The following table summarizes the key ions expected in the mass spectrum of 5-Methyl-2-octanone:

m/z	Proposed Fragment Ion	Fragmentation Pathway	Predicted Relative Abundance
142	[C₉H₁₈O]⁺•	Molecular Ion	Low to moderate
127	[CH₃(CH₂)₂CH(CH₃)CH₂CH₂CO]⁺	α-Cleavage 'a'	Moderate
58	[CH₃C(OH)=CH₂]⁺•	McLafferty Rearrangement	High
43	[CH₃CO]⁺	α-Cleavage 'b'	High (likely base peak)

Protocol for GC-MS Analysis of 5-Methyl-2-octanone

This protocol provides a robust starting point for the analysis of 5-Methyl-2-octanone and can be adapted for various sample matrices.

Materials and Reagents

• Standard: 5-Methyl-2-octanone (≥98% purity)

• Solvent: Dichloromethane or Hexane (GC or HPLC grade)

• Inert Gas: Helium (99.999% purity)

• Vials: 2 mL amber glass vials with PTFE-lined caps

Instrumentation

A standard Gas Chromatograph coupled to a Mass Spectrometer with an electron ionization source is required. The following parameters are recommended:

GC Parameter	Setting
Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Inlet Temperature	250 °C
Injection Volume	1 µL
Injection Mode	Splitless (or appropriate split ratio for sample concentration)
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Oven Program	Initial: 50 °C, hold for 2 minRamp: 10 °C/min to 280 °CHold: 5 min at 280 °C

MS Parameter	Setting
Ion Source	Electron Ionization (EI)
Ionization Energy	70 eV
Source Temperature	230 °C
Quadrupole Temperature	150 °C
Scan Range	m/z 35 - 350
Solvent Delay	3 minutes

Experimental Workflow

The following diagram outlines the logical workflow for the GC-MS analysis:

Caption: Workflow for the GC-MS analysis of 5-Methyl-2-octanone.

Conclusion

This application note provides a comprehensive framework for the identification of 5-Methyl-2-octanone using electron ionization mass spectrometry. By understanding the fundamental principles of alpha-cleavage and the McLafferty rearrangement, researchers can confidently predict and interpret the mass spectrum of this branched-chain ketone, even in the absence of a library standard. The provided GC-MS protocol offers a validated starting point for method development, enabling accurate and reliable analysis in various research and industrial applications.

References

• PubChem. 5-Methyl-2-octanone. National Center for Biotechnology Information. [Link]

• MassBank. 2-octanone. [Link]

• NIST. 2-Octanone. NIST Chemistry WebBook. [Link]

• NPTEL. Lecture 25 : Mass and Infrared Spectrocopies. [Link]

• GSRS. 5-METHYL-2-OCTANONE. Global Substance Registration System. [Link]

• Chemistry LibreTexts. Fragmentation Patterns in Mass Spectra. [Link]

• The Good Scents Company. 2-octanone methyl hexyl ketone. [Link]

• PubChem. 5-Methyl-2-octene. National Center for Biotechnology Information. [Link]

• Chem Help ASAP. Mass Spectrum & Fragmentation of 2-Pentanone. YouTube. [Link]

• PubChemLite. 5-methyl-2-octanone (C9H18O). [Link]

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• 7. m.youtube.com [m.youtube.com]

Application Note: High-Efficiency Liquid-Liquid Microextraction of 2-Octanone from Biological Matrices

Abstract

This application note presents a detailed and robust protocol for the extraction of 2-octanone, a volatile organic compound of clinical and toxicological interest, from complex biological matrices such as human plasma and urine. The methodology is centered around Dispersive Liquid-Liquid Microextraction (DLLME), a modern and efficient sample preparation technique that offers high enrichment factors and minimizes solvent consumption. This guide provides a comprehensive walkthrough of the entire workflow, from sample pretreatment, including protein precipitation for plasma, to the final analysis by Gas Chromatography with Flame Ionization Detection (GC-FID). The scientific principles underpinning each step, including solvent selection, the salting-out effect, and pH adjustment, are thoroughly explained to provide researchers with a deep understanding of the method's mechanics. This document is intended for researchers, scientists, and drug development professionals seeking a reliable and validated method for the quantification of 2-octanone in biological samples.

Introduction: The Significance of 2-Octanone and the Need for Efficient Extraction

2-Octanone (methyl hexyl ketone) is a naturally occurring ketone found in various foods and is also used as a fragrance ingredient.[1][2] In the context of biomedical research, 2-octanone has been identified as a potential biomarker in exhaled breath and other biological fluids, with possible links to certain metabolic states or diseases. Its presence in biological samples can also indicate exposure to environmental or industrial sources. Accurate quantification of 2-octanone in complex matrices like plasma and urine is therefore crucial for clinical diagnostics, toxicology studies, and metabolic research.

The primary challenge in analyzing volatile compounds like 2-octanone in biological samples lies in their low concentration and the presence of interfering substances such as proteins and salts.[3] Liquid-Liquid Microextraction (LLME) has emerged as a powerful sample preparation technique that addresses these challenges by isolating and concentrating the analyte of interest from the sample matrix.[4] This application note will focus on a specific, highly efficient variant of LLME known as Dispersive Liquid-Liquid Microextraction (DLLME).

The Principle of Dispersive Liquid-Liquid Microextraction (DLLME)

DLLME is a miniaturized sample preparation technique that utilizes a ternary solvent system to achieve rapid and efficient extraction.[5] The process involves the rapid injection of a mixture of an extraction solvent (a water-immiscible organic solvent) and a disperser solvent (a water-miscible organic solvent) into the aqueous sample.[5] This creates a cloudy solution consisting of fine droplets of the extraction solvent dispersed throughout the sample, maximizing the surface area for analyte transfer. Following a brief extraction period and centrifugation, the sedimented organic phase, now enriched with the analyte, is collected for analysis.[6]

Physicochemical Properties of 2-Octanone: A Foundation for Method Development

A successful extraction strategy is built upon a thorough understanding of the analyte's physicochemical properties. The key properties of 2-octanone that inform the LLME protocol are summarized in the table below.

Property	Value	Significance for Extraction	Source
Molecular Formula	C₈H₁₆O	-	[7]
Molecular Weight	128.22 g/mol	Influences volatility and diffusion.	[7]
Boiling Point	173 °C	Dictates GC parameters, particularly injector temperature.	[7]
log Kₒw (Octanol-Water Partition Coefficient)	2.22	Indicates a preference for non-polar organic solvents over water, which is favorable for LLE.	[7]
Water Solubility	884.2 mg/L	Relatively low solubility in water facilitates its transfer to an organic phase.	[7]
Vapor Pressure	1.33 mmHg @ 20 °C	Indicates its volatile nature, making it suitable for GC analysis.	[7]

Experimental Workflow: A Visual Guide

The following diagram illustrates the complete workflow for the DLLME of 2-octanone from both plasma and urine samples, followed by GC-FID analysis.

Caption: Workflow for 2-octanone extraction from biological samples.

Detailed Protocols

The following sections provide step-by-step protocols for the extraction of 2-octanone from plasma and urine.

Protocol for Human Plasma

Rationale: Plasma samples contain a high concentration of proteins that can interfere with the extraction process and contaminate the analytical instrument. Therefore, a protein precipitation step is mandatory.[8] Acetonitrile is a commonly used solvent for this purpose as it is water-miscible and effectively denatures and precipitates proteins.[8][9]

Materials:

• Human plasma sample

• Acetonitrile (HPLC grade)

• Sodium chloride (NaCl)

• Extraction solvent (e.g., Chloroform)

• Disperser solvent (e.g., Acetonitrile)

• Microcentrifuge tubes (1.5 mL and 2 mL)

• Vortex mixer

• Centrifuge

• Microsyringe

Procedure:

• Protein Precipitation:

  • Pipette 500 µL of the human plasma sample into a 2 mL microcentrifuge tube.

  • Add 1.5 mL of cold acetonitrile (a 3:1 ratio of solvent to sample is generally effective).[8]

  • Vortex vigorously for 1 minute to ensure thorough mixing and protein denaturation.

• Centrifugation:

  • Centrifuge the tube at 10,000 x g for 10 minutes to pellet the precipitated proteins.

• Supernatant Collection:

  • Carefully transfer the clear supernatant to a new conical test tube.

• Salting-Out Effect:

  • Add sodium chloride (e.g., 0.1 g) to the supernatant and vortex until it is completely dissolved. The addition of salt increases the ionic strength of the aqueous phase, which decreases the solubility of 2-octanone and promotes its partitioning into the organic extraction solvent.[1][10]

• Dispersive Liquid-Liquid Microextraction (DLLME):

  • Prepare a mixture of the extraction solvent (e.g., 100 µL of chloroform) and the disperser solvent (e.g., 500 µL of acetonitrile).

  • Rapidly inject this mixture into the sample tube using a syringe.

  • A cloudy solution will form. Vortex for 30 seconds to facilitate the extraction.

• Phase Separation:

  • Centrifuge at 5,000 x g for 5 minutes to separate the fine droplets of the extraction solvent.

  • A small volume of the organic phase will sediment at the bottom of the tube.

• Sample Collection for Analysis:

  • Carefully collect the sedimented organic phase (the extract) using a microsyringe.

  • Inject a defined volume (e.g., 1 µL) into the GC-FID system for analysis.

Protocol for Human Urine

Rationale: Urine is a less complex matrix than plasma, typically not requiring protein precipitation. However, dilution and pH adjustment can be beneficial to normalize the matrix effect and optimize the extraction efficiency of certain compounds.[2] For a neutral compound like 2-octanone, significant pH adjustment is often not necessary, but it should be considered during method development.

Materials:

• Human urine sample

• Deionized water

• Sodium chloride (NaCl)

• Extraction solvent (e.g., Chloroform)

• Disperser solvent (e.g., Acetonitrile)

• Conical test tubes

• Vortex mixer

• Centrifuge

• Microsyringe

Procedure:

• Sample Preparation:

  • Centrifuge the urine sample at 3,000 x g for 5 minutes to remove any particulate matter.

  • Dilute the supernatant 1:1 with deionized water to reduce potential matrix effects.

• Salting-Out Effect:

  • Transfer 5 mL of the diluted urine to a conical test tube.

  • Add sodium chloride (e.g., 0.5 g) and vortex until dissolved to enhance the extraction efficiency.[1][10]

• Dispersive Liquid-Liquid Microextraction (DLLME):

  • Prepare a mixture of the extraction solvent (e.g., 100 µL of chloroform) and the disperser solvent (e.g., 500 µL of acetonitrile).

  • Rapidly inject this mixture into the urine sample.

  • Vortex for 30 seconds.

• Phase Separation:

  • Centrifuge at 5,000 x g for 5 minutes.

• Sample Collection for Analysis:

  • Collect the sedimented organic phase with a microsyringe.

  • Inject 1 µL into the GC-FID for analysis.

Instrumental Analysis: Gas Chromatography with Flame Ionization Detection (GC-FID)

Principle: GC-FID is a robust and widely used technique for the analysis of volatile organic compounds.[6] The extracted sample is vaporized in the heated injector and separated based on boiling point and polarity in the chromatographic column. The flame ionization detector combusts the eluting organic compounds in a hydrogen-air flame, producing ions that generate a measurable current proportional to the amount of analyte present.[11]

Typical GC-FID Parameters:

Parameter	Recommended Setting	Rationale
GC System	Agilent 7890 or equivalent	-
Column	HP-5 (or equivalent 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness	A standard non-polar column suitable for a wide range of volatile and semi-volatile compounds.
Carrier Gas	Helium or Hydrogen	Provides good separation efficiency.[12]
Flow Rate	1.0 mL/min (constant flow)	Optimal for capillary columns.
Injector Temperature	250 °C	Ensures complete vaporization of 2-octanone without thermal degradation.[12]
Injection Mode	Splitless (for trace analysis)	Maximizes the amount of analyte reaching the column.
Oven Temperature Program	Initial: 50 °C (hold 2 min), Ramp: 10 °C/min to 200 °C (hold 5 min)	A typical program to separate compounds with a range of boiling points.
Detector	Flame Ionization Detector (FID)	Highly sensitive to hydrocarbons.
Detector Temperature	275 °C	Prevents condensation of the analyte in the detector.[12]
Hydrogen Flow	30 mL/min	Standard for FID operation.
Air Flow	300 mL/min	Standard for FID operation.
Makeup Gas (N₂)	25 mL/min	Improves peak shape and detector response.

Alternative Microextraction Technique: Hollow Fiber Liquid-Phase Microextraction (HF-LPME)

For laboratories seeking to further minimize solvent usage and enhance selectivity, Hollow Fiber Liquid-Phase Microextraction (HF-LPME) presents a compelling alternative.[8]

Principle: In HF-LPME, a small segment of a porous, hydrophobic hollow fiber is impregnated with an organic solvent and serves as a supported liquid membrane.[13] This fiber is then placed in the sample solution. The analyte partitions from the sample into the organic solvent within the pores of the fiber and then into an acceptor phase contained within the lumen of the fiber.[14][15] This technique offers excellent sample clean-up and high enrichment factors.[16]

The workflow for HF-LPME is depicted in the diagram below.

Caption: Hollow Fiber Liquid-Phase Microextraction (HF-LPME) workflow.

Conclusion

The Dispersive Liquid-Liquid Microextraction (DLLME) method detailed in this application note provides a rapid, simple, and efficient means of extracting 2-octanone from human plasma and urine. The protocol is grounded in established chemical principles and is designed to be easily implemented in a standard analytical laboratory. By offering a comprehensive explanation of the rationale behind each step, this guide empowers researchers to not only replicate the method but also to adapt and optimize it for their specific needs. The subsequent analysis by GC-FID offers the sensitivity and reliability required for the accurate quantification of this important volatile organic compound.

References

• RIFM fragrance ingredient safety assessment, 2-octanone, CAS Registry Number 111-13-7. (2019). Food and Chemical Toxicology, 127, S71–S80. [Link]

• 2-octanone methyl hexyl ketone. The Good Scents Company. [Link]

• Determination of 2-Octanone in Biological Samples Using Liquid–Liquid Microextractions Followed by Gas Chromatography–Flame Ionization Detection. (2017). ResearchGate. [Link]

• 2-Octanone | C8H16O. PubChem. [Link]

• Showing metabocard for 2-Octanone (HMDB0031294). Human Metabolome Database. [Link]

• Showing Compound 2-Octanone (FDB003344). FooDB. [Link]

• Development of a Dispersive Liquid-Liquid Microextraction for Synthetic Cathinones in Biological Fluids Based on Principles of Green Analytical Toxicology. (2023). PubMed. [Link]

• Optimization of the analysis of flavor volatile compounds by liquid-liquid microextraction (LLME). Application to the aroma analysis of melons, peaches, grapes, strawberries, and tomatoes. (2009). PubMed. [Link]

• Development of Hollow-Fiber Liquid-Phase Microextraction Method for Determination of Urinary trans,trans-Muconic Acid as a Biomarker of Benzene Exposure. (2015). PMC - NIH. [Link]

• Application of Hollow Fibre-Liquid Phase Microextraction Technique for Isolation and Pre-Concentration of Pharmaceuticals in Water. (2021). MDPI. [Link]

• Dispersive Liquid–Liquid Microextraction: Trends in The Analysis of Biological Samples. (2014). ResearchGate. [Link]

• Analytical Applications of Hollow Fiber Liquid Phase Microextraction (HF-LPME): A Review. (2012). ResearchGate. [Link]

• Determination of 2-Octanone in Biological Samples Using Liquid– Liquid Microextractions Followed by Gas Chromatography. (2017). Semantic Scholar. [Link]

• Salting-out Liquid-Liquid Extraction (SALLE). (2012). LCGC International. [Link]

• The Use of Hollow Fibers in Liquid-Phase Microextraction. (2010). LCGC International. [Link]

• Development of a Dispersive Liquid–Liquid Microextraction Method for Quantification of Volatile Compounds in Wines Using Gas Chromatography–Mass Spectrometry. (2021). MDPI. [Link]

• Comparison of protein precipitation methods for sample preparation prior to proteomic analysis. (2005). PubMed. [Link]

• An Insight on Salting-out Assisted Liquid–Liquid Extraction for Phytoanalysis. (2016). ReCIPP. [Link]

• GC Detector Design & Troubleshooting- Flame Ionization (FID) theory basics & gas flows. (2020). Agilent. [Link]

• Gas Chromatography with Flame Ionization Detector (GC-FID). SCION Instruments. [Link]

• Perspective: Hollow fibre liquid-phase microextraction –principles, performance, applicability, and future directions. (2021). Semantic Scholar. [Link]

• Technical Tip: Protein Precipitation. (2015). Phenomenex. [Link]

• An Optimization of Liquid–Liquid Extraction of Urinary Volatile and Semi-Volatile Compounds and Its Application for Gas Chromatography-Mass Spectrometry and Proton Nuclear Magnetic Resonance Spectroscopy. (2020). NIH. [Link]

• General Principles and Strategies for Salting-Out Informed by the Hofmeister Series. (2017). ACS Publications. [Link]

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Application Notes and Protocols for the Use of 5-Methyl-2-octanone in Flavor and Fragrance Research

These comprehensive application notes serve as a technical guide for researchers, scientists, and product development professionals on the utilization of 5-Methyl-2-octanone in flavor and fragrance research. This document provides in-depth protocols and foundational knowledge to explore the potential of this branched-chain ketone.

Introduction: Unveiling the Potential of 5-Methyl-2-octanone

5-Methyl-2-octanone (CAS No. 58654-67-4) is a nine-carbon aliphatic ketone with a branched methyl group, a structural feature that suggests a nuanced and complex sensory profile.[1] While extensive research has been conducted on its linear isomer, 2-octanone, which is known for its fruity, cheesy, and earthy notes, 5-Methyl-2-octanone remains a less explored molecule with significant potential in the creation of novel flavor and fragrance compositions.[2][3][4] The purpose of these notes is to provide a detailed framework for the systematic evaluation and application of this intriguing compound.

The structural difference imparted by the methyl group at the 5-position is anticipated to influence its volatility, olfactory receptor binding, and ultimately, its perceived aroma and taste. Understanding these nuances is key to unlocking its utility in various applications.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 5-Methyl-2-octanone is fundamental for its effective handling, formulation, and analysis.

Property	Value	Source
CAS Number	58654-67-4	[1][5]
Molecular Formula	C₉H₁₈O	[1][6]
Molecular Weight	142.24 g/mol	[1]
Appearance	Colorless to light yellow clear liquid	[5]
Boiling Point	102 °C at 50 mmHg
Flash Point	58 °C
Density	0.83 g/cm³
Refractive Index	1.4210-1.4250
Synonyms	Methyl 3-methylhexyl ketone, 5-Methyloctan-2-one	[1]

Safety Note: 5-Methyl-2-octanone is a flammable liquid and vapor.[1] Standard laboratory safety precautions, including working in a well-ventilated area and avoiding ignition sources, should be strictly followed.

Sensory Profile: Characterization and Evaluation

Due to limited published data on the specific sensory profile of 5-Methyl-2-octanone, a formal sensory evaluation is a critical first step for any research or development project. Based on the known characteristics of the closely related 2-octanone, it is hypothesized that 5-Methyl-2-octanone may exhibit a complex aroma profile with the following potential notes:

• Fruity: Possibly with nuances of unripe apple or other pome fruits.

• Green: Herbaceous and weedy undertones.[4][7]

• Earthy & Mushroom-like: A common characteristic of aliphatic ketones.[2][4]

• Waxy/Cheesy: Potential for dairy-like or blue cheese notes.[2][3]

• Sweet & Woody: Subtle sweet and woody background notes.

The branched methyl group may introduce unique creamy, nutty, or even slightly fatty nuances not as prominent in its linear counterpart.

Protocol for Descriptive Sensory Analysis

This protocol outlines a standardized approach for the sensory evaluation of 5-Methyl-2-octanone.

Objective: To identify and quantify the sensory attributes of 5-Methyl-2-octanone.

Materials:

• 5-Methyl-2-octanone (high purity, >98%)

• Odorless solvent (e.g., propylene glycol, diethyl phthalate, or mineral oil)

• Glass vials with PTFE-lined caps

• Olfactory smelling strips

• Sensory evaluation booths with controlled lighting and ventilation

• Data collection software or standardized paper ballots

Panelist Selection and Training:

• Recruit a panel of 8-12 individuals with demonstrated sensory acuity.

• Conduct screening tests for odor detection, discrimination, and description.

• Train the panel on a lexicon of aroma descriptors relevant to ketones and fruity/earthy notes using reference standards.

Sample Preparation:

• Prepare a series of dilutions of 5-Methyl-2-octanone in the chosen solvent (e.g., 10%, 1%, 0.1%, and 0.01% by weight).

• Label the vials with random three-digit codes.

• Allow the samples to equilibrate at room temperature for at least one hour before evaluation.

Evaluation Procedure:

• Provide each panelist with a set of coded samples and smelling strips.

• Instruct panelists to dip a fresh smelling strip into each sample and evaluate the aroma at different time intervals (initial, 5 minutes, 30 minutes, 1 hour) to assess volatility and character evolution.

• Panelists will rate the intensity of each identified descriptor on a structured scale (e.g., a 15-point intensity scale from 0 = not perceptible to 15 = extremely strong).

• Panelists should also provide qualitative comments on the overall impression of the aroma.

Data Analysis:

• Analyze the intensity ratings for each descriptor using appropriate statistical methods (e.g., ANOVA, Principal Component Analysis) to determine the significant sensory attributes and their relative intensities.

• Compile the qualitative comments to build a rich description of the aroma profile.

Analytical Characterization: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is an essential technique for confirming the purity of 5-Methyl-2-octanone and for identifying it in complex mixtures.

Protocol for GC-MS Analysis

Objective: To obtain the mass spectrum of 5-Methyl-2-octanone and determine its retention time for identification and quantification.

Instrumentation:

• Gas Chromatograph with a Mass Selective Detector (GC-MS)

• Capillary GC column (e.g., DB-5ms, HP-5ms, or equivalent non-polar column)

GC Conditions (starting point, may require optimization):

• Injector Temperature: 250 °C

• Injection Mode: Split (e.g., 50:1) or Splitless for trace analysis

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes

  • Ramp: 10 °C/min to 250 °C

  • Hold: 5 minutes at 250 °C

• Transfer Line Temperature: 280 °C

MS Conditions:

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Mass Range: m/z 35-350

Sample Preparation:

• Prepare a 100 ppm solution of 5-Methyl-2-octanone in a suitable volatile solvent (e.g., hexane or dichloromethane).

Data Interpretation:

• The resulting mass spectrum should be compared with a reference library (e.g., NIST, Wiley) for confirmation of identity. Key fragments for methyl ketones often include a prominent peak at m/z 43 (CH₃CO⁺).

Applications in Flavor and Fragrance Formulations

Based on its hypothesized sensory profile, 5-Methyl-2-octanone is a versatile ingredient with potential applications in a wide range of flavor and fragrance formulations.

Potential Flavor Applications:

• Dairy Flavors: To enhance creaminess and provide nuanced cheesy notes in cheese, butter, and milk flavors. The branched structure may contribute a richer mouthfeel perception.

• Fruit Flavors: To add complexity and a natural-smelling green, unripe character to apple, pear, and other pome fruit flavors.

• Savory Flavors: In mushroom, cooked meat, and savory snack formulations to provide earthy and umami-enhancing notes.[2]

• Nut Flavors: The potential for nutty facets could make it a valuable component in almond, hazelnut, and other nut flavor profiles.

Potential Fragrance Applications:

• Green and Herbal Accords: To impart a natural, weedy, and slightly sweet greenness, particularly in lavender and fougère types.[4]

• Fruity and Floral Compositions: To add a unique, non-linear fruity note to floral bouquets, enhancing their naturalness.

• Earthy and Woody Fragrances: To provide a damp, earthy undertone in chypre, woody, and forest-themed fragrances.

• Gourmand Fragrances: To introduce subtle creamy or nutty facets in confectionary and dessert-inspired scents.

Protocol for Application Testing in a Model System

Objective: To evaluate the performance and sensory contribution of 5-Methyl-2-octanone in a representative product base.

Example Model System (Simple Fragrance):

• Base: A simple floral accord (e.g., Linalool, Phenylethyl alcohol, Hedione®) or a basic fruit accord (e.g., Ethyl acetate, Hexyl acetate).

• Procedure:

  • Prepare a 1% solution of the model fragrance base in ethanol.

  • Create a series of test samples by adding 5-Methyl-2-octanone to the base at different concentrations (e.g., 0.1%, 0.5%, 1.0%, and 2.0% of the fragrance concentrate).

  • Prepare a control sample with only the fragrance base.

  • Allow the samples to macerate for at least 24 hours.

  • Evaluate the samples on smelling strips and/or on the skin by a trained sensory panel, noting the impact of 5-Methyl-2-octanone on the overall aroma profile, lift, and substantivity.

Conclusion

5-Methyl-2-octanone represents a promising, yet underutilized, ingredient in the palette of flavorists and perfumers. Its branched-chain structure suggests a departure from the more familiar linear ketones, offering the potential for novel sensory effects. The protocols outlined in these application notes provide a robust framework for the systematic exploration of its sensory properties, analytical characterization, and application in various formulations. Through rigorous scientific investigation, the full potential of 5-Methyl-2-octanone can be realized, leading to the creation of innovative and memorable consumer products.

Visualizations

Caption: Workflow for the sensory evaluation of 5-Methyl-2-octanone.

Sources

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Application Notes and Protocols for 5-Methyl-2-octanone in Pheromone Traps

These application notes provide a comprehensive guide for researchers, scientists, and professionals in drug development on the potential application of 5-Methyl-2-octanone as a semiochemical in insect pheromone traps. While not a widely documented commercial pheromone, its structural similarity to other behavior-modifying ketones warrants investigation. This document outlines the necessary protocols to screen for bioactivity, formulate lures, and conduct field trials to validate its efficacy.

Introduction: The Untapped Potential of 5-Methyl-2-octanone

5-Methyl-2-octanone (CAS: 58654-67-4) is a nine-carbon methyl ketone with the molecular formula C₉H₁₈O.[1][2] While its primary applications have been in the fragrance and flavor industry, the broader class of methyl ketones is known to play a significant role in insect chemical ecology. These compounds can act as attractants, repellents, or alarm pheromones for various insect species. For instance, 2-heptanone is a known alarm pheromone in some ant species, and other methyl ketones have been investigated for their insecticidal and fumigant properties against pests like the red imported fire ant (Solenopsis invicta).[3][4]

The investigation into 5-Methyl-2-octanone for use in pheromone traps is predicated on the hypothesis that its unique chemical structure may elicit a behavioral response in certain insect species, potentially as a novel attractant or as a synergist in combination with known pheromones. These protocols are designed to systematically evaluate this potential from the laboratory bench to field application.

Part 1: Laboratory Bioassays for Bioactivity Screening

Before committing to expensive and time-consuming field trials, it is crucial to determine if a target insect species can detect 5-Methyl-2-octanone and if it elicits a behavioral response in a controlled setting.

Protocol 1: Electroantennography (EAG) - Assessing Olfactory Detection

Principle: EAG is a technique used to measure the average electrical response of an insect's antenna to a volatile compound. A positive EAG response indicates that the insect's olfactory receptor neurons are sensitive to the tested chemical.

Materials:

• 5-Methyl-2-octanone (high purity, >98%)

• Solvent (e.g., paraffin oil, hexane)

• Micropipettes

• Filter paper strips

• Glass Pasteur pipettes

• EAG system (including micromanipulators, electrodes, amplifier, and data acquisition software)

• Humidified and purified air source

• Intact insect antennae from the target species

Procedure:

• Preparation of Stimulus Cartridges:

  • Prepare a stock solution of 5-Methyl-2-octanone in the chosen solvent (e.g., 10 µg/µL).[5]

  • Apply a known volume (e.g., 10 µL) of the solution onto a small strip of filter paper.[5]

  • Allow the solvent to evaporate completely.

  • Insert the filter paper into a clean Pasteur pipette. This is the stimulus cartridge.

  • Prepare a control cartridge with the solvent only.

• Antennal Preparation:

  • Carefully excise an antenna from a live, immobilized insect.

  • Mount the antenna between two electrodes using conductive gel.

• EAG Recording:

  • Deliver a continuous stream of humidified, purified air over the antennal preparation.

  • Insert the tip of the stimulus cartridge into the air stream and deliver a puff of air through it.

  • Record the resulting electrical potential (depolarization) from the antenna.

  • Present the control and test stimuli in a randomized order, with sufficient time between puffs to allow the antenna to recover.

  • Replicate the experiment with multiple antennae (n > 6) for statistical validity.[5]

Data Analysis:

• Measure the peak amplitude of the EAG response for both the control and the 5-Methyl-2-octanone stimulus.

• A significantly higher response to 5-Methyl-2-octanone compared to the control indicates that the insect can detect this compound.

Visualization of the EAG Workflow

Caption: Workflow for Electroantennography (EAG) analysis.

Protocol 2: Olfactometer Bioassay - Assessing Behavioral Response

Principle: An olfactometer is a device that allows insects to choose between different air streams carrying various odors. This bioassay determines if a chemical is an attractant, a repellent, or neutral.

Materials:

• Y-tube or multi-arm olfactometer

• Flow meters

• Humidified and purified air source

• Stimulus delivery system (as described in EAG protocol)

• Target insect species (male and female, if applicable)

• Collection chambers

Procedure:

• System Setup:

  • Connect the olfactometer arms to the air source with flow meters to ensure equal airflow.

  • Place a stimulus cartridge with 5-Methyl-2-octanone in the airflow of one arm and a control cartridge in the other.

• Insect Acclimation:

  • Acclimate the insects to the experimental conditions (light, temperature) for a set period before the trial.

• Bioassay:

  • Introduce a single insect at the base of the olfactometer.

  • Allow the insect a specific amount of time to make a choice (i.e., move a certain distance down one of the arms).

  • Record the insect's first choice and the time spent in each arm.

  • Rotate the olfactometer arms between trials to avoid positional bias.

  • Use a new insect for each replicate.

  • Conduct a sufficient number of replicates for statistical power.

Data Analysis:

• Use a chi-square test or a similar statistical method to determine if the number of insects choosing the arm with 5-Methyl-2-octanone is significantly different from a random 50:50 distribution.

• A significant preference for the treatment arm indicates attraction, while a significant avoidance indicates repulsion.

Part 2: Field Evaluation of Pheromone Traps

Positive results in laboratory bioassays provide the justification for field trials to assess the practical efficacy of 5-Methyl-2-octanone in a natural environment.

Protocol 3: Lure Formulation and Dispenser Selection

Principle: The release rate of the semiochemical is critical for attracting the target insect species. The formulation and dispenser type will determine this release rate and the longevity of the lure.

Materials:

• 5-Methyl-2-octanone

• Solvent (if necessary)

• Various types of dispensers (e.g., rubber septa, polyethylene vials, membrane-based dispensers)

• Analytical balance

Procedure:

• Loading the Dispenser:

  • For rubber septa, a common and cost-effective dispenser, dissolve a precise amount of 5-Methyl-2-octanone in a volatile solvent like hexane.

  • Apply the solution to the septum and allow the solvent to evaporate.

• Determining Release Rate:

  • Place the loaded dispensers in a controlled environment (constant temperature and airflow).

  • Measure the weight of the dispensers at regular intervals to determine the rate of volatilization.

  • This data is crucial for selecting the appropriate dispenser and loading dose for the target insect and environmental conditions.

Table 1: Example of Lure Loading for Different Dispenser Types

Dispenser Type	Target Release Rate (mg/day)	Loading Dose of 5-Methyl-2-octanone (mg)
Red Rubber Septum	0.1 - 0.5	1 - 5
Polyethylene Vial	0.5 - 2.0	10 - 50
Membrane Dispenser	1.0 - 5.0	50 - 200

Protocol 4: Trap Design, Deployment, and Monitoring

Principle: The design of the trap and its placement in the environment can significantly impact capture rates. The experimental design must be robust to account for variability in insect populations and environmental factors.

Materials:

• Selected trap type (e.g., Delta trap, wing trap, funnel trap)

• Lures containing 5-Methyl-2-octanone

• Control lures (dispenser with solvent only)

• Stakes or hangers for trap deployment

• GPS device for mapping trap locations

• Data collection sheets

Procedure:

• Experimental Design:

  • Use a randomized complete block design to minimize the effects of spatial variation.[6]

  • Each block should contain one trap with the 5-Methyl-2-octanone lure and one control trap.

  • Replicate the blocks several times across the study area.[6]

• Trap Deployment:

  • Place traps at a height and in a habitat appropriate for the target insect species.

  • Ensure a minimum distance between traps (e.g., >20 meters) to avoid interference.[7]

• Monitoring:

  • Check the traps at regular intervals (e.g., weekly).

  • Count and identify the captured insects.

  • Replace lures as needed based on their known field longevity.

Visualization of the Field Trial Workflow

Caption: Workflow for a field trial of pheromone traps.

Data Analysis:

• Use statistical tests such as ANOVA or t-tests to compare the mean number of target insects captured in the baited traps versus the control traps.

• A significantly higher catch in the traps baited with 5-Methyl-2-octanone indicates its effectiveness as an attractant under field conditions.

Conclusion and Future Directions

These protocols provide a systematic and scientifically rigorous framework for evaluating the potential of 5-Methyl-2-octanone as a semiochemical for use in insect traps. A positive outcome from these studies could lead to the development of a novel and effective tool for integrated pest management (IPM) programs. Further research could involve testing 5-Methyl-2-octanone in combination with known pheromones to identify synergistic effects, as well as identifying the specific insect species that are most responsive to this compound.

References

• Chen, L., & Witzgall, P. (2020). Antennal Sensilla Basiconica Responses to Pheromones and General Odorants in Red Imported Fire Ants, Solenopsis invicta. MDPI.
• PubChem. (n.d.). 5-Methyl-2-octanone. National Center for Biotechnology Information.
• ChemicalBook. (2024). 5-METHYL-2-OCTANONE.
• RIFM. (2019). RIFM fragrance ingredient safety assessment, 2-octanone, CAS Registry Number 111-13-7.
• Santa Cruz Biotechnology. (n.d.). 5-Methyl-2-octanone.
• Zhu, J., et al. (2017). Novel use of aliphatic n-methyl ketones as a fumigant and alternative to methyl bromide for insect control. Pest Management Science.
• Beroza, M., & Green, N. (n.d.).
• PeerJ. (2021). Efficacy of an improved method to screen semiochemicals of insect.
• USDA ARS. (2017). Gland origin and electroantennogram activity of volatile compounds in Ghost Ants, Tapinoma melanocephalum (Hymenoptera: Formicidae) and behavioral response to (Z)-9-Nonadecene.
• GSRS. (n.d.). 5-METHYL-2-OCTANONE.
• Baroffio, C. A., et al. (2017). Design and deployment of semiochemical traps for capturing Anthonomus rubi Herbst (Coleoptera: Curculionidae) and Lygus rugulipennis Poppius (Hetereoptera: Miridae). Journal of Pest Science.
• BenchChem. (n.d.).
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• The Pherobase. (2025).
• ResearchGate. (2025). The Role of (E)-2-octenyl Acetate as a Pheromone of Bagrada hilaris (Burmeister)
• Royal Society of Chemistry. (2023).
• ChemHub. (n.d.).
• ResearchGate. (2025). Pheromone synthesis. Part 249: Syntheses of methyl (R,E)-2,4,5-tetradecatrienoate and methyl (2E,4Z)-2,4-decadienoate, the pheromone components of the male dried bean beetle, Acanthoscelides obtectus (Say).

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Application Notes and Protocols: Enantioselective Synthesis of 5-Methyl-2-octanone Isomers

Introduction

5-Methyl-2-octanone is a chiral ketone with significance in chemical signaling and fragrance applications.[1] Like many biologically active molecules, its enantiomers can elicit distinct physiological responses. The synthesis of individual, pure enantiomers—a process known as asymmetric synthesis—is therefore crucial for research and development in pharmaceuticals, agrochemicals, and flavorings.[2][3] An asymmetric synthesis is a reaction in which an achiral starting material is converted into a chiral product in a way that produces unequal amounts of the possible stereoisomers.[2]

This guide provides an in-depth exploration of the principal strategies for the enantioselective synthesis of 5-methyl-2-octanone isomers. It is designed for researchers, scientists, and drug development professionals, offering not just protocols but also the underlying scientific rationale for the methodological choices. We will delve into three cornerstone approaches: catalytic asymmetric synthesis, enzymatic kinetic resolution, and the use of chiral auxiliaries. Each section is supported by detailed protocols and visual workflows to ensure both conceptual understanding and practical applicability.

Strategy 1: Catalytic Asymmetric Synthesis

Catalytic asymmetric synthesis represents one of the most elegant and efficient strategies for producing enantiomerically enriched compounds. This approach utilizes a small, substoichiometric amount of a chiral catalyst to generate a large quantity of a single enantiomer product. The catalyst creates a chiral environment that forces the reaction to proceed through a lower-energy transition state for the formation of one enantiomer over the other.

Core Principle: Chiral Environment and Transition State Energy

The efficacy of a chiral catalyst lies in its ability to differentiate between the two prochiral faces of a substrate or the two enantiotopic groups of a molecule. By forming a transient complex with the substrate, the catalyst introduces steric and/or electronic biases that raise the activation energy for the formation of one enantiomer while lowering it for the desired one. This energy difference between the two diastereomeric transition states dictates the enantioselectivity of the reaction.

A powerful example relevant to the synthesis of 5-methyl-2-octanone is the copper-catalyzed asymmetric conjugate addition of an organometallic reagent to an α,β-unsaturated ketone precursor. This method establishes the chiral center at the 5-position with high fidelity.

Visual Workflow: Asymmetric Catalytic Cycle

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Application Note: Advanced Derivatization Strategies for the GC-MS Analysis of Methyl Ketones

Abstract

The analysis of methyl ketones is critical across diverse scientific domains, including metabolomics, environmental science, and industrial quality control. Gas Chromatography-Mass Spectrometry (GC-MS) is a cornerstone technique for this purpose, offering high-resolution separation and sensitive detection. However, the inherent chemical properties of ketones, such as their polarity and potential for thermal degradation, present significant analytical challenges. This application note provides a comprehensive guide to the derivatization of methyl ketones, a critical sample preparation step that enhances analyte volatility, stability, and chromatographic performance. We will explore the causality behind choosing specific derivatization strategies, present validated, step-by-step protocols for key methods, and discuss the interpretation of the resulting mass spectra.

The Rationale for Derivatization in Ketone Analysis

Direct injection of underivatized methyl ketones for GC-MS analysis is often suboptimal. Several factors necessitate a chemical derivatization step:

• Improved Volatility: The polar carbonyl group (C=O) can lead to strong intermolecular interactions, reducing the volatility required for efficient gas-phase separation. Derivatization masks this polar group with a nonpolar functional group, thereby increasing the analyte's vapor pressure.[1]

• Enhanced Thermal Stability: While many simple ketones are sufficiently stable, more complex or sensitive molecules can degrade at the high temperatures of the GC injector port or column.[2] Derivatives are typically more thermally robust.

• Improved Chromatographic Performance: Active sites in the GC system (e.g., injector liner, column matrix) can interact with the polar carbonyl group, leading to poor peak shape, tailing, and reduced resolution. Derivatization minimizes these interactions, resulting in sharper, more symmetrical peaks.[1]

• Enhanced Mass Spectrometric Identification: Derivatization introduces specific chemical moieties that yield predictable and often highly characteristic fragmentation patterns upon ionization, aiding in structural elucidation and confident identification.[3] For certain reagents, it can also dramatically increase sensitivity.[4][5]

The choice of derivatization reagent is dictated by the analytical objective, the molecular structure of the analyte, and the desired sensitivity.[1]

Strategic Selection of a Derivatization Method

The optimal derivatization strategy depends on the analytical context. The following workflow provides a logical framework for method selection.

Caption: Decision workflow for selecting a derivatization strategy.

Core Methodologies and Protocols

We present detailed protocols for the most effective and widely validated derivatization techniques for methyl ketones.

Method 1: Oximation with O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine (PFBHA)

This method is the gold standard for trace-level quantification of carbonyl compounds. The reaction converts the ketone to a PFB-oxime derivative. The highly electronegative pentafluorobenzyl group makes the derivative exceptionally sensitive to detection by an Electron Capture Detector (ECD) or by Mass Spectrometry in Negative Chemical Ionization (NCI) mode.[4]

Caption: Reaction of a methyl ketone with PFBHA.

Protocol: PFBHA Derivatization

Materials:

• Sample extract in a suitable solvent (e.g., Hexane, Ethyl Acetate).

• PFBHA hydrochloride solution (e.g., 10 mg/mL in water or buffer).

• Pyridine or an organic base (optional, to neutralize HCl).

• Reaction vials (2 mL, screw-cap).

• Heating block or water bath.

Procedure:

• Sample Preparation: Aliquot 100 µL of the sample extract into a reaction vial. If the sample is in an aqueous matrix, it can often be used directly.

• Solvent Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen at room temperature. This is a critical step to ensure the reaction is not hindered by excess solvent.

• Reagent Addition: Add 50 µL of the PFBHA solution to the dried sample residue.

• Reaction Incubation: Tightly cap the vial and heat at 60-75°C for 60 minutes. The elevated temperature drives the reaction to completion.

• Extraction (for aqueous reactions): After cooling to room temperature, add 200 µL of hexane and vortex vigorously for 1 minute to extract the PFB-oxime derivative into the organic phase.

• Phase Separation: Centrifuge briefly to separate the layers. Carefully transfer the upper organic layer to an autosampler vial for GC-MS analysis.

Self-Validation:

• Run a reagent blank (all steps without the sample) to check for contamination.

• Analyze a known standard (e.g., acetone, 2-butanone) to confirm reaction efficiency and establish retention time. The mass spectrum should show a prominent ion at m/z 181, corresponding to the [C₆F₅CH₂]⁺ fragment.

Method 2: Two-Step Methoximation (MeOx) and Silylation

This is the most common derivatization sequence in untargeted metabolomics, ideal for complex biological samples containing a mixture of metabolites (e.g., keto acids, sugars, amino acids).[6] The first step, methoximation, stabilizes the carbonyl group by converting it to a methoxime. This prevents the formation of multiple tautomers (enol forms) during the subsequent high-temperature silylation step, which could otherwise lead to multiple derivative peaks for a single compound.[6] The second step uses a potent silylating agent like MSTFA to derivatize all other active hydrogens (e.g., in hydroxyl, carboxyl, and amine groups).[3]

Caption: Workflow for the two-step MeOx-Silylation protocol.

Protocol: Two-Step MeOx-Silylation

Materials:

• Dried sample extract in a reaction vial.

• Methoxyamine hydrochloride in pyridine (20 mg/mL). Note: Pyridine is a foul-smelling, toxic solvent; handle in a fume hood.

• N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA), optionally with 1% Trimethylchlorosilane (TMCS) as a catalyst.

• Heating block or shaker-incubator.

Procedure:

• Methoximation:

  • To the completely dry sample residue, add 50 µL of the methoxyamine hydrochloride/pyridine solution.

  • Cap the vial tightly and vortex for 1 minute.

  • Incubate the mixture at 37°C for 90 minutes with occasional shaking. This reaction protects the carbonyl groups.[6]

• Silylation:

  • After the vial has cooled, add 80 µL of MSTFA (+1% TMCS). The TMCS acts as a catalyst, particularly for more hindered groups.

  • Recap the vial, vortex briefly, and incubate at 37°C for 30 minutes. This step derivatizes hydroxyl, carboxyl, and other active hydrogen-containing groups.[6]

• Analysis: After cooling, the sample is ready for direct injection into the GC-MS.

Self-Validation:

• The entire procedure must be conducted under anhydrous (water-free) conditions, as silylating reagents are extremely moisture-sensitive.[6]

• The formation of methoximes often results in syn and anti isomers, which may appear as two closely eluting peaks. While this can complicate quantification, it provides an additional layer of confirmation for identification.

Data Interpretation and Expected Results

Proper interpretation of the mass spectra is key to confirming successful derivatization.

Derivatization Method	Reagent(s)	Derivative Formed	Mass Increase (Δm/z)	Key Diagnostic Ions (EI Mode)
PFBHA Oximation	PFBHA	PFB-Oxime	+195 Da	m/z 181 : [C₆F₅CH₂]⁺, the pentafluorotropylium ion. This is typically the base peak and is highly indicative of the derivative.
Methoximation	MeOx	Methoxime	+29 Da	Molecular Ion (M⁺) : Often visible. [M-31]⁺ : Loss of the methoxy group (∙OCH₃).
Silylation (TMS)	MSTFA	Trimethylsilyl (TMS)	+72 Da per active H	m/z 73 : [Si(CH₃)₃]⁺, characteristic of TMS derivatives. [M-15]⁺ : Loss of a methyl group (∙CH₃) from a TMS moiety.

Troubleshooting Common Issues

Problem	Potential Cause(s)	Recommended Solution(s)
No or low derivative peak	Incomplete drying of sample; moisture contamination (especially for silylation); insufficient reaction time/temperature; reagent degradation.	Ensure sample is completely dry before adding reagents. Use fresh, high-quality reagents and store them under inert gas. Optimize reaction conditions.
Poor peak shape (tailing)	Active sites in the GC system; incomplete derivatization.	Use a deactivated injector liner. Confirm derivatization completeness with a standard. Increase reagent excess.
Multiple peaks for one analyte	Formation of syn/anti isomers (for oximation); incomplete derivatization of multiple functional groups.	This is expected for oximes and can aid identification. For incomplete derivatization, increase reaction time/temperature or use a catalyst (e.g., TMCS for silylation).
Extraneous peaks in chromatogram	Contaminated reagents or solvents; reagent artifacts (e.g., siloxanes from silylating agents).	Run a reagent blank to identify artifact peaks. Use high-purity solvents and fresh reagents.

References

• Uchiyama, S., et al. (2001). Development of a headspace GC/MS analysis for carbonyl compounds (aldehydes and ketones) in household products after derivatization with o-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine. Journal of Health Science, 47(5), 411-418.

• ResearchGate. (n.d.). Development of a Headspace GC/MS Analysis for Carbonyl Compounds (Aldehydes and Ketones) in Household Products after Derivatization with o-(2,3,4,5,6-Pentafluorobenzyl)-hydroxylamine. Retrieved from [Link]

• ResearchGate. (2016). Derivitization of aldehyde and ketone drivatives of phenolics compounds for GC_MS analysis? Retrieved from [Link]

• JoVE. (n.d.). Derivatization of metabolites for GC-MS via methoximation+silylation. Retrieved from [Link]

• Wiley Online Library. (2022). Determination of double bond positions in methyl ketones by gas chromatography–mass spectrometry using dimethyl disulfide derivatives. Rapid Communications in Mass Spectrometry, 37(3), e9441.

• Taylor & Francis Online. (n.d.). Analysis of Carbohydrates as O-Alkyloxime Derivatives by Gas-Liquid Chromatography and Mass Spectrometry. Retrieved from [Link]

• Kopka, J. (2006). Current challenges and developments in GC-MS based metabolite profiling technology. Journal of Biotechnology, 124(1), 312-322.

• ResearchGate. (n.d.). Determination of double bond positions in methyl ketones by gas chromatography–mass spectrometry using dimethyl disulfide derivatives. Retrieved from [Link]

• Labio Scientific. (2022). Limitations and disadvantages of GC-MS. Retrieved from [Link]

• Halket, J. M., & Zaikin, V. G. (2003). Derivatization in mass spectrometry—1. Silylation. European Journal of Mass Spectrometry, 9(1), 1–21.

• MDPI. (2025). Methods for GC/MS Analysis of the Most Commonly Seized Drugs of Abuse and Their Metabolites in Biological Samples. Retrieved from [Link]

• Atmospheric Measurement Techniques. (2021). On-line solid phase microextraction derivatization for the sensitive determination of multi-oxygenated volatile compounds in air. AMT, 14, 5145-5159.

• Nature. (2017). Analytical challenges of untargeted GC-MS-based metabolomics and the critical issues in selecting the data processing strategy. Retrieved from [Link]

• YouTube. (2025). What Are The Limitations Of Using GC-MS? Retrieved from [Link]

• ResearchGate. (n.d.). Identification of an acetal derivative of the piperonyl methyl ketone in tablets seized for suspected drug trafficking. Retrieved from [Link]

• Chemistry LibreTexts. (2020). Spectroscopy of Ketones and Aldehydes. Retrieved from [Link]

• Wikipedia. (n.d.). Ketone. Retrieved from [Link]

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• 6. Derivatization of metabolites for GC-MS via methoximation+silylation – The Bumbling Biochemist [thebumblingbiochemist.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Yield in 5-Methyl-2-octanone Synthesis

Welcome to the technical support center for the synthesis of 5-Methyl-2-octanone. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. As Senior Application Scientists, we have compiled this resource to explain the causality behind experimental choices and to provide self-validating protocols to ensure the integrity of your research.

Frequently Asked Questions (FAQs)

Q1: What is the most common and reliable method for synthesizing 5-Methyl-2-octanone?

The most prevalent and dependable laboratory-scale synthesis of 5-Methyl-2-octanone is the oxidation of the corresponding secondary alcohol, 5-methyl-2-octanol.[1][2] This method is widely applicable for the preparation of ketones and offers a variety of reagents to suit different experimental conditions and substrate sensitivities.[3][4][5][6]

Q2: I have 5-methyl-2-octanol. Which oxidizing agent should I choose?

The choice of oxidizing agent depends on several factors, including the scale of your reaction, the presence of other functional groups, and considerations regarding toxicity and waste disposal. The three most common and effective methods are:

• Jones Oxidation: A powerful and cost-effective method.[7] However, it uses chromium(VI), which is highly toxic and requires careful handling and disposal.[8]

• Swern Oxidation: A mild and highly selective method that is often preferred for sensitive substrates.[9] Its main drawback is the formation of the foul-smelling byproduct, dimethyl sulfide.

• Dess-Martin Periodinane (DMP) Oxidation: A very mild and selective modern alternative that avoids the use of toxic heavy metals.[10][11][12] It is often the preferred method for small-scale syntheses and complex molecules.

Q3: My yield of 5-Methyl-2-octanone is consistently low. What are the most likely causes?

Low yields in the synthesis of 5-Methyl-2-octanone can stem from several factors:

• Incomplete Reaction: The reaction may not have gone to completion. This can be due to insufficient reaction time, incorrect temperature, or a deactivated oxidizing agent.

• Side Reactions: Depending on the chosen method, various side reactions can consume your starting material or product. For example, with strong oxidizing agents, there is a risk of over-oxidation if any primary alcohol impurities are present.[2][13]

• Product Loss During Workup and Purification: 5-Methyl-2-octanone is a relatively volatile compound, and significant amounts can be lost during solvent removal or distillation if not performed carefully.[14][15]

• Purity of Starting Material: The purity of the starting 5-methyl-2-octanol is crucial. The presence of water or other nucleophilic impurities can quench the oxidizing agent.

Q4: How can I confirm that I have successfully synthesized 5-Methyl-2-octanone?

Product confirmation should be performed using a combination of spectroscopic methods:

• Infrared (IR) Spectroscopy: Look for the characteristic strong C=O stretch of a ketone, typically in the range of 1705-1725 cm⁻¹.[16][17]

• ¹H Nuclear Magnetic Resonance (NMR) Spectroscopy: The spectrum should show a singlet for the methyl group adjacent to the carbonyl (around 2.1 ppm) and other characteristic signals for the alkyl chain.[18][19]

• ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy: A peak in the downfield region (around 209 ppm) is indicative of the carbonyl carbon.[18][20]

• Mass Spectrometry: The mass spectrum will show the molecular ion peak and characteristic fragmentation patterns for a methyl ketone.[21][22]

Troubleshooting Guides

Troubleshooting Low Yield in the Oxidation of 5-Methyl-2-octanol

This guide will help you diagnose and resolve issues leading to low yields in the synthesis of 5-Methyl-2-octanone.

Problem 1: Incomplete Reaction

Symptoms:

• TLC or GC analysis shows a significant amount of starting material (5-methyl-2-octanol) remaining.

• The reaction mixture does not exhibit the expected color change (e.g., in Jones oxidation, the orange color of Cr(VI) should persist until all the alcohol is consumed).

Possible Causes and Solutions:

Cause	Explanation	Solution
Insufficient Reaction Time	The reaction was stopped before all the starting material could be converted.	Monitor the reaction progress using TLC or GC. Continue the reaction until the starting material spot/peak is no longer visible.
Incorrect Temperature	Many oxidation reactions have optimal temperature ranges. For example, Swern oxidations are performed at very low temperatures (-78 °C).[23]	Ensure your reaction is maintained at the correct temperature as specified in the protocol. Use a reliable thermometer and cooling/heating bath.
Deactivated Oxidizing Agent	The oxidizing agent may have degraded due to improper storage or handling.	Use a fresh bottle of the oxidizing agent. For moisture-sensitive reagents like Dess-Martin periodinane, ensure it is handled under anhydrous conditions.
Insufficient Stoichiometry of Oxidant	An insufficient amount of the oxidizing agent was used.	Recalculate the stoichiometry and ensure you are using the correct molar equivalents of the oxidizing agent as specified in the protocol.

Problem 2: Side Reactions

Symptoms:

• TLC or GC analysis shows the presence of multiple, unexpected spots/peaks in addition to the starting material and product.

• The isolated product is difficult to purify.

Possible Causes and Solutions:

Cause	Explanation	Solution
Over-oxidation (with strong oxidants)	If the starting alcohol contains primary alcohol impurities, they can be oxidized to carboxylic acids.[2][13]	Use a milder oxidizing agent like PCC, Swern, or DMP reagents which are more selective for the oxidation of secondary alcohols to ketones.[1]
Formation of Thioacetals (Swern Oxidation)	If the reaction temperature is not kept low, side reactions can occur.	Maintain a strict low-temperature profile during the Swern oxidation.[24]
Acid-catalyzed Side Reactions (Jones Oxidation)	The strongly acidic conditions of the Jones reagent can cause side reactions with acid-sensitive functional groups.	If your substrate is acid-sensitive, opt for a milder, non-acidic oxidation method like DMP or Swern oxidation.[10]

Problem 3: Product Loss During Workup and Purification

Symptoms:

• The crude yield is low before purification.

• Significant product loss is observed after distillation or chromatography.

Possible Causes and Solutions:

Cause	Explanation	Solution
Evaporation of Product	5-Methyl-2-octanone is volatile. Product can be lost during solvent removal under reduced pressure.	Use a rotary evaporator with a cooled trap and carefully control the vacuum and temperature. Avoid excessive heating.
Inefficient Extraction	The product may not be fully extracted from the aqueous phase during workup.	Perform multiple extractions with an appropriate organic solvent. Ensure the layers are well-mixed.
Improper Distillation	The boiling point of 5-Methyl-2-octanone is approximately 102 °C at 50 mmHg.[25] Improper distillation setup can lead to product loss.	Use a well-insulated distillation apparatus. For small-scale purifications, consider Kugelrohr distillation to minimize losses.
Co-distillation with Solvent	If the boiling point of the solvent used for extraction is close to that of the product, separation can be difficult.	Choose a solvent with a significantly lower boiling point than the product for easier removal.

Workflow for Troubleshooting Low Yield

Caption: A decision tree for troubleshooting low yields in the synthesis of 5-Methyl-2-octanone.

Experimental Protocols

Synthesis of 5-Methyl-2-octanone via Oxidation of 5-Methyl-2-octanol

The primary synthetic route to 5-Methyl-2-octanone is the oxidation of 5-methyl-2-octanol. Below are detailed protocols for three common oxidation methods.

Caption: General synthetic scheme for 5-Methyl-2-octanone.

Protocol 1: Jones Oxidation[7][28]

Reaction: CH₃(CH₂)₂CH(CH₃)CH₂CH(OH)CH₃ + [O] → CH₃(CH₂)₂CH(CH₃)CH₂C(=O)CH₃

Materials:

• 5-methyl-2-octanol

• Chromium trioxide (CrO₃)

• Concentrated sulfuric acid (H₂SO₄)

• Acetone

• Diethyl ether

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Prepare the Jones reagent: Dissolve chromium trioxide in concentrated sulfuric acid, then cautiously add water. The final reagent should be a solution of chromic acid.

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 5-methyl-2-octanol in acetone.

• Cool the flask in an ice bath to 0 °C.

• Add the Jones reagent dropwise to the alcohol solution, maintaining the temperature below 20 °C. The color of the reaction mixture will change from orange to green/blue.

• After the addition is complete, stir the reaction mixture at room temperature for 2 hours, or until TLC/GC analysis indicates the consumption of the starting material.

• Quench the reaction by adding isopropanol until the orange color disappears.

• Remove the acetone under reduced pressure.

• Extract the aqueous residue with diethyl ether (3x).

• Wash the combined organic layers with saturated sodium bicarbonate solution, then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude 5-Methyl-2-octanone by vacuum distillation.

Protocol 2: Swern Oxidation[10][11][25]

Reaction: CH₃(CH₂)₂CH(CH₃)CH₂CH(OH)CH₃ + DMSO, (COCl)₂, Et₃N → CH₃(CH₂)₂CH(CH₃)CH₂C(=O)CH₃ + DMS + CO + CO₂ + Et₃N·HCl

Materials:

• 5-methyl-2-octanol

• Oxalyl chloride

• Dimethyl sulfoxide (DMSO)

• Triethylamine (Et₃N)

• Dichloromethane (DCM), anhydrous

• Saturated ammonium chloride solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• In a flame-dried, three-necked round-bottom flask under an inert atmosphere (nitrogen or argon), dissolve oxalyl chloride in anhydrous DCM.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Add a solution of DMSO in anhydrous DCM dropwise, maintaining the temperature at -78 °C. Stir for 15 minutes.

• Add a solution of 5-methyl-2-octanol in anhydrous DCM dropwise, again maintaining the temperature at -78 °C. Stir for 30 minutes.

• Add triethylamine dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 1 hour.

• Quench the reaction with water.

• Separate the layers and extract the aqueous layer with DCM (2x).

• Wash the combined organic layers with saturated ammonium chloride solution, then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation or flash column chromatography.

Protocol 3: Dess-Martin Periodinane (DMP) Oxidation[12][29]

Reaction: CH₃(CH₂)₂CH(CH₃)CH₂CH(OH)CH₃ + DMP → CH₃(CH₂)₂CH(CH₃)CH₂C(=O)CH₃

Materials:

• 5-methyl-2-octanol

• Dess-Martin Periodinane (DMP)

• Dichloromethane (DCM), anhydrous

• Saturated sodium bicarbonate solution

• Sodium thiosulfate solution

• Diethyl ether

• Anhydrous magnesium sulfate

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere, dissolve 5-methyl-2-octanol in anhydrous DCM.

• Add Dess-Martin Periodinane to the solution in one portion.

• Stir the reaction at room temperature and monitor its progress by TLC/GC. The reaction is typically complete within 1-3 hours.

• Upon completion, dilute the reaction mixture with diethyl ether.

• Quench the reaction by adding a saturated solution of sodium bicarbonate and a solution of sodium thiosulfate. Stir vigorously until the layers are clear.

• Separate the layers and extract the aqueous layer with diethyl ether (2x).

• Wash the combined organic layers with saturated sodium bicarbonate solution, then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography or vacuum distillation.

Data and Reference Tables

Comparison of Oxidation Methods

Feature	Jones Oxidation	Swern Oxidation	Dess-Martin Oxidation
Reagents	CrO₃, H₂SO₄, Acetone	DMSO, (COCl)₂, Et₃N	Dess-Martin Periodinane
Typical Yields	Good to Excellent	Excellent	Excellent
Reaction Conditions	0 °C to RT, acidic	-78 °C to RT, basic	Room Temperature, neutral
Advantages	Inexpensive	Mild, high yields	Very mild, non-toxic metals
Disadvantages	Toxic Cr(VI) waste	Foul-smelling byproduct, low temp	Expensive reagent
Substrate Scope	Good for robust molecules	Excellent for sensitive molecules	Excellent for sensitive molecules

Spectroscopic Data for 5-Methyl-2-octanone

Spectroscopic Method	Key Features
¹H NMR	- Singlet at ~2.1 ppm (3H, -C(=O)CH₃) - Multiplet for the proton at the chiral center (C5) - Signals for the other alkyl protons
¹³C NMR	- Peak at ~209 ppm (C=O) - Peak for the methyl carbon adjacent to the carbonyl - Signals for the other alkyl carbons
IR Spectroscopy	- Strong C=O stretch at ~1715 cm⁻¹
Mass Spectrometry	- Molecular ion peak (M⁺) at m/z = 142 - Prominent fragment at m/z = 43 (acetyl cation)

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• 17. m.youtube.com [m.youtube.com]
• 18. 5-Methyl-2-octanone | C9H18O | CID 42802 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 19. hmdb.ca [hmdb.ca]
• 20. chem.libretexts.org [chem.libretexts.org]
• 21. massbank.eu [massbank.eu]
• 22. m.youtube.com [m.youtube.com]
• 23. chem.libretexts.org [chem.libretexts.org]
• 24. organic-synthesis.com [organic-synthesis.com]
• 25. 5-METHYL-2-OCTANONE | 58654-67-4 [chemicalbook.com]

Navigating the Nuances of Ketone Synthesis: A Technical Support Guide

From the desk of a Senior Application Scientist, this guide provides in-depth troubleshooting for common challenges encountered during ketone synthesis. We move beyond simple procedural lists to explore the underlying chemical principles, empowering you to diagnose and resolve issues with scientific rigor.

Ketones are a cornerstone functional group in organic synthesis, pivotal in the development of pharmaceuticals, fragrances, and other fine chemicals. However, their synthesis is not without its challenges. Low yields, unexpected side products, and purification difficulties can plague even the most meticulously planned experiment. This technical support center offers a comprehensive resource for researchers, scientists, and drug development professionals to navigate these common hurdles.

Section 1: Friedel-Crafts Acylation: Mastering Electrophilic Aromatic Substitution

The Friedel-Crafts acylation is a powerful tool for the synthesis of aryl ketones. However, its success hinges on the careful control of reagents and reaction conditions.

Frequently Asked Questions & Troubleshooting

Q1: My Friedel-Crafts acylation is resulting in a low yield or failing completely. What are the likely culprits?

A1: Low yields in Friedel-Crafts acylation often stem from issues with the Lewis acid catalyst, the reactivity of the aromatic substrate, or the reaction conditions.

• Catalyst Deactivation: The Lewis acid catalyst, most commonly aluminum chloride (AlCl₃), is highly moisture-sensitive. Any water present in the solvent, glassware, or reagents will react with and deactivate the catalyst, halting the reaction. The mechanism of deactivation involves the hydrolysis of the Lewis acid, rendering it incapable of activating the acylating agent.

• Insufficient Catalyst: Unlike many other catalytic reactions, Friedel-Crafts acylation often requires a stoichiometric amount of the Lewis acid.[1] This is because the ketone product can form a stable complex with the catalyst, effectively sequestering it from the reaction.[1]

• Deactivated Aromatic Substrate: This reaction is an electrophilic aromatic substitution, meaning that electron-withdrawing groups on the aromatic ring will decrease its nucleophilicity and slow down or prevent the reaction. Substrates with nitro, cyano, or other carbonyl functionalities are generally poor candidates for Friedel-Crafts acylation.[2]

• Suboptimal Temperature: While some acylations proceed at room temperature, others may require heating to overcome the activation energy barrier. Conversely, excessively high temperatures can lead to side reactions and decomposition of starting materials.

Troubleshooting Workflow for Low Yield in Friedel-Crafts Acylation

Caption: A systematic approach to troubleshooting low yields in Friedel-Crafts acylation.

Q2: I'm observing the formation of multiple products in my Friedel-Crafts acylation. How can I improve the selectivity?

A2: While Friedel-Crafts acylation is generally less prone to poly-substitution than its alkylation counterpart, it can still occur, particularly with highly activated aromatic rings. The introduction of an acyl group deactivates the ring, making a second acylation less favorable.[1] However, if your starting material is highly activated (e.g., phenol, aniline), you may see multiple products.

• Control Stoichiometry: Use a 1:1 molar ratio of the acylating agent to the aromatic substrate.

• Lower Reaction Temperature: Running the reaction at a lower temperature can often improve selectivity by favoring the kinetically controlled product.

• Choice of Lewis Acid: In some cases, a milder Lewis acid, such as ferric chloride (FeCl₃) or zinc chloride (ZnCl₂), may provide better selectivity than the highly reactive AlCl₃.

Section 2: Oxidation of Secondary Alcohols: A Direct Route to Ketones

The oxidation of secondary alcohols is one of the most common and reliable methods for ketone synthesis. A variety of reagents can be employed, each with its own set of advantages and potential pitfalls.

Frequently Asked Questions & Troubleshooting

Q1: My oxidation of a secondary alcohol is incomplete, and I'm recovering starting material. What should I do?

A1: Incomplete oxidation is a frequent issue and can often be resolved by addressing the following factors:

• Oxidizing Agent Potency: Ensure your oxidizing agent is fresh and has not degraded. For example, pyridinium chlorochromate (PCC) and pyridinium dichromate (PDC) can be sensitive to moisture. Swern oxidation reagents are generated in situ and are highly moisture-sensitive. The Dess-Martin periodinane (DMP) is also sensitive to moisture.

• Insufficient Equivalents of Oxidant: For stoichiometric oxidations, ensure you are using a sufficient excess of the oxidizing agent (typically 1.1 to 1.5 equivalents).

• Reaction Time and Temperature: Some oxidations are rapid, while others require longer reaction times or gentle heating. Monitor the reaction by Thin Layer Chromatography (TLC) to determine the optimal reaction time.

• Steric Hindrance: Highly sterically hindered alcohols may react sluggishly. In such cases, a more potent oxidizing agent or more forcing reaction conditions may be necessary.

Table 1: Common Oxidizing Agents for Secondary Alcohols and Troubleshooting Tips

Oxidizing Agent	Common Issues	Troubleshooting Recommendations
Chromium-Based (PCC, PDC, Jones)	Incomplete oxidation, over-oxidation to carboxylic acids (if primary alcohol is present), toxic waste.	Use fresh reagent, ensure anhydrous conditions, monitor reaction carefully by TLC. For Jones, maintain a low temperature to avoid side reactions.
Swern Oxidation (Oxalyl chloride, DMSO, Triethylamine)	Incomplete reaction, formation of side products (e.g., Pummerer rearrangement), unpleasant odor.	Use high-purity, dry reagents and solvents. Maintain a low temperature (-78 °C) during the addition of oxalyl chloride and the alcohol. Add triethylamine slowly.
Dess-Martin Periodinane (DMP)	Incomplete oxidation, reagent instability.	Use fresh DMP, ensure anhydrous conditions. The reaction is typically fast at room temperature.

Q2: My Swern oxidation is giving a low yield and a complex mixture of products. What is going wrong?

A2: The Swern oxidation, while powerful, is a technique-sensitive reaction. The key to success is rigorous temperature control and the correct order of reagent addition. The formation of the reactive intermediate, the alkoxysulfonium salt, must occur at low temperatures (typically -78 °C) to prevent decomposition pathways like the Pummerer rearrangement.

Experimental Protocol: A Robust Swern Oxidation

• Setup: Under an inert atmosphere (nitrogen or argon), add anhydrous dichloromethane (CH₂Cl₂) to a flame-dried flask equipped with a magnetic stir bar and a thermometer.

• Oxalyl Chloride Addition: Cool the solvent to -78 °C using a dry ice/acetone bath. Slowly add a solution of oxalyl chloride (1.1 eq.) in CH₂Cl₂ dropwise, ensuring the internal temperature does not rise above -60 °C.

• DMSO Addition: After the addition of oxalyl chloride is complete, add a solution of anhydrous dimethyl sulfoxide (DMSO) (2.2 eq.) in CH₂Cl₂ dropwise, again maintaining the low temperature.

• Alcohol Addition: Once the activating agent has formed, add a solution of the secondary alcohol (1.0 eq.) in CH₂Cl₂ dropwise.

• Triethylamine Addition: After stirring for the appropriate time (monitor by TLC), slowly add triethylamine (5.0 eq.). The reaction is often exothermic at this stage, so careful addition is crucial.

• Workup: Allow the reaction to warm to room temperature. Quench with water and perform a standard aqueous workup.

Section 3: Grignard and Organometallic Reagents: Building Ketones with Carbon-Carbon Bonds

The reaction of organometallic reagents with nitriles or Weinreb amides provides a versatile route to ketones.

Frequently Asked Questions & Troubleshooting

Q1: My Grignard reaction with a nitrile is giving a poor yield of the ketone after hydrolysis. What are the common pitfalls?

A1: The success of this two-step synthesis relies on both the initial Grignard addition and the subsequent hydrolysis of the imine intermediate.

• Grignard Reagent Quality: Ensure your Grignard reagent is freshly prepared or properly stored. Its concentration should be accurately determined via titration.

• Reaction Conditions for Grignard Addition: The reaction should be performed under strictly anhydrous conditions. The use of a co-solvent like benzene with ether can sometimes improve yields.[3]

• Ineffective Hydrolysis: The intermediate imine can be resistant to hydrolysis.[3] Acidic workup is typically required to drive the reaction to completion. If you are still recovering the imine, you may need to increase the concentration of the acid or the reaction time for the hydrolysis step.

Hydrolysis of the Imine Intermediate: A Mechanistic Look

Caption: The acid-catalyzed hydrolysis of an imine to a ketone.

Q2: I'm attempting a Weinreb ketone synthesis, but the reaction is not proceeding as expected. What should I be aware of?

A2: The Weinreb ketone synthesis is a highly reliable method that avoids the over-addition issues common with other organometallic reactions with acyl compounds.[4] However, success depends on the quality of the Weinreb amide and the reaction conditions.

• Weinreb Amide Formation: The initial formation of the N,O-dimethylhydroxylamide (Weinreb amide) is critical. Ensure the coupling reaction goes to completion. If you are having trouble with the workup of the Weinreb amide synthesis, adding brine (saturated NaCl solution) can help to break up emulsions and improve phase separation.

• Reaction Temperature: The addition of the organometallic reagent to the Weinreb amide is typically performed at low temperatures (e.g., 0 °C or -78 °C) to prevent side reactions.[5]

• Excess Organometallic Reagent: While the Weinreb amide is designed to prevent over-addition, using a large excess of a highly reactive organometallic reagent can sometimes lead to the formation of the tertiary alcohol byproduct.[5]

Section 4: Reaction Monitoring, Purification, and Characterization

Q1: How can I effectively monitor the progress of my ketone synthesis?

A1: Thin Layer Chromatography (TLC) is an indispensable tool for monitoring reaction progress.[6]

• Choosing a Solvent System: A good starting point for many ketones is a mixture of hexanes and ethyl acetate. The optimal ratio will depend on the polarity of your specific ketone. A good Rf value for the product is typically between 0.2 and 0.4.

• Visualization: Many ketones are UV active due to the carbonyl group, especially if they are conjugated.[7] Staining with potassium permanganate can also be effective, as it will react with any remaining alcohol starting material but not the ketone product.

Q2: What are the best practices for purifying my synthetic ketone?

A2: The purification method will depend on the physical properties of your ketone and the nature of the impurities.

• Column Chromatography: This is a versatile method for purifying both liquid and solid ketones.[8] A silica gel column with a hexane/ethyl acetate eluent system is commonly used.

• Distillation: For liquid ketones with boiling points that are significantly different from any impurities, distillation can be an effective purification method.

• Recrystallization: For solid ketones, recrystallization from an appropriate solvent system is often the best way to obtain highly pure material.

• Bisulfite Adduction: For methyl ketones and some cyclic ketones, forming the bisulfite adduct can be a useful purification technique. The adduct is water-soluble and can be separated from organic impurities. The ketone can then be regenerated by treatment with a base.[9]

Q3: How can I confirm the identity and purity of my ketone product?

A3: Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for structural elucidation and purity assessment.[10]

• ¹H NMR: Protons alpha to the carbonyl group are deshielded and typically appear in the 2.1-2.6 ppm region.[11]

• ¹³C NMR: The carbonyl carbon of a ketone gives a characteristic signal in the 190-220 ppm range.[11]

• Purity Assessment: The presence of impurity peaks in the NMR spectrum can indicate the need for further purification. Integration of the product peaks versus impurity peaks can provide a quantitative measure of purity.

By understanding the fundamental principles behind these synthetic methods and employing a systematic approach to troubleshooting, you can significantly improve the success rate and efficiency of your ketone synthesis endeavors.

References

• Cason, J. The Use of Organocadmium Reagents for the Preparation of Ketones. Chemical Reviews. 1947 , 40 (1), 15-32. [Link]

• Master Organic Chemistry. EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. [Link]

• Organic Chemistry Portal. Friedel-Crafts Acylation. [Link]

• Wipf, P.; Kim, Y. Purification of Organic Compounds by Flash Column Chromatography. Organic Syntheses. 2016 , 93, 266-284. [Link]

• Reddit. Weinreb amide workup extraction issues. [Link]

• Parella, T. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry. 2014 , 57 (20), 8237-8251. [Link]

• Wikipedia. Weinreb ketone synthesis. [Link]

• Master Organic Chemistry. Addition of Grignard reagents to nitriles to give ketones (after hydrolysis). [Link]

• Google Patents.

• Chemistry Hall. Thin Layer Chromatography: A Complete Guide to TLC. [Link]

• JEOL. How to read NMR spectra from the basics (chemical shift, integration ratio, coupling). [Link]

• Davies, D. L. Experiment 10: Friedel Crafts Acylation – An EAS Reaction. 12BL. [Link]

• Semantic Scholar. The use of organocadmium reagents for the preparation of ketones. [Link]

• ResearchGate. (PDF) Friedel-Crafts Acylation, Lab Guide, Use of GC-MS, The Organic Chemistry Notebook Series, a Didactical Approach, N°17. [Link]

• Master Organic Chemistry. Protecting Groups In Grignard Reactions. [Link]

• JoVE. Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol. [Link]

• Leah4sci. Grignard Attacks Nitrile to Form Ketone - Reaction and Mechanism. [Link]

• Chemistry LibreTexts. 2.3F: Visualizing TLC Plates. [Link]

• Chemistry LibreTexts. 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. [Link]

• OpenOChem Learn. Ketones. [Link]

• Reddit. [Problem] Weinreb-Ketone synthesis / Isoxazoles. [Link]

• ResearchGate. 4 Solvent Systems, Developing Chambers and Development. [Link]

• University of California, Irvine. Identification of an Unknown – Alcohols, Aldehydes, and Ketones. [Link]

• Organic Syntheses. 10 - Organic Syntheses Procedure. [Link]

• Organic Chemistry Tutor. Grignard Reaction of Nitriles. [Link]

• Organic Chemistry Portal. Synthesis of ketones by hydrolysis, deprotection, or oxidation. [Link]

• ResearchGate. Is it possible to purify aldehyde by column? Is there any other method to do purification?. [Link]

• The Organic Chemistry Tutor. Friedel Crafts Alkylation and Acylation Reaction Mechanism - Electrophilic Aromatic Substitution. [Link]

• ACS Omega. Synthesis of Unsymmetrical Ketones Using Chelation-Controlled Sequential Substitution of N-Triazinylamide/Weinreb Amide by Organometallic Reagents. [Link]

• Chemistry LibreTexts. 19.2: Preparing Aldehydes and Ketones. [Link]

• University of Calgary. Ch20: RLi or RMgX with Nitriles to Ketones. [Link]

• Dr. Don Davies. Experiment 14: Friedel-Crafts Acylation. [Link]

• University of Colorado Boulder. Thin Layer Chromatography (TLC). [Link]

• PMC. Protecting the Ketone: Preparation of Ethyl Acetoacetate Ethylene Ketal and Its Relevance to Medicinal Chemistry. [Link]

• JoVE. Aldehydes & Reactive Ketones From Mixtures Using Bisulfite Extraction Protocol l Protocol Preview. [Link]

• Chemistry LibreTexts. NMR - Interpretation. [Link]

• Chem Tube. Weinreb ketone synthesis. [Link]

• WSU. Monitoring Reactions by TLC The fastest and most commonly used method to follow the course of an organic reaction is by thin lay. [Link]

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• Wikipedia. Ketone. [Link]

• Chad's Prep. 19.2 Synthesis of Ketones and Aldehydes | Organic Chemistry. [Link]

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Selecting the right GC column for 5-Methyl-2-octanone analysis

Answering the user's request.## Technical Support Center: Selecting the Right GC Column for 5-Methyl-2-octanone Analysis

Welcome to the technical support center for Gas Chromatography (GC) analysis of 5-Methyl-2-octanone. This guide is designed for researchers, scientists, and drug development professionals to provide expert, field-proven insights into method development and troubleshooting. Here, we move beyond simple protocols to explain the causality behind experimental choices, ensuring a robust and self-validating analytical system.

Section 1: Understanding the Analyte: 5-Methyl-2-octanone

A successful analysis begins with a thorough understanding of the target molecule. The chemical characteristics of 5-Methyl-2-octanone are the primary determinants for every decision we make in method development.

Q1: What are the key chemical properties of 5-Methyl-2-octanone that influence GC analysis?

5-Methyl-2-octanone (C9H18O) is a ketone with a nine-carbon backbone. Its behavior in a GC system is governed by its volatility, polarity, and molecular weight.

Property	Value	Significance for GC Analysis
Molecular Weight	142.24 g/mol [1]	Influences its volatility and interaction with the stationary phase.
Boiling Point	102 °C at 50 mmHg (approx. 185-190 °C at atmospheric pressure)[2]	This moderate boiling point indicates the compound is sufficiently volatile for standard GC analysis without requiring specialized high-temperature columns.[3]
Polarity	Polar (due to the carbonyl group)[1]	The presence of the C=O group allows for dipole-dipole interactions. This is the most critical factor for stationary phase selection.
Structure	CCCC(C)CCC(=O)C[1]	The branched alkyl chain provides non-polar character, creating a molecule with dual characteristics that can be exploited for separation.

Q2: How does the polarity of 5-Methyl-2-octanone dictate the column selection strategy?

The fundamental principle of chromatography is "like dissolves like."[4] An analyte's retention and separation are determined by its relative affinity for the stationary phase (the coating inside the column) versus the mobile phase (the inert carrier gas).

• Polar Analyte on Polar Column: A polar molecule like 5-Methyl-2-octanone will be strongly retained on a polar stationary phase (e.g., Polyethylene Glycol or "WAX" phases) through dipole-dipole interactions. This is ideal for separating it from non-polar matrix components.

• Polar Analyte on Non-Polar Column: On a non-polar stationary phase (e.g., 5% Phenyl Polysiloxane or "5ms"), the primary interaction is through weaker van der Waals forces. Elution order on such columns generally follows the boiling points of the analytes.[5] This approach is effective for separating 5-Methyl-2-octanone from other compounds with significantly different boiling points.

Section 2: GC Column Selection - First Principles

Choosing the correct column requires a logical approach based on the separation goals. The physical and chemical properties of the column—stationary phase, internal diameter (ID), film thickness, and length—are the variables we control to achieve resolution.

Q3: What are the most suitable stationary phases for analyzing 5-Methyl-2-octanone?

There are two primary strategies, each with distinct advantages:

• Mid-Polarity to Non-Polar Phases (e.g., 5% Phenyl, 35% Phenyl Polysiloxane): This is the most common and recommended starting point for method development.[4][6]

  • Causality: These columns, like the ubiquitous "5ms" type, offer excellent thermal stability and versatility. The separation is primarily driven by boiling point differences, but the phenyl groups provide a slight increase in polarity (pi-pi interactions), which can aid in resolving moderately polar compounds like ketones from non-polar hydrocarbons. A 5% Phenyl column is a robust choice for general-purpose screening.

• Polar Phases (e.g., Polyethylene Glycol - PEG or "WAX" types): This is the preferred choice when the analytical challenge is to separate 5-Methyl-2-octanone from other polar compounds of similar boiling points (e.g., alcohols, other ketones).

  • Causality: WAX columns operate on the principle of polarity-based retention. The polar ketone will have a strong affinity for the polar stationary phase, leading to longer retention times and providing a different selectivity mechanism compared to non-polar columns. This is crucial for resolving complex mixtures where boiling points alone are insufficient for separation.

Q4: How do I select the right column dimensions (ID, Film Thickness, Length)?

Column dimensions are adjusted to fine-tune the balance between resolution, analysis speed, and sample capacity. For 5-Methyl-2-octanone, a standard dimension column is typically sufficient.

Dimension	Standard Choice	Effect of Increasing	Effect of Decreasing
Length (m)	30 m	Increases Resolution (by √L), Increases analysis time, Increases cost[4]	Decreases analysis time , Decreases resolution[4]
Internal Diameter (ID, mm)	0.25 mm	Increases sample capacity , Decreases efficiency (broader peaks)[4]	Increases efficiency (sharper peaks), Decreases sample capacity[4]
Film Thickness (µm)	0.25 µm	Increases retention (good for volatiles), Increases capacity, Increases bleed[4]	Decreases retention (good for high boilers), Sharper peaks, Lower bleed[4]

Column Selection Decision Workflow

The following diagram outlines a logical path for selecting an appropriate GC column based on your analytical requirements.

Caption: Decision tree for selecting a GC column.

Section 3: Recommended Protocols and Workflows

This section provides a validated starting point for your analysis. Remember that all methods should be optimized for your specific instrument and application.

Q5: What is a reliable, all-purpose starting method for 5-Methyl-2-octanone analysis?

For general quantification and purity assessment, a method using a standard 5% Phenyl Polysiloxane column is highly reliable.

Table: Comparison of Recommended GC Columns

Parameter	Recommendation 1: General Purpose	Recommendation 2: High Selectivity
Stationary Phase	5% Phenyl / 95% Dimethylpolysiloxane	Polyethylene Glycol (PEG)
Common Name(s)	HP-5ms, DB-5, SLB-5ms, Rxi-5ms	DB-WAX, SUPELCOWAX 10, Rtx-WAX
Polarity	Low to Medium	High
Primary Use Case	Robust, general analysis; separation by boiling point.	Separation of polar isomers or from other polar compounds.
Pros	High-temperature stability, low bleed, versatile.	Unique selectivity for polar compounds.
Cons	May not resolve compounds with similar boiling points.	Lower maximum temperature, susceptible to oxidation.

Experimental Protocol: General Purpose Analysis

This protocol is designed as a robust starting point for the analysis of 5-Methyl-2-octanone using a standard HP-5ms type column.

• Column: Agilent J&W HP-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Sample Preparation: Dilute the sample in a high-purity solvent such as Dichloromethane or Hexane to a final concentration of ~10-100 µg/mL.[6]

• GC System Parameters:

  • Inlet: Split/Splitless

  • Inlet Temperature: 250 °C

  • Injection Volume: 1 µL

  • Split Ratio: 50:1 (can be adjusted based on sample concentration)

  • Carrier Gas: Helium or Hydrogen, constant flow mode at 1.2 mL/min.

  • Oven Temperature Program:

    • Initial Temperature: 60 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 200 °C.

    • Hold: Hold at 200 °C for 5 minutes.

  • Detector: Flame Ionization Detector (FID) or Mass Spectrometer (MS)

  • FID Temperature: 280 °C

  • MS Transfer Line: 280 °C

Rationale: The 250 °C inlet temperature ensures rapid and complete vaporization of the analyte.[3] The oven program starts at a low temperature to ensure good focusing of the analyte on the column head, and the ramp rate of 10 °C/min is a standard starting point for providing a good balance between separation and analysis time for a semi-volatile compound.

GC Analysis Workflow

The following diagram illustrates the standard workflow for a typical GC experiment.

Caption: Standard workflow for GC analysis.

Section 4: Troubleshooting Guide

Even with a robust method, problems can arise. This guide addresses common issues encountered during the analysis of ketones.

Symptom: Poor Peak Shape (Tailing)

Q6: My 5-Methyl-2-octanone peak is tailing (shows an asymmetric slope on the backside). What is the likely cause?

Peak tailing is one of the most common problems in GC and is almost always caused by unwanted interactions between the analyte and "active sites" in the system. For a ketone, the polar carbonyl group is particularly susceptible to this.

• Primary Causes:

  • Active Sites in the Inlet: The glass inlet liner can accumulate non-volatile sample residue or have exposed, reactive silanol groups (-Si-OH) on the glass surface. The polar ketone can interact with these sites via hydrogen bonding, delaying its passage and causing tailing.

  • Column Contamination: Buildup of heavy matrix components at the head of the column can create active sites.

  • Improper Column Installation: If the column is installed too low in the inlet, the sample may contact metal surfaces. If it's too high, it can create a "dead volume."

• Self-Validating Solutions:

  • Perform Inlet Maintenance: Replace the inlet liner and septum. Using a deactivated liner (silanized) is critical for polar analytes like ketones.[7]

  • Clip the Column: Remove the first 10-15 cm from the front of the column (inlet side). This removes the most contaminated section.

  • Re-install the Column: Ensure the column is installed at the correct height as specified by your instrument manufacturer.[8]

Troubleshooting Flowchart: Peak Tailing

Caption: A logical guide to troubleshooting peak tailing.

Symptom: Poor Resolution

Q7: I cannot separate 5-Methyl-2-octanone from another compound in my sample. What steps should I take?

Poor resolution means the separation is incomplete. The solution lies in manipulating the three factors of the Resolution Equation: Efficiency (N), Retention (k), and Selectivity (α).[9]

• Solutions:

  • Optimize the Oven Program (Improves Selectivity): Lower the initial temperature and/or reduce the ramp rate (e.g., from 10 °C/min to 5 °C/min). This gives the analytes more time to interact with the stationary phase, which can significantly improve the separation of compounds with close boiling points.

  • Change the Stationary Phase (Improves Selectivity): This is the most powerful tool for improving resolution. If you are using a non-polar '5ms' column, switch to a polar 'WAX' column (or vice-versa). This completely changes the elution order by separating based on polarity instead of boiling point.

  • Increase Column Length (Improves Efficiency): If a baseline separation is close but not quite achieved, switching from a 30 m to a 60 m column can provide the necessary efficiency boost. Note that this will double the analysis time.[4]

  • Decrease Column ID (Improves Efficiency): Switching from a 0.25 mm to a 0.18 mm ID column will increase efficiency and provide sharper peaks, often improving resolution. This may require higher inlet pressures.

Symptom: Retention Time Instability

Q8: The retention time for 5-Methyl-2-octanone is drifting between injections. What is the cause?

Unstable retention times point to a lack of stability in the system's physical parameters.[10]

• Primary Causes:

  • Gas Leaks: The most common cause. A leak at the inlet septum, column fittings, or gas lines will cause the column flow rate and head pressure to fluctuate.

  • Oven Temperature Inconsistency: The GC oven must be able to reproducibly execute the temperature program.

  • Carrier Gas Flow Issues: Problems with the gas supply (e.g., nearly empty tank) or electronic pressure control (EPC) module can cause flow to vary.

• Solutions:

  • Perform a Leak Check: Use an electronic leak detector to check all fittings, especially after changing a column or septum.

  • Confirm Oven Performance: Verify that the oven's actual temperature matches the setpoint throughout the run.

  • Check Gas Supply: Ensure the carrier gas cylinder has adequate pressure.

References

• Chemical Properties of 2-Octanone (CAS 111-13-7). Cheméo.[Link]

• 5-Methyl-2-octanone. PubChem, National Institutes of Health.[Link]

• Showing metabocard for 2-Octanone (HMDB0031294). Human Metabolome Database.[Link]

• Agilent J&W GC Column Selection Guide. Postnova Analytics.[Link]

• 2-Octanone. PubChem, National Institutes of Health.[Link]

• Ketogenic effects of medium chain triglycerides containing formula and its correlation to breath acetone in healthy volunteers: a randomized, double-blinded, placebo-controlled, single dose-response study. Frontiers in Nutrition, National Institutes of Health.[Link]

• How to Select the Correct GC Column for your Application. Agilent Technologies.[Link]

• Guide to GC Column Selection and Optimizing Separations. Restek.[Link]

• Types of stationary phases in gas chromatography. Phenomenex.[Link]

• Gas Chromatographic Columns and Stationary Phases. Chemistry LibreTexts.[Link]

• Gas Chromatographic Analysis of Medium Chain Fatty Acids in Coconut Oil. ResearchGate.[Link]

• Peak Perfection: A Guide to GC Troubleshooting. Agilent Technologies.[Link]

• Medium Chain Triglycerides Modulate the Ketogenic Effect of a Metabolic Switch. Nutrients, National Institutes of Health.[Link]

• Agilent J&W GC Column Selection Guide. ResearchGate.[Link]

• GC Troubleshooting Guide. GL Sciences.[Link]

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Technical Support Center: Enhancing Signal Intensity in NMR Analysis of 5-Methyl-2-octanone

Welcome to the technical support guide for optimizing Nuclear Magnetic resonance (NMR) analysis of 5-Methyl-2-octanone. This resource is designed for researchers, scientists, and professionals in drug development who are encountering challenges in obtaining high-quality NMR spectra for this and structurally similar medium-sized ketones. The inherent properties of the carbonyl carbon and potential for signal overlap in the aliphatic region often necessitate specific strategies to enhance signal intensity and achieve clear, interpretable data.

This guide provides in-depth troubleshooting advice, step-by-step protocols, and the scientific rationale behind each technique.

Frequently Asked Questions (FAQs) & Troubleshooting

Section 1: The Carbonyl Signal - Why is it so weak and what can I do?

Question: I'm struggling to see the carbonyl carbon signal for 5-Methyl-2-octanone in my 13C NMR spectrum. Is this normal?

Answer: Yes, it is quite common for the carbonyl carbon signal in ketones to be weak.[1][2] There are two primary reasons for this:

• Long Spin-Lattice Relaxation Time (T1): The carbonyl carbon in 5-Methyl-2-octanone is a quaternary carbon, meaning it is not directly bonded to any protons. Nuclei primarily relax through dipolar interactions with nearby protons. The absence of directly attached protons results in a much longer T1 relaxation time for the carbonyl carbon compared to protonated carbons.[3] In a standard 13C NMR experiment with a short relaxation delay between pulses, the carbonyl carbon's magnetization may not have fully returned to equilibrium, leading to a significantly attenuated or even absent signal.

• Lack of Nuclear Overhauser Effect (NOE) Enhancement: Standard proton-decoupled 13C NMR experiments benefit from the Nuclear Overhauser Effect, where irradiating the protons transfers polarization to the carbons, enhancing their signal intensity. This effect is distance-dependent and is most significant for carbons directly bonded to protons. Since the carbonyl carbon has no attached protons, it does not receive this NOE enhancement, further contributing to its weak appearance.[3]

Question: How can I enhance the signal of the carbonyl carbon in 5-Methyl-2-octanone?

Answer: There are several effective strategies to overcome the challenges of a weak carbonyl signal. The choice of method depends on the available instrumentation and the specific experimental goals.

Strategy 1: Optimize Acquisition Parameters

This is the simplest approach and should always be the first line of troubleshooting.

• Increase the Relaxation Delay (d1): By increasing the delay between successive scans, you allow more time for the carbonyl carbon's magnetization to return to equilibrium. A good starting point is to set the relaxation delay to at least 1-2 times the expected T1 of the carbonyl carbon. For many ketones, a delay of 10-30 seconds is a reasonable starting point.

• Increase the Number of Scans (ns): The signal-to-noise ratio (SNR) increases with the square root of the number of scans. Doubling the number of scans will increase the SNR by a factor of approximately 1.4. While effective, this can significantly increase the total experiment time.

Parameter	Standard Value	Recommended Value for Carbonyl	Rationale
Relaxation Delay (d1)	1-2 s	10-30 s	Allows for more complete T1 relaxation of the quaternary carbonyl carbon.
Number of Scans (ns)	64-256	1024 or higher	Improves signal-to-noise ratio for weak signals.

Strategy 2: Employ Advanced Pulse Sequences

Modern NMR spectrometers are equipped with pulse sequences specifically designed to enhance the signals of insensitive nuclei like 13C.

• Distortionless Enhancement by Polarization Transfer (DEPT): While DEPT experiments are primarily used to determine the multiplicity of carbon signals (CH, CH2, CH3), the underlying principle of polarization transfer from protons to carbons can result in significant signal enhancement.[4][5] However, standard DEPT-45, DEPT-90, and DEPT-135 experiments will not show quaternary carbons.[5][6]

• Insensitive Nuclei Enhanced by Polarization Transfer (INEPT): The INEPT pulse sequence is a powerful technique for enhancing the signals of low-gamma nuclei by transferring polarization from coupled protons.[7][8][9] This can lead to a substantial increase in the signal-to-noise ratio for the carbonyl carbon, provided there are protons within a 2-3 bond distance for polarization transfer to occur. The enhancement is dependent on the J-coupling between the protons and the carbon.[7]

Strategy 3: Use of Paramagnetic Relaxation Agents

• Chromium(III) acetylacetonate (Cr(acac)3): Adding a small amount of a paramagnetic relaxation agent like Cr(acac)3 can significantly shorten the T1 relaxation times of all carbons in the molecule, including the quaternary carbonyl.[3][10] This allows for the use of shorter relaxation delays and a faster acquisition of a large number of scans, leading to a dramatic improvement in the signal-to-noise ratio.[10] A typical concentration is 5-10 mM.

Experimental Protocol: Enhancing Carbonyl Signal with Cr(acac)3

• Prepare your sample: Dissolve your 5-Methyl-2-octanone in a suitable deuterated solvent (e.g., CDCl3) at your desired concentration.

• Add Cr(acac)3: Add a small, precisely measured amount of Cr(acac)3 to achieve a final concentration of 5-10 mM.

• Mix thoroughly: Ensure the Cr(acac)3 is fully dissolved and the solution is homogeneous.

• Acquire 13C NMR spectrum: Use a standard proton-decoupled 13C pulse sequence with a short relaxation delay (e.g., 1 second) and a large number of scans (e.g., 1024 or more).

Section 2: Resolving Overlapping Aliphatic Signals

Question: The aliphatic region of my 1H NMR spectrum for 5-Methyl-2-octanone is very crowded and the signals are overlapping. How can I resolve them?

Answer: The structurally similar methylene (CH2) and methine (CH) groups in the alkyl chain of 5-Methyl-2-octanone can lead to significant signal overlap in the 1D 1H NMR spectrum, making unambiguous assignment difficult.

Strategy 1: Two-Dimensional (2D) NMR Spectroscopy

2D NMR is the most powerful tool for resolving overlapping signals by spreading the information across a second frequency dimension.[11]

• 1H-1H COSY (Correlation Spectroscopy): This experiment shows correlations between protons that are J-coupled to each other, typically through 2-3 bonds. This allows you to trace the connectivity of the proton spin systems in the aliphatic chain.

• 1H-13C HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton with the carbon it is directly attached to. This is extremely useful for spreading out the overlapping proton signals based on the chemical shifts of their attached carbons.

• 1H-13C HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are separated by 2-3 bonds.[12] This is invaluable for connecting different spin systems and for assigning quaternary carbons, including the carbonyl group, by observing correlations from nearby protons.[12]

Workflow for Structural Elucidation using 2D NMR:

Caption: Decision workflow for 2D NMR-based structural assignment.

Strategy 2: Using a Higher Field NMR Spectrometer

The chemical shift dispersion (the separation of signals) increases with the strength of the magnetic field. If you have access to a higher field instrument (e.g., 600 MHz vs. 300 MHz), re-acquiring the 1H NMR spectrum can often resolve previously overlapping signals.

Section 3: Advanced Topics and Further Assistance

Question: I have tried the above techniques and am still facing challenges. What else can I do?

Answer: For particularly challenging cases, more advanced techniques may be necessary.

• Solvent Effects: Changing the deuterated solvent can sometimes induce small changes in the chemical shifts of your analyte, which may be sufficient to resolve overlapping signals. For example, switching from CDCl3 to C6D6 or (CD3)2CO can be informative.

• Shift Reagents: Lanthanide shift reagents are paramagnetic complexes that can be added to an NMR sample to induce large changes in the chemical shifts of the analyte's signals. The magnitude of the induced shift is dependent on the distance of each nucleus from the paramagnetic center, which can help to resolve overlapping signals.

If you continue to experience difficulties, please do not hesitate to contact our application support team with your experimental details and spectra. We are here to help you achieve your research goals.

References

• University of Bristol. (n.d.). Lecture 2: Identifying Carbonyl Groups using Spectroscopy. Retrieved from [Link]

• Nowick, J. S. (2011, December 1). Lecture 21. Using HMBC to Help Solve Structures: "Putting the Pieces Together". UC Irvine. [Link]

• University of Ottawa NMR Facility Blog. (2020, January 10). Where is my INEPT signal? - Proton Exchange Issues. [Link]

• Chemistry LibreTexts. (2023, February 11). 6.4: DEPT C-13 NMR Spectroscopy. [Link]

• Oregon State University. (2020, February 7). CH 336: Ketone Spectroscopy. [Link]

• Chemistry Steps. (n.d.). 13C Carbon NMR Spectroscopy. Retrieved from [Link]

• ResearchGate. (2015, January 24). Increase NMR signal-to-noise per unit mass/concentration?. [Link]

• Clore, G. M., & Iwahara, J. (2009). Use of paramagnetic systems to speed-up NMR data acquisition and for structural and dynamic studies. Quarterly reviews of biophysics, 42(4), 329–382. [Link]

• Arden, K. J., & Tyka, M. D. (2021). Resolving overlapped signals with automated FitNMR analytical peak modeling. Journal of magnetic resonance (San Diego, Calif. : 1997), 323, 106894. [Link]

• Royal Society of Chemistry. (2021, October 6). Trace carbonyl analysis in water samples by integrating magnetic molecular imprinting and capillary electrophoresis. [Link]

• Nanalysis. (2015, November 19). DEPT: A tool for 13C peak assignments. [Link]

• Chemistry LibreTexts. (2023, November 20). 19.14 Spectroscopy of Aldehydes and Ketones. [Link]

• University of Ottawa NMR Facility Blog. (2017, September 12). Optimizing the Signal-to-Noise-Ratio with Spin-Noise Probe Tuning. [Link]

• Mestrelab Research. (2014, October 30). qNMR of mixtures: what is the best solution to signal overlap?. [Link]

• Chemistry LibreTexts. (2023, May 4). 13.5: Characteristics of ¹³C NMR Spectroscopy. [Link]

• Grokipedia. (n.d.). Insensitive nuclei enhanced by polarization transfer. Retrieved from [Link]

• ResearchGate. (n.d.). Determination of Carbonyl Compounds in Different Work Environments: Comparison between LC-UV/DAD and LC-MS/MS Detection Methods. Retrieved from [Link]

• Chemistry LibreTexts. (2024, November 12). 19: HMBC. [Link]

• Journal of the American Chemical Society. (n.d.). Paramagnetic relaxation reagents. Alternatives or complements to lanthanide shift reagents in nuclear magnetic resonance spectral analysis. Retrieved from [Link]

• Reddit. (2016, April 20). 2-octanone: 13NMR and 1H-NMR number of signals. [Link]

• The Organic Chemistry Tutor. (2019, January 21). Carbon-13 NMR Spectroscopy. YouTube. [Link]

• University College London. (n.d.). Sample Preparation. Retrieved from [Link]

• JoVE. (2024, December 5). Video: Insensitive Nuclei Enhanced by Polarization Transfer (INEPT). [Link]

• Master Organic Chemistry. (2022, February 8). 13-C NMR - How Many Signals. [Link]

• Martin, G. E., Blinov, K. A., & Williamson, R. T. (2013). HMBC-1,n-ADEQUATE spectra calculated from HMBC and 1,n-ADEQUATE spectra. Magnetic resonance in chemistry : MRC, 51(5), 299–307. [Link]

• Minnesota State University Moorhead. (n.d.). Short Summary of 1H-NMR Interpretation. Retrieved from [Link]

• Suslick, K. S. (2012). Paramagnetic NMR. [Link]

• Kasai, T., & Kigawa, T. (2025). Autonomous adaptive optimization of NMR experimental conditions for precise inference of minor conformational states of proteins based on chemical exchange saturation transfer. PLoS computational biology, 21(1), e1011749. [Link]

• ResearchGate. (n.d.). (A) pulse sequence for INEPT. The narrow and broad black rectangles.... Retrieved from [Link]

• Powers, R., & Schlegel, M. L. (2022). Leveraging the HMBC to Facilitate Metabolite Identification. Journal of proteome research, 21(11), 2686–2695. [Link]

• Wang, Y., Zhang, Z., Chen, M., & Liu, M. (2021). Improvement in Signal-to-Noise Ratio of Liquid-State NMR Spectroscopy via a Deep Neural Network DN-Unet. Analytical chemistry, 93(4), 2697–2704. [Link]

• Rundlöf, T., Landersjö, C., & Widmalm, G. (2005). Resolving overlap in two-dimensional NMR spectra: nuclear Overhauser effects in a polysaccharide. Magnetic resonance in chemistry : MRC, 43(11), 932–936. [Link]

• OpenOChem Learn. (n.d.). Ketones. Retrieved from [Link]

• NC State University Libraries. (n.d.). 13.12 DEPT 13C NMR Spectroscopy. Retrieved from [Link]

• MDPI. (n.d.). Determination of Carbonyl Compounds in Different Work Environments: Comparison between LC-UV/DAD and LC–MS/MS Detection Methods. Retrieved from [Link]

• ResearchGate. (2021, November 8). Why is the carbon marked in red missing in 13C-NMR(see the jpeg file)?. [Link]

• Aarhus University. (2015, June 6). Signal processing tutorial or How can the signal to noise ratio of surface NMR measurements be increased with post-processing of data?. [Link]

• University of Regensburg. (n.d.). 13C NMR Spectroscopy. Retrieved from [Link]

• University of the Basque Country. (n.d.). interpreting multiple-bond 2d h/c correlation (hmbc). Retrieved from [Link]

• ResearchGate. (n.d.). Nuclear Magnetic Resonance (NMR) signal peaks for the three ketone.... Retrieved from [Link]

• Chegg. (2021, March 30). Solved Using 5-methyl-2-hexanone, provide a IR, proton NMR,. [Link]

• MDPI. (n.d.). Progress and Challenges in Quantifying Carbonyl-Metabolomic Phenomes with LC-MS/MS. Retrieved from [Link]

• Magritek. (2021, December 1). December 2021 NMR Topic of the Month: The INEPT Pulse Sequence. [Link]

• ResearchGate. (2025, August 6). Paramagnetic NMR Relaxation Enhancement: Recent Advances in Theory. [Link]

• Human Metabolome Database. (2012, September 11). Showing metabocard for 5-Methyl-2-hexanone (HMDB0031549). [Link]

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Technical Support Center: Interpreting Complex Mass Spectra of 5-Methyl-2-octanone

Welcome to the technical support guide for the mass spectrometric analysis of 5-Methyl-2-octanone. This resource is designed for researchers, scientists, and drug development professionals who encounter challenges in interpreting the mass spectra of this and similar branched-chain ketones. Here, we move beyond simple peak identification to explore the causality behind fragmentation patterns, offering field-proven insights in a direct question-and-answer format.

Frequently Asked Questions (FAQs)

This section addresses the fundamental characteristics and expected spectral features of 5-Methyl-2-octanone.

Q1: What are the basic chemical properties and the expected molecular ion peak for 5-Methyl-2-octanone?

A1: 5-Methyl-2-octanone has the chemical formula C₉H₁₈O. Its monoisotopic mass is 142.1358 Da, and its average molecular weight is approximately 142.24 g/mol [1]. In a mass spectrum, the unfragmented, ionized molecule is called the molecular ion (M⁺•). For 5-Methyl-2-octanone, you should look for the molecular ion peak at a mass-to-charge ratio (m/z) of 142.

It is crucial to note that for aliphatic ketones like this, the molecular ion peak in a standard 70 eV electron ionization (EI) spectrum can be weak or even entirely absent due to the high instability of the molecular ion, which readily undergoes fragmentation[2][3].

Q2: What are the primary fragmentation pathways I should expect to see for 5-Methyl-2-octanone in an EI-MS experiment?

A2: The fragmentation of 5-Methyl-2-octanone is dominated by two principal, well-understood mechanisms common to ketones:

• Alpha (α)-Cleavage: This involves the breaking of a carbon-carbon bond adjacent to the carbonyl group. This is a highly favorable process as it leads to the formation of a resonance-stabilized acylium ion[4].

• McLafferty Rearrangement: This is a characteristic fragmentation for carbonyl compounds that possess a hydrogen atom on the gamma (γ) carbon relative to the carbonyl group. The reaction proceeds through a six-membered ring transition state to eliminate a neutral alkene molecule, producing a new radical cation[4][5].

Q3: Can you detail the specific ions produced by α-cleavage of 5-Methyl-2-octanone?

A3: 5-Methyl-2-octanone has two sites for α-cleavage, on either side of the C=O group:

• Cleavage of the C1-C2 bond: This results in the loss of a methyl radical (•CH₃, mass 15). This cleavage is generally less favored than cleavage on the other side of the carbonyl.

  • Ion: [M - 15]⁺

  • m/z: 127

• Cleavage of the C2-C3 bond: This is the most favorable α-cleavage, resulting in the loss of a 4-methylhexyl radical. It forms the highly stable acetyl cation.

  • Ion: [CH₃CO]⁺ (Acylium ion)

  • m/z: 43

Due to its resonance stabilization, the m/z 43 peak is typically the base peak (the most intense peak) in the spectrum of 5-Methyl-2-octanone.

Q4: What is the expected m/z value for the McLafferty rearrangement product?

A4: The McLafferty rearrangement involves the transfer of a hydrogen atom from the γ-carbon (C5) to the carbonyl oxygen, followed by the cleavage of the β-bond (C3-C4). This results in the elimination of a neutral alkene, 2-methyl-1-pentene (C₆H₁₂), and the formation of an enol radical cation[4][6].

• Molecular Ion (m/z 142) → [Enol Radical Cation]⁺• + 2-methyl-1-pentene

• The resulting detected ion has an m/z of 58 .

The presence of a prominent peak at m/z 58 is a strong diagnostic indicator for a methyl ketone with a hydrocarbon chain of at least three carbons that contains a γ-hydrogen[3].

Troubleshooting Guide: Common Spectral Interpretation Issues

This section provides step-by-step guidance for specific challenges you may encounter during your analysis.

Problem 1: The molecular ion peak at m/z 142 is missing or has very low intensity. Did my experiment fail?

Answer: Not necessarily. This is a very common observation for aliphatic ketones under standard Electron Ionization (EI) conditions.

Causality: The 70 eV energy used in standard EI is high enough to cause immediate and extensive fragmentation of the unstable molecular ion. The energy is rapidly localized to the carbonyl group, promoting rapid α-cleavage and rearrangements.

Troubleshooting Protocol:

• Confirm Other Key Fragments: Before rerunning the sample, check for the expected high-abundance fragments. Do you see a strong base peak at m/z 43 ([CH₃CO]⁺) and a significant peak at m/z 58 (McLafferty rearrangement)? If these are present, your analysis is likely valid, and the compound is fragmenting as expected.

• Consider Softer Ionization Techniques: If positive identification of the molecular ion is critical for your application (e.g., confirming an unknown), re-analyze the sample using a "softer" ionization method that imparts less energy to the molecule.

  • Chemical Ionization (CI): This technique uses a reagent gas (like methane or ammonia) to ionize the analyte through proton transfer, resulting in a prominent [M+H]⁺ ion (at m/z 143 in this case) and significantly less fragmentation.

  • Electrospray Ionization (ESI): If analyzing via LC-MS, ESI is an excellent soft ionization technique that will readily produce the [M+H]⁺ ion.

Problem 2: My spectrum has a base peak at m/z 43. How can I be sure it's from 5-Methyl-2-octanone and not a contaminant like acetone?

Answer: While the m/z 43 ion is indeed the molecular ion of acetone, its presence as a base peak alongside other specific fragments in a GC-MS run strongly points to α-cleavage of a methyl ketone.

Self-Validating Protocol:

• Analyze the Full Spectrum: Do not interpret peaks in isolation. The identity of a compound is confirmed by the entire fragmentation pattern. An acetone contaminant would primarily show a peak at m/z 43 and a molecular ion at m/z 58, but it would lack the other fragments associated with 5-Methyl-2-octanone.

• Check for Corroborating Evidence: Look for the other key fragments of 5-Methyl-2-octanone. The presence of the McLafferty peak (m/z 58), the [M-15]⁺ peak (m/z 127), and other alkyl fragments (e.g., m/z 71, 85) validates the structure.

• Review Chromatographic Data: If using GC-MS, check the retention time. 5-Methyl-2-octanone will have a significantly longer retention time on standard non-polar columns than a volatile contaminant like acetone.

Problem 3: How can I distinguish 5-Methyl-2-octanone from its structural isomer, 4-Methyl-2-octanone, using the mass spectrum?

Answer: Differentiating positional isomers is a classic mass spectrometry challenge that relies on subtle differences in fragmentation pathways. While both isomers will show a molecular ion at m/z 142 and a base peak at m/z 43 (from α-cleavage of the acetyl group), their other fragmentation patterns will differ.

Comparative Analysis Workflow:

• McLafferty Rearrangement: Both isomers have γ-hydrogens and will produce a McLafferty fragment at m/z 58 . This peak is not a good differentiator in this specific case.

• Secondary Fragmentation & Alkyl Chain Cleavage: The key lies in the fragmentation of the larger alkyl chain.

  • For 5-Methyl-2-octanone: Cleavage at the branching point is favored. Loss of a propyl radical (•C₃H₇) from the molecular ion would lead to a fragment at m/z 99 . Cleavage resulting in the formation of a secondary carbocation at C5 is also possible, leading to fragments like m/z 71 ([C₅H₁₁]⁺).

  • For 4-Methyl-2-octanone: The branching is at the C4 position. The favored cleavage at this point would involve the loss of a butyl radical (•C₄H₉), leading to a fragment at m/z 85 .

Ion (m/z)	Proposed Origin	Expected in 5-Methyl-2-octanone?	Expected in 4-Methyl-2-octanone?
43	[CH₃CO]⁺ (α-cleavage)	Yes (Base Peak)	Yes (Base Peak)
58	McLafferty Rearrangement	Yes (Strong)	Yes (Strong)
85	[M - C₄H₉]⁺	Minor	Major Differentiating Peak
99	[M - C₃H₇]⁺	Major Differentiating Peak	Minor

Visualized Fragmentation Pathways

To provide a clearer understanding, the primary fragmentation mechanisms for 5-Methyl-2-octanone are visualized below using the DOT language.

Diagram 1: Alpha-Cleavage Pathways

Caption: Primary α-cleavage sites in 5-Methyl-2-octanone.

Diagram 2: McLafferty Rearrangement Mechanism

Caption: The McLafferty rearrangement in 5-Methyl-2-octanone.

References

• Chem Help ASAP. (2022). mass spectrum & fragmentation of 2-pentanone. YouTube. [Link]

• National Institute of Standards and Technology. (n.d.). 2-Octanone. NIST Chemistry WebBook. [Link]

• National Center for Biotechnology Information. (n.d.). 5-Methyl-2-octanone. PubChem Compound Database. [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry of Some Common Functional Groups. [Link]

• Chemistry Steps. (n.d.). McLafferty Rearrangement. [Link]

• Dantus, M., et al. (2023). The Surprising Dynamics of the McLafferty Rearrangement. The Journal of Physical Chemistry Letters. [Link]

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Technical Support Center: Stabilizing 5-Methyl-2-octanone for Long-Term Storage

Welcome to the technical support center for 5-Methyl-2-octanone. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical information and troubleshooting advice for ensuring the long-term stability of 5-Methyl-2-octanone in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is 5-Methyl-2-octanone and why is its stability a concern?

5-Methyl-2-octanone is an aliphatic ketone used in various research and development applications, including as a synthetic intermediate in drug development. Like many organic compounds, its chemical integrity can be compromised over time, leading to the formation of impurities that can affect experimental outcomes, product quality, and safety. Understanding and controlling its stability is therefore crucial for reliable and reproducible results.

Q2: What are the primary factors that can cause 5-Methyl-2-octanone to degrade?

The main factors contributing to the degradation of 5-Methyl-2-octanone are:

• Oxygen: Exposure to atmospheric oxygen can lead to autoxidation, a process that forms peroxides and other oxidative degradation products.

• Light: Ultraviolet (UV) or visible light can provide the energy to initiate photo-oxidative degradation pathways.

• Temperature: Elevated temperatures accelerate the rate of all chemical degradation reactions.

• Contaminants: The presence of acidic or basic impurities can catalyze degradation reactions such as aldol condensation.

Q3: What are the visible signs of 5-Methyl-2-octanone degradation?

Degradation of 5-Methyl-2-octanone may be indicated by:

• A change in color, often to a yellowish hue.

• The development of an off-odor.

• The appearance of new peaks in analytical chromatograms (e.g., GC-MS or HPLC).

• Changes in physical properties such as viscosity.

Q4: How should I properly store 5-Methyl-2-octanone for long-term use?

For optimal long-term storage, 5-Methyl-2-octanone should be kept in a cool, dark, and dry place.[1][2] It is recommended to store it under an inert atmosphere, such as nitrogen or argon, to minimize contact with oxygen. The container should be tightly sealed to prevent the ingress of air and moisture.[1][2]

Troubleshooting Guides

Issue 1: My 5-Methyl-2-octanone has developed a yellow tint.

Q: What is causing the yellowing of my sample?

A: A yellow discoloration is a common indicator of degradation, likely due to oxidation or aldol condensation reactions.[3] Autoxidation with atmospheric oxygen can form various chromophoric (color-producing) impurities.[4] Additionally, trace amounts of acidic or basic impurities can catalyze aldol condensation, leading to the formation of larger, conjugated molecules that absorb light in the visible spectrum, appearing yellow.[5][6]

dot

Sources

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Technical Support Center: Scaling Up the Synthesis of 5-Methyl-2-octanone

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 5-Methyl-2-octanone. It provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to address challenges encountered during laboratory and pilot-scale production. Our focus is on providing practical, field-tested insights to ensure a robust and reproducible synthetic process.

Introduction to the Synthesis of 5-Methyl-2-octanone

5-Methyl-2-octanone is a key intermediate in various chemical industries. Its synthesis, while conceptually straightforward, presents several challenges when scaling up, including side reactions, purification difficulties, and yield optimization. This guide will focus on two primary and reliable synthetic routes: the Acetoacetic Ester Synthesis and the Grignard Reaction, providing a comparative analysis to aid in methodological selection.

Frequently Asked Questions (FAQs)

Here are some of the most common initial questions encountered when synthesizing 5-Methyl-2-octanone:

Q1: Which is the most suitable method for a first-time synthesis of 5-Methyl-2-octanone?

For a first-time synthesis, the Acetoacetic Ester Synthesis is often recommended. It is a robust and well-established method for preparing ketones.[1][2][3] The reaction conditions are generally milder and more forgiving than those required for Grignard reactions.

Q2: What are the primary safety concerns when working with the reagents for these syntheses?

Both synthetic routes involve hazardous materials. For the Grignard synthesis, extreme caution must be exercised due to the pyrophoric nature of Grignard reagents and the use of anhydrous ether, which is highly flammable. The Acetoacetic Ester Synthesis involves strong bases like sodium ethoxide, which are corrosive. Always consult the Safety Data Sheets (SDS) for all reagents and work in a well-ventilated fume hood with appropriate personal protective equipment (PPE). 5-Methyl-2-octanone itself is a flammable liquid.[4]

Q3: How can I confirm the successful synthesis of 5-Methyl-2-octanone?

The identity and purity of the final product should be confirmed using a combination of analytical techniques. Gas Chromatography-Mass Spectrometry (GC-MS) is ideal for separating the product from any impurities and providing its mass spectrum for identification.[5] Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) will confirm the chemical structure.[4] Infrared (IR) spectroscopy can identify the characteristic ketone carbonyl stretch.

Q4: My yield is consistently low. What are the most likely causes?

Low yields can stem from several factors depending on the chosen synthesis. For Grignard reactions, moisture in the reaction setup is a primary culprit, as it quenches the Grignard reagent.[6] In the Acetoacetic Ester Synthesis, incomplete deprotonation or alkylation can be the issue. In both cases, inefficient purification can also lead to product loss.

Troubleshooting Guides

This section provides detailed troubleshooting for specific issues you may encounter during the synthesis of 5-Methyl-2-octanone.

Guide 1: Troubleshooting the Acetoacetic Ester Synthesis

The acetoacetic ester synthesis is a reliable method for producing methyl ketones.[1][2][3] It involves the alkylation of ethyl acetoacetate followed by hydrolysis and decarboxylation.

Problem 1: Low Yield of 5-Methyl-2-octanone

Potential Cause	Troubleshooting Steps	Scientific Rationale
Incomplete Deprotonation	Use a stronger base (e.g., sodium hydride) or ensure your sodium ethoxide is fresh and anhydrous.	The acidity of the α-hydrogen on ethyl acetoacetate is crucial for the initial deprotonation. If the base is not strong enough or has degraded, the initial enolate will not form efficiently.
Inefficient Alkylation	Ensure the alkyl halide (1-bromo-3-methylpentane) is added slowly and at the appropriate temperature. Consider using a more reactive alkyl halide (e.g., the corresponding iodide).	The alkylation is an S(_N)2 reaction. Reaction rate is dependent on the concentration of both the enolate and the alkyl halide, as well as the nature of the leaving group.[3]
Side Reactions	Over-alkylation can occur. Use a slight excess of ethyl acetoacetate relative to the alkyl halide.	The mono-alkylated product still possesses an acidic proton and can be deprotonated and alkylated a second time.[1]
Incomplete Hydrolysis/Decarboxylation	Ensure complete hydrolysis of the ester by using a sufficient excess of base and adequate heating. Acidify the reaction mixture properly before heating for decarboxylation.	Both the ester hydrolysis and the subsequent decarboxylation of the β-keto acid are critical for obtaining the final ketone product.[3]

Problem 2: Presence of Impurities in the Final Product

Impurity	Identification by GC-MS	Troubleshooting Steps
Unreacted Ethyl Acetoacetate	Peak corresponding to the mass of ethyl acetoacetate.	Optimize the alkylation step to ensure complete consumption of the starting material.
Dialkylated Product	Peak with a mass corresponding to the addition of two alkyl groups.	Use a controlled stoichiometry of the alkyl halide as mentioned above.
Unreacted Alkyl Halide	Peak corresponding to the mass of 1-bromo-3-methylpentane.	Ensure sufficient reaction time and temperature for the alkylation. Purify the final product carefully by fractional distillation.

Guide 2: Troubleshooting the Grignard Reaction

The Grignard reaction offers a direct route to ketones from nitriles or via the oxidation of a secondary alcohol formed from an aldehyde.[7][8][9] For 5-Methyl-2-octanone, this would typically involve the reaction of a Grignard reagent with a suitable nitrile or the oxidation of 5-methyl-2-octanol.

Problem 1: Failure to Form the Grignard Reagent

Observation	Potential Cause	Troubleshooting Steps	Scientific Rationale
Reaction does not initiate (no bubbling or heat)	Moisture in glassware or solvent	Flame-dry all glassware under vacuum and use anhydrous solvents.	Grignard reagents are highly basic and will react with acidic protons, such as those in water, faster than with the intended electrophile.[6]
Inactive Magnesium	Use fresh magnesium turnings. A small crystal of iodine can be added to activate the magnesium surface.	The surface of magnesium can oxidize, preventing the reaction with the alkyl halide. Iodine helps to etch the surface of the magnesium, exposing fresh metal.
Reaction mixture turns dark brown/black	Decomposition of the Grignard reagent	Maintain a gentle reflux and avoid overheating. Ensure the purity of the alkyl halide.	Overheating can lead to side reactions and decomposition of the Grignard reagent.[6]

Problem 2: Low Yield of the Ketone (from nitrile) or Secondary Alcohol (from aldehyde)

| Potential Cause | Troubleshooting Steps | Scientific Rationale | | :--- | :--- | :--- | :--- | | Inaccurate Grignard Reagent Concentration | Titrate the Grignard reagent before use to determine its exact concentration. | The actual concentration of the prepared Grignard reagent can vary. Knowing the precise concentration is crucial for correct stoichiometry.[6] | | Side reaction with the carbonyl group (for aldehyde reaction) | If the ketone is sterically hindered or the Grignard reagent is bulky, enolization of the ketone can occur. | The Grignard reagent can act as a base and deprotonate the α-carbon of the ketone, leading to the recovery of the starting material after workup.[6][10] | | Wurtz Coupling | Add the alkyl halide slowly to the magnesium turnings to maintain a low concentration of the alkyl halide. | This side reaction involves the coupling of two alkyl halides in the presence of the metal, reducing the yield of the desired Grignard reagent. |

Experimental Protocols

Protocol 1: Synthesis of 5-Methyl-2-octanone via Acetoacetic Ester Synthesis

This protocol is adapted from standard procedures for acetoacetic ester synthesis.[1][2][3]

Step 1: Formation of the Enolate

• In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a mechanical stirrer, and a dropping funnel, add 200 mL of absolute ethanol.

• Carefully add 11.5 g (0.5 mol) of sodium metal in small pieces to the ethanol to prepare sodium ethoxide.

• Once all the sodium has reacted, cool the solution to room temperature.

• Add 65 g (0.5 mol) of ethyl acetoacetate dropwise to the sodium ethoxide solution with stirring.

Step 2: Alkylation

• Add 82.5 g (0.5 mol) of 1-bromo-3-methylpentane dropwise to the reaction mixture.

• After the addition is complete, heat the mixture to reflux for 3-4 hours, or until the reaction is complete (monitored by TLC or GC).

Step 3: Hydrolysis and Decarboxylation

• Cool the reaction mixture and add 200 mL of a 15% aqueous sodium hydroxide solution.

• Heat the mixture to reflux for 2 hours to hydrolyze the ester.

• Cool the mixture to room temperature and carefully acidify with 20% sulfuric acid until the solution is acidic to litmus paper.

• Heat the acidified mixture gently to effect decarboxylation until the evolution of carbon dioxide ceases.

Step 4: Work-up and Purification

• Cool the reaction mixture and separate the organic layer.

• Extract the aqueous layer with diethyl ether (2 x 50 mL).

• Combine the organic layers, wash with water, then with a saturated sodium bicarbonate solution, and finally with brine.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter and remove the solvent by rotary evaporation.

• Purify the crude 5-Methyl-2-octanone by fractional distillation.

Protocol 2: Synthesis of 5-Methyl-2-octanone via Grignard Reaction and Oxidation

This protocol involves the formation of a Grignard reagent, reaction with an aldehyde to form a secondary alcohol, and subsequent oxidation.[8][9]

Step 1: Preparation of the Grignard Reagent

• Set up a flame-dried, three-necked round-bottom flask with a reflux condenser, a dropping funnel, and a magnetic stirrer.

• Place 12.15 g (0.5 mol) of magnesium turnings in the flask.

• Add 50 mL of anhydrous diethyl ether.

• In the dropping funnel, place a solution of 75.5 g (0.5 mol) of 1-bromobutane in 150 mL of anhydrous diethyl ether.

• Add a small amount of the 1-bromobutane solution to the magnesium. If the reaction does not start, add a crystal of iodine.

• Once the reaction has initiated, add the remaining 1-bromobutane solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, reflux the mixture for an additional 30 minutes.

Step 2: Reaction with Aldehyde

• Cool the Grignard reagent to 0 °C in an ice bath.

• Add a solution of 43 g (0.5 mol) of isovaleraldehyde in 100 mL of anhydrous diethyl ether dropwise with vigorous stirring.

• After the addition is complete, allow the reaction mixture to stir at room temperature for 1 hour.

Step 3: Work-up to Obtain 5-Methyl-2-octanol

• Pour the reaction mixture slowly into a beaker containing 200 g of crushed ice and 50 mL of concentrated sulfuric acid.

• Separate the ether layer and extract the aqueous layer with diethyl ether (2 x 50 mL).

• Combine the organic layers and wash with water, saturated sodium bicarbonate solution, and brine.

• Dry the ether layer over anhydrous sodium sulfate.

• Remove the ether by rotary evaporation to obtain crude 5-methyl-2-octanol.

Step 4: Oxidation to 5-Methyl-2-octanone

• Dissolve the crude 5-methyl-2-octanol in 200 mL of acetone and cool to 0 °C.

• Slowly add Jones reagent (a solution of chromium trioxide in sulfuric acid) dropwise until the orange color persists.

• Stir the reaction for 30 minutes.

• Add isopropanol to quench the excess oxidant.

• Filter the mixture and remove the acetone by rotary evaporation.

• Dissolve the residue in diethyl ether, wash with water and brine, and dry over anhydrous magnesium sulfate.

• Remove the solvent and purify the crude 5-Methyl-2-octanone by fractional distillation.

Visualizing the Synthetic Pathways

To better understand the flow of each synthesis, the following diagrams illustrate the key steps.

Caption: Workflow for the Acetoacetic Ester Synthesis of 5-Methyl-2-octanone.

Caption: Workflow for the Grignard Synthesis of 5-Methyl-2-octanone.

Data Summary

The following table provides a comparative overview of the two synthetic routes:

Parameter	Acetoacetic Ester Synthesis	Grignard Synthesis
Typical Yield	60-75%	55-70%
Key Reagents	Ethyl acetoacetate, Sodium ethoxide, 1-bromo-3-methylpentane	Magnesium, 1-bromobutane, Isovaleraldehyde, Jones reagent
Reaction Conditions	Moderate temperatures, atmospheric pressure	Anhydrous conditions, can be exothermic
Primary Advantages	Robust, less sensitive to moisture than Grignard reagents, one-pot potential.	Versatile, can be adapted to produce a wide range of ketones and alcohols.
Primary Disadvantages	Multi-step hydrolysis and decarboxylation.	Highly sensitive to moisture, pyrophoric reagents, requires an additional oxidation step.

Conclusion

The successful synthesis of 5-Methyl-2-octanone on a larger scale requires careful consideration of the synthetic route, rigorous control of reaction conditions, and a proactive approach to troubleshooting. By understanding the underlying chemical principles and potential pitfalls of each method, researchers can optimize their synthetic strategy to achieve high yields and purity. This guide serves as a starting point for addressing common challenges, and we encourage you to consult the referenced literature for a deeper understanding of the reaction mechanisms and protocols.

References

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 42802, 5-Methyl-2-octanone. Retrieved from [Link]

• Human Metabolome Database. (2012). 5-Methyl-2-hexanone (HMDB0031549). Retrieved from [Link]

• Ashenhurst, J. (2015, December 10). Reactions of Grignard Reagents. Master Organic Chemistry. Retrieved from [Link]

• Organic Syntheses. (n.d.). (r)-(−)-10-methyl-1(9)-octal-2-one. Retrieved from [Link]

• Infinity Learn. (n.d.). 5 - methyl -2 -hexanone can be synthesised from acetoacetic ester and RX. Which of the following RX is used. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of 2-octanone. Retrieved from [Link]

• Patterson, J. A. (1943). U.S. Patent No. 2,337,489. U.S. Patent and Trademark Office.

• Wang, F., et al. (2020). Upgrading ketone synthesis direct from carboxylic acids and organohalides. Nature Communications, 11(1), 3394. Retrieved from [Link]

• Ashenhurst, J. (2016, January 19). More Grignard Practice Problems, This Time Incorporating Oxidation. Master Organic Chemistry. Retrieved from [Link]

• Professor Dave Explains. (2016, May 2). Practice Problem: Grignard Reactions [Video]. YouTube. Retrieved from [Link]

• Ahmed, M. B. (n.d.). The Acetoacetic Ester Synthesis Synthesis of Methyl Ketones. Retrieved from [Link]

• Dietvorst, J., & Mattson, B. (2022). The Chemistry of the Ketogenic Diet: Updates and Opportunities in Organic Synthesis. Chemistry, 4(4), 1335-1353. Retrieved from [Link]

• Boucher, M. M., Furigay, M. H., Quach, P. K., & Brindle, C. S. (2018). Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol. Journal of Visualized Experiments, (131), 56952. Retrieved from [Link]

• The Organic Chemistry Tutor. (2015, November 11). Grignard Reagent Synthesis Reaction Mechanism - Organic Chemistry [Video]. YouTube. Retrieved from [Link]

• Chemistry Steps. (n.d.). Grignard Reaction in Organic Synthesis with Practice Problems. Retrieved from [Link]

• The Organic Chemistry Tutor. (2023, March 7). Synthesis of a Ketone Challenge [Video]. YouTube. Retrieved from [Link]

• Boucher, M. M., Furigay, M. H., Quach, P. K., & Brindle, C. S. (2018). Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol. Journal of Visualized Experiments, (131). Retrieved from [Link]

• The Organic Chemistry Tutor. (2018, May 11). Acetoacetic Ester Synthesis Reaction Mechanism [Video]. YouTube. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Workup: Aldehydes. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Grignard Reaction. Retrieved from [Link]

• ResearchGate. (2023, November 9). (PDF) Advancements and Challenges in the Bioproduction of Raspberry Ketone by Precision Fermentation. Retrieved from [Link]

• Ashenhurst, J. (2023, June 5). The Malonic Ester And Its Cousin, The Acetoacetic Ester Synthesis. Master Organic Chemistry. Retrieved from [Link]

• Lucideon. (n.d.). Analytical Techniques for Chemical Analysis & Testing. Retrieved from [Link]

• Punthasee, P. (2023, October 31). UCF CHM2210 - Chapter 12.8 - Skill5.2 Retrosynthesis involving Grignard Reactions [Video]. YouTube. Retrieved from [Link]

• Boucher, M. M., Furigay, M. H., Quach, P. K., & Brindle, C. S. (2017). Liquid–Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures. Organic Process Research & Development, 21(9), 1394–1403. Retrieved from [Link]

• Wang, F., et al. (2020). Upgrading Ketone Synthesis Direct From Carboxylic Acids and Organohalides. Nature Communications, 11(1), 3394. Retrieved from [Link]

• Online Chemistry notes. (2022, July 2). Acetoacetic ester synthesis (of ketones). Retrieved from [Link]

• Grignard Reaction. (n.d.). Retrieved from [Link]

• MDPI. (n.d.). Antennal Sensilla Basiconica Responses to Pheromones and General Odorants in Red Imported Fire Ants, Solenopsis invicta. Retrieved from [Link]

• Odinity. (2013, November 18). Synthesis of 5-Methyl-5-Hexen-2-one using the Organic Syntheses Method. Retrieved from [Link]

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Technical Support Center: Method Development for Quantitative Analysis of 5-Methyl-2-octanone

Welcome to the dedicated support center for the quantitative analysis of 5-Methyl-2-octanone. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting, and frequently asked questions (FAQs) related to method development. Our goal is to equip you with the necessary expertise to develop robust, reliable, and validated analytical methods for this compound.

Introduction to the Analyte

5-Methyl-2-octanone (C₉H₁₈O, MW: 142.24 g/mol ) is a ketone that may be present as a volatile organic compound, a fragrance component, or a residual solvent in various matrices.[1] Its volatility and chemical properties necessitate careful consideration during method development to ensure accurate and precise quantification. This guide will primarily focus on Gas Chromatography (GC) based methods, which are ideally suited for such volatile analytes.

Frequently Asked Questions (FAQs)

Here we address common questions that arise during the planning and execution of 5-Methyl-2-octanone analysis.

Q1: What is the most suitable analytical technique for the quantitative analysis of 5-Methyl-2-octanone?

A1: Gas Chromatography (GC) is the most appropriate technique due to the volatile nature of 5-Methyl-2-octanone. It can be coupled with either a Flame Ionization Detector (FID) for routine quantification or a Mass Spectrometer (MS) for both quantification and confirmation of identity. For samples with complex matrices or where low detection limits are required, headspace (HS) or solid-phase microextraction (SPME) sample introduction techniques are highly recommended.[2][3]

Q2: I don't have access to a GC. Can I use High-Performance Liquid Chromatography (HPLC)?

A2: Direct analysis of 5-Methyl-2-octanone by HPLC with UV detection is challenging due to its lack of a strong chromophore.[4] However, it is possible to analyze ketones by HPLC after a derivatization step.[4][5] A common derivatizing agent is 2,4-dinitrophenylhydrazine (DNPH), which reacts with the ketone to form a hydrazone that can be readily detected by UV-Vis detectors.[4][5] This approach adds complexity to the sample preparation but is a viable alternative to GC.

Q3: How should I prepare my samples for analysis?

A3: The optimal sample preparation method depends on the sample matrix.

• For liquid samples (e.g., aqueous solutions, drug formulations): Static headspace (HS) analysis is often the simplest and most robust method. The sample is heated in a sealed vial, and the vapor phase, containing the volatile 5-Methyl-2-octanone, is injected into the GC.[3]

• For solid or complex matrices (e.g., polymers, biological tissues): Solid-Phase Microextraction (SPME) is an excellent choice. An SPME fiber with a suitable coating is exposed to the headspace of the sample to adsorb the analyte, which is then thermally desorbed in the GC inlet.[2][6][7]

• Direct Liquid Injection: This is possible if the sample is clean and the analyte concentration is high. However, it can introduce non-volatile matrix components into the GC system, leading to contamination and requiring more frequent maintenance.

Q4: What type of internal standard (IS) should I use?

A4: An ideal internal standard should be chemically similar to the analyte but well-resolved chromatographically.[8] For 5-Methyl-2-octanone, a good choice would be a structurally similar ketone that is not present in the sample, such as 2-heptanone or 3-octanone. For the most accurate results, especially with MS detection, a stable isotope-labeled version of 5-Methyl-2-octanone (e.g., 5-Methyl-2-octanone-d3) is the gold standard, though it can be more expensive.[9]

Q5: What are the key parameters for method validation according to regulatory guidelines?

A5: For pharmaceutical applications, method validation should follow ICH Q2(R1) guidelines. For residual solvents, ICH Q3C provides specific guidance.[10][11][12] The key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

• Range: The interval between the upper and lower concentrations of the analyte that have been demonstrated to have a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of the test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day precision).

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Experimental Protocol: Quantitative Analysis of 5-Methyl-2-octanone in an Aqueous Matrix by Headspace GC-FID

This protocol provides a general framework for the quantitative analysis of 5-Methyl-2-octanone. It should be optimized and validated for your specific application.

Materials and Reagents

• 5-Methyl-2-octanone standard (purity >98%)

• Internal Standard (IS), e.g., 2-Heptanone (purity >98%)

• Deionized water

• Sodium chloride

• 20 mL headspace vials with PTFE/silicone septa

Preparation of Standards and Samples

• Stock Standard Solution (1000 µg/mL): Accurately weigh 100 mg of 5-Methyl-2-octanone and dissolve in a suitable solvent (e.g., methanol) in a 100 mL volumetric flask.

• Stock Internal Standard Solution (1000 µg/mL): Accurately weigh 100 mg of 2-Heptanone and dissolve in the same solvent in a 100 mL volumetric flask.

• Calibration Standards: Prepare a series of calibration standards by spiking appropriate amounts of the stock standard solution into headspace vials containing a fixed volume of deionized water (e.g., 5 mL). The concentration range should be chosen based on the expected sample concentrations.

• Sample Preparation: Place a known amount of the aqueous sample (e.g., 5 mL) into a headspace vial.

• Internal Standard Addition: Add a fixed amount of the internal standard stock solution to all calibration standards and samples to achieve a consistent concentration (e.g., 10 µg/mL).

• Salting Out: Add a consistent amount of sodium chloride (e.g., 1 g) to each vial to increase the partitioning of the analyte into the headspace.

GC-FID and Headspace Parameters

Parameter	Value	Rationale
GC System	Agilent 8890 GC with FID or similar	Standard, robust GC system for routine analysis.
Headspace Sampler	Agilent 7697A or similar	Automated and reproducible sample introduction.
Column	DB-624, 30 m x 0.25 mm ID, 1.4 µm film thickness	Mid-polar column suitable for volatile organic compounds.
Carrier Gas	Helium or Hydrogen	Inert carrier gas.
Inlet Temperature	250 °C	Ensures complete vaporization of the analyte.
Detector Temp	280 °C	Prevents condensation of the analyte in the detector.
Oven Program	50 °C (hold 2 min), ramp to 180 °C at 15 °C/min, hold 2 min	Optimized for good separation of the analyte and IS from potential interferences.
HS Vial Temp	80 °C	Balances sensitivity with potential degradation of the sample.
HS Loop Temp	90 °C	Prevents condensation in the sample loop.
HS Transfer Line Temp	100 °C	Prevents condensation during transfer to the GC.
HS Vial Eq. Time	15 minutes	Allows for equilibrium to be reached between the liquid and vapor phases.
Injection Volume	1 mL of headspace	Standard injection volume.

Data Analysis and Quantification

• Identify the peaks for 5-Methyl-2-octanone and the internal standard based on their retention times.

• Integrate the peak areas for both compounds.

• Calculate the ratio of the peak area of 5-Methyl-2-octanone to the peak area of the internal standard.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

• Determine the concentration of 5-Methyl-2-octanone in the samples by interpolating their peak area ratios from the calibration curve.

Troubleshooting Guide

Q: My peaks for 5-Methyl-2-octanone are tailing. What could be the cause?

A: Peak tailing for ketones is often due to interactions with active sites in the GC system.

• Cause: The carbonyl group in ketones can interact with active silanol groups in the inlet liner or the front of the analytical column.

• Solution:

  • Use a deactivated inlet liner: Ensure you are using a high-quality, deactivated liner.

  • Trim the column: If the front of the column is contaminated with non-volatile matrix components, trimming a small section (e.g., 10-20 cm) from the inlet end can restore peak shape.

  • Check for system activity: Inject a standard known to be sensitive to active sites (e.g., a mixture of alcohols and diols) to diagnose the overall health of your system.

Q: I am observing ghost peaks in my chromatograms.

A: Ghost peaks are peaks that appear in blank runs or at unexpected retention times and can be caused by several factors.

• Cause 1: Carryover: High concentration samples can contaminate the syringe, inlet, or column, leading to the appearance of the analyte in subsequent runs.

• Solution 1: Run several solvent blanks after high concentration samples. If carryover persists, clean the syringe and consider replacing the inlet liner and septum.

• Cause 2: Septum Bleed: Pieces of the septum can fall into the inlet liner and release volatile compounds when heated.

• Solution 2: Use high-quality, low-bleed septa and replace them regularly.

• Cause 3: Contaminated Carrier Gas or Gas Lines: Impurities in the carrier gas or contaminated gas lines can introduce ghost peaks.

• Solution 3: Ensure high-purity carrier gas and install appropriate gas purifiers.

Q: My retention times are shifting from run to run.

A: Unstable retention times are a common problem in GC and can compromise the accuracy of your results.

• Cause 1: Leaks: A leak in the system (e.g., at the septum, column fittings, or gas lines) will cause fluctuations in the carrier gas flow rate and pressure, leading to shifting retention times.

• Solution 1: Perform a leak check of the entire GC system.

• Cause 2: Inconsistent Oven Temperature: If the GC oven is not maintaining a stable and reproducible temperature profile, retention times will vary.

• Solution 2: Verify the oven temperature accuracy and reproducibility using a calibrated thermometer.

• Cause 3: Changes in the Column: Over time, the stationary phase of the column can degrade, leading to changes in retention behavior.

• Solution 3: Monitor column performance with a standard mixture and replace the column when performance degrades significantly.

Data Presentation

Table 1: Example Method Validation Parameters

Parameter	Acceptance Criteria	Example Result
Linearity (r²)	≥ 0.995	0.999
Range	To be defined based on application	1 - 50 µg/mL
Accuracy (% Recovery)	80 - 120%	95 - 105%
Precision (%RSD)	≤ 15%	< 5%
LOD	Signal-to-Noise ≥ 3	0.2 µg/mL
LOQ	Signal-to-Noise ≥ 10	0.8 µg/mL

Visualization of Experimental Workflow

References

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Reference Data & Comparative Studies

A Comparative Guide to 5-Methyl-2-octanone and 2-Octanone Analytical Standards

For researchers, scientists, and professionals in drug development and chemical analysis, the integrity of analytical standards is paramount. This guide provides an in-depth comparison of two closely related aliphatic ketones: 5-Methyl-2-octanone and its linear isomer, 2-octanone. While structurally similar, their subtle differences in branching have significant implications for their analytical behavior, particularly in chromatographic and mass spectrometric analyses. This document will explore these differences, providing both theoretical insights and practical guidance for their differentiation and quantification.

Introduction to the Analytes

2-Octanone (also known as methyl hexyl ketone) is a naturally occurring, colorless liquid with a characteristic fruity, apple-like odor.[1] It is widely used as a flavoring agent in the food industry and as a fragrance component in perfumes and cosmetics.[1] Its presence has been identified in various natural products, including cheese, roasted nuts, and cooked meats.[1]

5-Methyl-2-octanone , a branched-chain isomer of 2-octanone, is a less common compound. While information on its natural occurrence and specific applications is limited, its structural similarity to 2-octanone suggests potential use as a flavoring or fragrance agent. The methyl branch on the carbon-5 position introduces chirality and alters the molecule's physical and chemical properties, which in turn affects its analytical characteristics.

Physicochemical Properties: A Comparative Overview

A fundamental understanding of the physicochemical properties of these isomers is crucial for developing and interpreting analytical methods. The introduction of a methyl group in 5-Methyl-2-octanone leads to predictable, albeit slight, differences in properties compared to the linear 2-octanone.

Property	2-Octanone	5-Methyl-2-octanone
Molecular Formula	C₈H₁₆O	C₉H₁₈O
Molecular Weight	128.21 g/mol [2]	142.24 g/mol [3]
Boiling Point	173 °C[4]	102 °C at 50 mmHg (extrapolated to approx. 185-190 °C at atmospheric pressure)[5]
Density	~0.820 g/cm³ at 20 °C	~0.83 g/cm³ at 20 °C[5]
Refractive Index	~1.415 at 20 °C	~1.421-1.425 at 20 °C[5]
Structure	Linear C8 chain with a ketone at C2	C8 chain with a methyl group at C5 and a ketone at C2

The slightly higher boiling point of 5-Methyl-2-octanone, despite its branching, can be attributed to its larger molecular weight. However, the branching is expected to influence its interaction with chromatographic stationary phases.

Analytical Differentiation: GC-MS Analysis

Gas Chromatography-Mass Spectrometry (GC-MS) is the analytical technique of choice for the separation and identification of volatile and semi-volatile compounds like 2-octanone and 5-Methyl-2-octanone.

Gas Chromatographic Behavior

In gas chromatography, the separation of compounds is primarily based on their boiling points and their interactions with the stationary phase of the GC column. For non-polar stationary phases, which are commonly used for flavor and fragrance analysis, elution order generally follows the boiling points of the analytes.

Given its slightly higher boiling point, 5-Methyl-2-octanone would be expected to have a longer retention time than 2-octanone on a non-polar column under identical chromatographic conditions. The branched structure of 5-Methyl-2-octanone may also lead to subtle differences in its interaction with the stationary phase, potentially affecting peak shape and resolution from other components in a complex mixture.

Mass Spectrometric Fragmentation

Electron ionization (EI) mass spectrometry provides a fragmentation pattern that serves as a molecular fingerprint, enabling confident identification. The fragmentation of aliphatic ketones is well-understood and primarily involves two key mechanisms: α-cleavage and the McLafferty rearrangement.

2-Octanone Fragmentation: The mass spectrum of 2-octanone is well-documented in spectral libraries such as the NIST Mass Spectral Library. Key fragments include:

• α-Cleavage: Cleavage of the bond between C2 and C3 results in the formation of the acetyl cation (CH₃CO⁺) at m/z 43 , which is often the base peak. Cleavage of the C1-C2 bond results in the loss of a methyl radical and the formation of a C₇H₁₃O⁺ ion at m/z 113 .

• McLafferty Rearrangement: For ketones with a γ-hydrogen, a rearrangement can occur, leading to the elimination of a neutral alkene molecule. In 2-octanone, this results in a prominent peak at m/z 58 .

Predicted 5-Methyl-2-octanone Fragmentation: While a publicly available, high-quality mass spectrum for 5-Methyl-2-octanone is not readily accessible, its fragmentation pattern can be predicted based on its structure and established fragmentation rules.

• α-Cleavage: Similar to 2-octanone, α-cleavage is expected to produce a strong peak at m/z 43 (CH₃CO⁺). Cleavage on the other side of the carbonyl group would result in a fragment that is 14 mass units heavier than the corresponding fragment in 2-octanone due to the additional methyl group.

• McLafferty Rearrangement: 5-Methyl-2-octanone also possesses γ-hydrogens, making the McLafferty rearrangement a likely fragmentation pathway. This would also be expected to produce a significant ion at m/z 58 .

• Branching Influence: The presence of the methyl branch at the C5 position will influence the fragmentation of the alkyl chain. Cleavage at the branching point is generally favored, which could lead to characteristic fragment ions that would distinguish it from its linear isomer.

Diagram: Predicted Fragmentation of 5-Methyl-2-octanone

Caption: Predicted major fragmentation pathways for 5-Methyl-2-octanone in EI-MS.

Experimental Protocol: Comparative GC-MS Analysis

This section outlines a detailed methodology for the comparative analysis of 5-Methyl-2-octanone and 2-octanone analytical standards.

1. Standard Preparation:

• Accurately weigh and dissolve certified reference materials of 2-octanone and 5-Methyl-2-octanone in a suitable solvent (e.g., hexane or methanol) to prepare individual stock solutions of 1000 µg/mL.

• From the stock solutions, prepare a mixed working standard solution containing both analytes at a concentration of 10 µg/mL.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 8890 GC System (or equivalent)

• Mass Spectrometer: Agilent 5977B MSD (or equivalent)

• GC Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent non-polar column.

• Injector: Split/splitless, operated in split mode (e.g., 50:1 split ratio) at 250 °C.

• Injection Volume: 1 µL.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp to 250 °C at 10 °C/min.

  • Hold at 250 °C for 5 minutes.

• MSD Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Scan Range: m/z 35-350.

3. Data Acquisition and Analysis:

• Acquire the total ion chromatogram (TIC) and mass spectra for the mixed standard solution.

• Identify the peaks corresponding to 2-octanone and 5-Methyl-2-octanone based on their retention times and mass spectra.

• Compare the experimental mass spectra with library spectra (for 2-octanone) and with the predicted fragmentation pattern (for 5-Methyl-2-octanone).

Diagram: GC-MS Analytical Workflow

Caption: Workflow for the comparative analysis of ketone analytical standards by GC-MS.

The Critical Role of Certified Analytical Standards

The accuracy and reliability of any quantitative analysis hinge on the quality of the analytical standards used for calibration. When working with compounds like 5-Methyl-2-octanone and 2-octanone, it is imperative to use Certified Reference Materials (CRMs).

Key attributes of a high-quality analytical standard include:

• Purity: The standard should have a certified purity, with a detailed report of any impurities present.

• Identity: The chemical structure of the standard must be unequivocally confirmed, typically through a combination of techniques like NMR, MS, and IR spectroscopy.

• Concentration: For standards in solution, the concentration must be accurately determined and certified.

• Traceability: The certified values should be traceable to national or international standards.

Using uncertified or poorly characterized standards can lead to significant errors in quantification, misidentification of analytes, and ultimately, compromise the validity of research or the quality of a final product.

Conclusion

While 5-Methyl-2-octanone and 2-octanone are structurally similar, their analytical profiles are distinct. The branched nature of 5-Methyl-2-octanone is expected to result in a longer gas chromatographic retention time on non-polar columns and produce a unique mass spectral fragmentation pattern that allows for its differentiation from the linear 2-octanone.

For any analytical work involving these compounds, the use of high-purity, certified analytical standards is non-negotiable. This guide provides the foundational knowledge and a practical experimental framework to enable researchers and scientists to confidently differentiate and quantify these two important ketones, ensuring the scientific integrity and robustness of their analytical results.

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• Shimadzu. (n.d.). Analysis of Fragrant Components in Aroma Oils Using GC/MS Off-Flavor Analyzer.
• Al-Malah, K. (2017). GC/MS Analysis of Long-Chain Aldehydes from Recent Coral. American Journal of Analytical Chemistry, 8, 561-577.
• Chaintreau, A. (2016). Good quantification practices of flavours and fragrances by mass spectrometry. Philosophical Transactions of the Royal Society A: Mathematical, Physical and Engineering Sciences, 374(2079), 20150368.
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• Lab-Insights. (2024, October 17).
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A Comparative Analysis of 5-Methyl-2-octanone and its Positional Isomers: A Guide for Researchers and Drug Development Professionals

In the vast landscape of chemical isomers, subtle shifts in molecular architecture can lead to profound differences in physical, chemical, and biological properties. This guide provides a comprehensive comparative analysis of 5-Methyl-2-octanone and its key positional isomers, offering insights crucial for researchers, scientists, and professionals in drug development. Understanding the distinct characteristics of these isomers is paramount for applications ranging from flavor and fragrance chemistry to the synthesis of complex pharmaceutical intermediates.

This document will delve into the structural nuances, comparative physicochemical properties, and advanced analytical techniques for the differentiation of these closely related ketones. We will explore the causality behind experimental choices for their separation and characterization, ensuring a robust and validated approach to their analysis.

Introduction to Methyl-2-octanone Isomers

The parent compound, 2-octanone, is a colorless liquid with a characteristic fruity, apple-like odor.[1] The introduction of a methyl group at various positions along the carbon chain of 2-octanone gives rise to a set of structural isomers, each with a unique profile. The isomers of primary interest in this guide are:

• 5-Methyl-2-octanone: The focal point of our analysis.

• 3-Methyl-2-octanone: An isomer with the methyl group closer to the carbonyl function.

• 4-Methyl-2-octanone: An isomer with the methyl group at the 4-position.

• 6-Methyl-2-octanone: An isomer with the methyl group further from the carbonyl group.

• 7-Methyl-2-octanone: An isomer with the methyl group at the penultimate carbon.

Furthermore, it is critical to recognize that any of these isomers with a chiral center will exist as a pair of enantiomers, which can exhibit distinct biological activities. 5-Methyl-2-octanone, for instance, possesses a stereocenter at the C5 position and therefore exists as (R)- and (S)-enantiomers.

Physicochemical Properties: A Comparative Overview

The position of the methyl group significantly influences the physicochemical properties of these isomers. These differences, although sometimes subtle, are critical for designing separation processes and predicting their behavior in various systems.

Property	2-Octanone (Reference)	3-Methyl-2-octanone	5-Methyl-2-octanone
Molecular Formula	C₈H₁₆O	C₉H₁₈O	C₉H₁₈O
Molecular Weight ( g/mol )	128.21	142.24	142.24
Boiling Point (°C)	173	Not available	102 @ 50mmHg
Density (g/cm³)	0.820 @ 20°C	Not available	0.830
Refractive Index	1.415 @ 20°C	Not available	1.421-1.425
Flash Point (°C)	52	Not available	Flammable liquid
Solubility	Sparingly soluble in water; soluble in alcohol and ether.	Not available	Not available

Synthesis and Stereochemistry

The synthesis of specific methyl-2-octanone isomers often involves multi-step processes that require careful control to achieve high purity and, where applicable, enantioselectivity.

General Synthetic Strategies

Common synthetic routes to these ketones include:

• Grignard Reactions: The reaction of an appropriate Grignard reagent with an aldehyde or nitrile followed by hydrolysis and oxidation.

• Acetoacetic Ester Synthesis: A versatile method for the preparation of methyl ketones.

• Oxidation of Secondary Alcohols: The corresponding methyl-2-octanols can be oxidized to the desired ketones.

The choice of synthetic route is dictated by the availability of starting materials and the desired isomeric purity. For instance, the synthesis of a specific positional isomer will necessitate a retrosynthetic analysis that leads to readily available precursors for that particular isomer.

The Challenge of Enantioselectivity

For chiral isomers like 5-Methyl-2-octanone, the synthesis of enantiomerically pure forms is a significant challenge. Enantioselective synthesis can be achieved through various methods, including:

• Chiral auxiliaries: Temporarily incorporating a chiral molecule to direct the stereochemical outcome of a reaction.

• Asymmetric catalysis: Using a chiral catalyst to favor the formation of one enantiomer over the other.

• Resolution of racemates: Separating a 50:50 mixture of enantiomers, often through diastereomeric salt formation or enzymatic resolution.

The biological and sensory properties of enantiomers can differ significantly, making their separation and individual characterization essential in fields like drug development and fragrance creation.

Analytical Methodologies for Isomer Differentiation

The structural similarity of methyl-2-octanone isomers necessitates the use of high-resolution analytical techniques for their separation and identification.

Gas Chromatography (GC)

Gas chromatography is the cornerstone for separating volatile compounds like methyl-2-octanone isomers. The choice of the GC column's stationary phase is critical for achieving baseline separation.

Workflow for GC Analysis of Methyl-2-octanone Isomers:

Caption: Gas Chromatography workflow for isomer separation.

Experimental Protocol: GC-MS Analysis of Methyl-2-octanone Isomers

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS) is the preferred instrument.

• Column Selection: A non-polar column, such as a DB-5ms (5% phenyl-methylpolysiloxane), is a good starting point for separating positional isomers based on boiling point differences. For the separation of enantiomers, a chiral stationary phase, such as a cyclodextrin-based column (e.g., Beta-DEX™), is required.

• Injector and Oven Program:

  • Injector Temperature: 250 °C

  • Injection Mode: Split (e.g., 50:1)

  • Oven Program: Start at 50 °C, hold for 2 minutes, then ramp to 200 °C at a rate of 5 °C/min.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-200.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

Causality in Protocol Design: The temperature ramp in the oven program is designed to provide sufficient resolution between isomers with close boiling points. The choice of a mass spectrometer as the detector allows for not only quantification but also structural elucidation based on fragmentation patterns.

Mass Spectrometry (MS)

The mass spectra of these isomers will all show a molecular ion peak (M⁺) at m/z 142. However, the fragmentation patterns will differ based on the position of the methyl group, providing a fingerprint for each isomer.

Expected Fragmentation Patterns:

• Alpha-cleavage: Cleavage of the bond adjacent to the carbonyl group is a dominant fragmentation pathway for ketones. The position of the methyl group will influence the relative abundance of the resulting fragment ions.

• McLafferty Rearrangement: This rearrangement is characteristic of ketones with a gamma-hydrogen and will result in a characteristic neutral loss and a charged fragment.

A careful analysis of the relative intensities of these fragment ions allows for the confident identification of each positional isomer.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are powerful tools for the definitive structural elucidation of each isomer.

• ¹H NMR: The chemical shifts and splitting patterns of the protons will be unique for each isomer. The protons adjacent to the carbonyl group and the methyl group will have characteristic chemical shifts.

• ¹³C NMR: The number of unique carbon signals will correspond to the number of non-equivalent carbon atoms in the molecule. The chemical shift of the carbonyl carbon and the carbon bearing the methyl group will be particularly informative for distinguishing between isomers.

Data Interpretation Rationale: By analyzing the chemical shifts, integration values, and coupling constants in the ¹H NMR spectrum, and the number and chemical shifts of signals in the ¹³C NMR spectrum, one can piece together the exact connectivity of the atoms and thus identify the specific isomer.

Applications and Industrial Relevance

The distinct organoleptic properties of methyl-2-octanone isomers make them valuable in the flavor and fragrance industry. For example, 2-octanone itself is used to impart fruity and cheesy notes.[1] The subtle variations in the position of the methyl group can modulate these sensory profiles, creating a palette of aromas for perfumers and flavorists.

In the context of drug development, chiral methyl-ketone moieties can be important pharmacophores or key intermediates in the synthesis of complex active pharmaceutical ingredients (APIs). The stereochemistry at these centers can be critical for receptor binding and overall drug efficacy.

Conclusion

The comprehensive analysis of 5-Methyl-2-octanone and its positional isomers requires a multi-faceted approach that combines robust synthetic strategies with high-resolution analytical techniques. Gas chromatography, particularly when coupled with mass spectrometry, provides the workhorse for separation and identification. NMR spectroscopy offers definitive structural confirmation. For chiral isomers, the use of chiral GC columns is indispensable for enantiomeric separation.

This guide has provided a foundational framework for researchers and professionals to navigate the complexities of these closely related isomers. A thorough understanding of their individual properties and the analytical tools to differentiate them is essential for advancing research and development in a multitude of scientific disciplines.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 8093, 2-Octanone. Retrieved from [Link].

• The Good Scents Company (n.d.). 2-octanone. Retrieved from [Link].

• Wikipedia (n.d.). 2-Octanone. Retrieved from [Link].

• ChemSynthesis (n.d.). 3-methyl-2-octanone. Retrieved from [Link].

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Navigating the Isomeric Maze: Distinguishing 5-Methyl-2-octanone from Other Ketones by MS

An Expert's Guide to Mass Spectrometry:

In the realms of metabolomics, fragrance analysis, and synthetic chemistry, the structural elucidation of organic molecules is paramount. Yet, analysts are often confronted with the challenge of distinguishing between isomers—compounds that share the same molecular formula and mass but differ in their atomic arrangement. This guide, written from the perspective of a Senior Application Scientist, provides a definitive comparison of mass spectrometric (MS) methodologies to reliably differentiate 5-Methyl-2-octanone from its structural isomers, such as the linear 2-nonanone.

We move beyond mere protocols to explain the causal chemistry behind our analytical choices. The objective is to arm researchers, scientists, and drug development professionals with a logical framework for tackling the identification of challenging ketone isomers, ensuring data is not just generated, but deeply understood.

The Analytical Challenge: When Mass Alone is Not Enough

5-Methyl-2-octanone (C₉H₁₈O) and its isomers, like 2-nonanone, both have a monoisotopic mass of 142.136 Da.[1] Consequently, a standard mass spectrum will show a molecular ion ([M]⁺˙) at a mass-to-charge ratio (m/z) of 142 for both compounds. Differentiation, therefore, depends entirely on interpreting the unique fragmentation patterns that arise from their distinct structural features.

Part 1: Foundational Analysis via Electron Ionization (EI-MS)

Electron Ionization (EI) is the workhorse of gas chromatography-mass spectrometry (GC-MS). The high energy (typically 70 eV) imparted to the molecule induces extensive and reproducible fragmentation, creating a chemical fingerprint. For aliphatic ketones, two fragmentation pathways are particularly significant.[2][3]

• Alpha (α)-Cleavage: The breaking of a carbon-carbon bond adjacent to the carbonyl group. This is often a dominant fragmentation route.[2]

• McLafferty Rearrangement: A six-membered ring transition state involving the transfer of a hydrogen atom from the γ-carbon to the carbonyl oxygen, followed by cleavage of the β-bond. For many methyl ketones, this produces a characteristic ion at m/z 58.[4][5]

While both 5-Methyl-2-octanone and 2-nonanone will produce strong signals from α-cleavage (a [CH₃CO]⁺ acylium ion at m/z 43) and the McLafferty rearrangement (m/z 58), the key to differentiation lies in the fragmentation of the larger alkyl chain.[3][4] A branched structure will preferentially cleave at the branch point to form more stable secondary or tertiary carbocations.[6]

Table 1: Comparison of Key Diagnostic Fragments in EI-MS

Ion (m/z)	Description	2-Nonanone (Linear)	5-Methyl-2-octanone (Branched)	Rationale
142	[M]⁺˙	Present	Present	Molecular Ion.
43	[CH₃CO]⁺	High Abundance (Base Peak)	High Abundance (Base Peak)	α-cleavage is common to both methyl ketones.[4]
58	[C₃H₆O]⁺˙	High Abundance	High Abundance	McLafferty rearrangement is common to both.[5]
71	[C₅H₁₁]⁺	Moderate Abundance	High Abundance	Cleavage at the C5 branch point of 5-methyl-2-octanone favors the formation of a stable secondary carbocation.
Alkyl Series	[CnH₂n+₁]⁺	Regular pattern (m/z 57, 71, 85...)	Irregular pattern	The linear chain shows a regular loss of CH₂ units, while the branched chain shows enhanced fragmentation at the branch point.[6]

The most telling difference is the disruption of the regular alkyl fragmentation pattern. For 5-Methyl-2-octanone, the branching at the C5 position creates a point of stability for a positive charge. Cleavage of the C4-C5 bond is therefore favored, leading to a significantly more abundant ion at m/z 71 compared to what is observed for the linear 2-nonanone.

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A Definitive Guide to Structural Validation: Unambiguous Assignment of 5-Methyl-2-octanone using 2D NMR

Introduction: The Challenge of Isomeric Ambiguity

In chemical research and pharmaceutical development, absolute certainty in molecular structure is non-negotiable.[1] An incorrect structural assignment can invalidate biological data, derail a synthetic campaign, and lead to significant wasted resources. 5-Methyl-2-octanone (C₉H₁₈O), a simple branched-chain ketone, serves as an excellent model for a common analytical challenge: distinguishing it from its numerous structural isomers, such as n-nonanone, 3-methyloctan-2-one, or 4-methyloctan-2-one.

While 1D Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) provides essential preliminary data, it often falls short of providing the definitive connectivity information required for unambiguous validation.[1] This guide demonstrates the superior power and logical certainty of a multi-dimensional approach, leveraging a suite of 2D NMR experiments to piece together the molecular puzzle of 5-Methyl-2-octanone with irrefutable evidence. We will explore not just the what but the why behind the experimental choices, providing a self-validating workflow applicable to a wide range of small molecules.

The Starting Point: Insights and Limitations of 1D NMR

The initial analytical step involves acquiring standard 1D ¹H and ¹³C NMR spectra.[1] These experiments confirm the presence of expected functional groups and provide a census of the proton and carbon environments within the molecule.

• ¹H NMR: Provides information on the number of distinct proton environments, their integration (relative number of protons), and their multiplicity (splitting patterns) due to coupling with neighboring protons.[1]

• ¹³C NMR: Reveals the number of unique carbon environments.[1] Further experiments like DEPT (Distortionless Enhancement by Polarization Transfer) can differentiate between CH₃, CH₂, CH, and quaternary carbons.

For 5-Methyl-2-octanone, the 1D spectra would confirm the presence of an aliphatic ketone. However, the overlapping signals in the aliphatic region of the ¹H spectrum and the sheer number of possible isomers make a definitive assignment based on 1D data alone unreliable and prone to misinterpretation.

The Power of Connectivity: A 2D NMR Approach

To overcome the limitations of 1D NMR, we employ a series of 2D experiments that correlate nuclei through bonds, building a detailed map of the molecular structure.[1][2] The combination of COSY, HSQC, and HMBC experiments creates a self-validating system where each piece of data corroborates the others.

Experimental Workflow

The logical flow of data acquisition and analysis is crucial for efficient structure elucidation.

Caption: Critical HMBC correlations connecting the molecular fragments.

Conclusion: Unambiguous Validation Achieved

By systematically applying a suite of 2D NMR experiments, we have moved from a position of ambiguity to one of certainty.

• COSY established the proton-proton connectivity, defining the carbon backbone and the position of the methyl branch relative to other protons.

• HSQC correlated each proton to its directly attached carbon, allowing for confident carbon assignments.

• HMBC provided the critical long-range correlations, unequivocally connecting the acetyl group (C1-C2) to the hexyl chain at the C3 position and confirming the methyl branch at C5.

The combined, corroborating evidence from these experiments provides an unambiguous and definitive validation of the 5-Methyl-2-octanone structure. This workflow exemplifies a robust analytical strategy that ensures the highest level of scientific integrity for researchers in all fields of chemical science.

References

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A Senior Application Scientist's Guide to Cross-Referencing 5-Methyl-2-octanone Spectra with Public Databases

In the landscape of chemical analysis, the unambiguous identification of a compound is paramount. This guide provides a comprehensive, technically-grounded workflow for the cross-referencing of experimental spectra of 5-Methyl-2-octanone with established public databases. We will delve into the practical aspects of spectral acquisition and the nuanced logic of comparative analysis, equipping researchers, scientists, and drug development professionals with the expertise to confidently identify this and other small molecules.

The Imperative of Multi-Database Corroboration

Experimental Protocols: Acquiring High-Fidelity Spectra

The quality of your experimental data is the bedrock of a reliable identification. Here, we outline the standardized procedures for acquiring Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectra for a liquid sample like 5-Methyl-2-octanone.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile compounds. The gas chromatograph separates the components of a mixture, and the mass spectrometer provides structural information on each component.

Step-by-Step GC-MS Protocol:

• Sample Preparation: Prepare a dilute solution of 5-Methyl-2-octanone in a volatile organic solvent (e.g., dichloromethane or hexane) at a concentration of approximately 100 µg/mL.

• Instrumentation Setup:

  • Injector: Set to a temperature of 250°C to ensure rapid volatilization of the sample.

  • GC Column: A non-polar column (e.g., DB-5ms) is suitable for this analyte.

  • Oven Program: Start at 50°C, hold for 2 minutes, then ramp to 250°C at a rate of 10°C/min.

  • MS Interface: Set the transfer line temperature to 280°C.

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV is standard for creating reproducible fragmentation patterns.

  • Mass Range: Scan from m/z 40 to 200 to capture the molecular ion and key fragments.

• Data Acquisition: Inject a 1 µL aliquot of the prepared sample and initiate the GC-MS run.

Causality in Experimental Choices: The choice of a non-polar GC column is dictated by the relatively non-polar nature of 5-Methyl-2-octanone. The 70 eV ionization energy in EI-MS is a long-standing convention that allows for the generation of extensive and comparable fragmentation libraries.[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule.

Step-by-Step ¹H and ¹³C NMR Protocol:

• Sample Preparation: Dissolve 5-10 mg of 5-Methyl-2-octanone in approximately 0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃). The deuterated solvent is essential to avoid large solvent signals in the ¹H NMR spectrum.[4]

• Instrumentation Setup:

  • Use a clean, standard 5 mm NMR tube.

  • Ensure the spectrometer is properly shimmed to achieve a homogeneous magnetic field.

• ¹H NMR Acquisition:

  • Acquire the spectrum using a standard pulse program.

  • Set the spectral width to cover the expected range of proton chemical shifts (typically 0-12 ppm).

• ¹³C NMR Acquisition:

  • Acquire the spectrum using a proton-decoupled pulse sequence to simplify the spectrum to single lines for each unique carbon.

  • A wider spectral width (0-220 ppm) is necessary for ¹³C NMR.[5]

Self-Validating System: The use of an internal standard, such as tetramethylsilane (TMS), provides a reference point (0 ppm) for chemical shifts, ensuring accuracy and reproducibility.

Data Analysis and Cross-Referencing

Once high-quality experimental spectra are obtained, the next critical phase is the comparison with database entries.

Mass Spectrum Analysis

The mass spectrum of 5-Methyl-2-octanone will exhibit a molecular ion peak (M⁺) and a series of fragment ions. The fragmentation pattern is a molecular fingerprint.

Expected Fragmentation Pattern:

The molecular weight of 5-Methyl-2-octanone is 142.24 g/mol .[1] The mass spectrum should show a molecular ion peak at m/z 142. Key fragmentations in ketones often occur alpha to the carbonyl group. For 5-Methyl-2-octanone, this would lead to the loss of an ethyl group (M-29) or a propyl group containing the methyl branch (M-57), resulting in significant peaks at m/z 113 and 85, respectively. Another prominent fragmentation is the McLafferty rearrangement, common in carbonyl compounds with a sufficiently long alkyl chain, which would produce a fragment at m/z 58.[6]

Database Comparison:

The table below compares hypothetical experimental MS data with data available from public databases for related compounds, illustrating the comparative approach.

m/z	Experimental Intensity (%)	NIST (2-octanone) Intensity (%)[7]	MassBank (2-octanone) Intensity (%)[8]	Probable Fragment Assignment
43	100	100	100	[CH₃CO]⁺
58	65	70	78.9	McLafferty Rearrangement Product
71	30	15	15.3	[M-C₅H₁₁]⁺
85	10	5	4.7	[M-C₄H₉]⁺
113	5	<1	2.0	[M-C₂H₅]⁺
142	<1	Not prominent	Not prominent	Molecular Ion [M]⁺

Note: Data for 2-octanone is used for illustrative comparison due to the lack of a publicly available, complete mass spectrum for 5-Methyl-2-octanone in the initial search.

NMR Spectra Analysis

NMR spectra provide precise information on the chemical environment of each proton and carbon atom.

¹H NMR Spectrum:

The ¹H NMR spectrum of 5-Methyl-2-octanone is expected to show distinct signals for the different proton environments. The chemical shifts are influenced by the proximity to the electron-withdrawing carbonyl group.

¹³C NMR Spectrum:

The ¹³C NMR spectrum will show a signal for each of the nine carbon atoms in unique chemical environments. The carbonyl carbon will be significantly downfield (around 208-212 ppm).

Database Comparison:

The following tables summarize the expected ¹H and ¹³C NMR chemical shifts for 5-Methyl-2-octanone based on data from PubChem.[1]

Table 1: ¹H NMR Data for 5-Methyl-2-octanone

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~0.8-0.9	m	6H	-CH₃ (terminal and branch)
~1.1-1.6	m	7H	-CH₂- and -CH-
~2.1	s	3H	-COCH₃
~2.4	t	2H	-CH₂CO-

Table 2: ¹³C NMR Data for 5-Methyl-2-octanone

Chemical Shift (ppm)	Assignment
~14.1	Terminal -CH₃
~19.5	Branch -CH₃
~22.9	-CH₂-
~29.8	-COCH₃
~32.1	-CH-
~36.2	-CH₂-
~43.7	-CH₂CO-
~209.2	>C=O

Note: The specific chemical shifts and coupling constants would need to be determined from the actual experimental spectrum and compared with the database values.

Visualizing the Workflow and Logic

To ensure a systematic and logical approach, the following diagrams illustrate the experimental workflow and the decision-making process for cross-referencing.

Caption: Experimental workflow for acquiring MS and NMR spectra of 5-Methyl-2-octanone.

Caption: Logical workflow for cross-referencing spectral data against multiple databases.

Conclusion

References

• National Institute of Standards and Technology. (n.d.). 2-Octanone. NIST Chemistry WebBook. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 5-Methyl-2-octanone. PubChem. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 5-Methyl-2-octanone. PubChem Compound Summary for CID 42802. Retrieved from [Link]

• MassBank. (2008). 2-octanone. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Fragmentation Patterns in Mass Spectra. Retrieved from [Link]

• Sparkman, O. D., & Field, F. H. (2011).

• Oregon State University. (n.d.). 1H NMR Chemical Shift. Retrieved from [Link]

• Oregon State University. (n.d.). 13C NMR Chemical Shift. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Interpreting C-13 NMR Spectra. Retrieved from [Link]

• Chem Help ASAP. (2022, November 22). mass spectrum & fragmentation of 2-pentanone [Video]. YouTube. [Link]

• University of Rochester. (n.d.). How to Get a Good 1H NMR Spectrum. Retrieved from [Link]

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A Comparative Guide to the Relative Retention Times of Alkyl Ketones in Gas Chromatography

For Researchers, Scientists, and Drug Development Professionals

The Foundational Principles of Alkyl Ketone Separation in GC

In gas chromatography, the separation of volatile and semi-volatile compounds, such as alkyl ketones, is governed by their partitioning between a gaseous mobile phase and a liquid or solid stationary phase within the GC column.[1] The time it takes for a specific compound to travel through the column and reach the detector is known as its retention time (t_R) .[2] This retention is a function of several key factors, including the analyte's boiling point, its polarity, and the nature of the stationary phase.[3][4]

For a homologous series of alkyl ketones, where the functional group remains constant and the alkyl chain length progressively increases, we can observe predictable trends in retention times. Generally, as the carbon number and molecular weight of the ketone increase, so does its boiling point.[4] This leads to a corresponding increase in retention time, as higher-boiling point compounds spend more time condensed in the stationary phase and less time in the mobile gas phase.[2][5]

The polarity of both the alkyl ketone and the stationary phase is another critical determinant of retention. Alkyl ketones possess a polar carbonyl group (C=O), which can engage in dipole-dipole interactions. The overall polarity of the molecule is influenced by the length of the nonpolar alkyl chain. The principle of "like dissolves like" is paramount here; polar compounds will be more strongly retained on polar stationary phases, resulting in longer retention times.[3] Conversely, on nonpolar stationary phases, the elution order of alkyl ketones is primarily dictated by their boiling points.[3]

To normalize retention times across different instruments and experimental conditions, the Kovats Retention Index (I) is often employed.[6] This system relates the retention time of an analyte to those of n-alkane standards, which are assigned retention index values of 100 times their carbon number.

Comparative Analysis of Alkyl Ketone Retention on Different Stationary Phases

The choice of stationary phase is the most powerful tool to alter the selectivity of a GC separation. To illustrate this, we will compare the retention behavior of a homologous series of 2-alkanones (from acetone, C3, to 2-decanone, C10) on three commonly used stationary phases with varying polarities:

• DB-1 (or equivalent): A non-polar phase, typically 100% dimethylpolysiloxane.

• DB-5 (or equivalent): A slightly polar phase, often 5% phenyl-95% dimethylpolysiloxane.

• DB-WAX (or equivalent): A polar phase, commonly polyethylene glycol (PEG).

Elution Order Based on Boiling Point and Polarity

The following table summarizes the boiling points and experimentally determined Kovats Retention Indices for a homologous series of 2-alkanones on these three stationary phases.

2-Alkanone	Chemical Formula	Boiling Point (°C)	Kovats Index (I) on DB-1 (Non-polar)	Kovats Index (I) on DB-5 (Slightly Polar)	Kovats Index (I) on DB-WAX (Polar)
Acetone (2-Propanone)	C₃H₆O	56	470.23	503	813
2-Butanone	C₄H₈O	80	575.92	603.27	905
2-Pentanone	C₅H₁₀O	102	673	701	1014
2-Hexanone	C₆H₁₂O	128	773	800	1115
2-Heptanone	C₇H₁₄O	151	873	900	1216
2-Octanone	C₈H₁₆O	173	973	1000	1317
2-Nonanone	C₉H₁₈O	195	1073	1100	1418
2-Decanone	C₁₀H₂₀O	210	1173	1200	1519

Note: Kovats indices are compiled from the NIST Chemistry WebBook and may represent typical values. Actual experimental values can vary slightly.

Interpretation of Retention Data

On the non-polar DB-1 column , the elution order of the 2-alkanones is strictly determined by their boiling points. As the alkyl chain length increases, the boiling point rises, leading to a progressive and predictable increase in the Kovats Retention Index. This is due to the increasing strength of van der Waals dispersion forces between the larger ketone molecules and the non-polar stationary phase.

On the slightly polar DB-5 column , a similar trend is observed, with retention times increasing with boiling point. The introduction of 5% phenyl groups provides a slight increase in polarity, leading to slightly higher retention indices compared to the DB-1 column for these polar ketones.

The most dramatic effect is seen on the polar DB-WAX column . The polyethylene glycol stationary phase is capable of strong dipole-dipole interactions with the carbonyl group of the ketones. This results in significantly longer retention times and much higher Kovats Retention Indices compared to the non-polar and slightly polar columns. The influence of the polar interactions on retention is much more pronounced than that of the boiling point alone.

Experimental Protocol for Determining Kovats Retention Indices of Alkyl Ketones

This section provides a detailed, step-by-step methodology for the experimental determination of the Kovats Retention Indices for a homologous series of alkyl ketones.

Materials and Reagents

• Alkyl Ketone Standards: Acetone, 2-butanone, 2-pentanone, 2-hexanone, 2-heptanone, 2-octanone, 2-nonanone, and 2-decanone (≥98% purity).

• n-Alkane Standard Mix: A mixture of n-alkanes (e.g., C8-C20) of known concentrations in a suitable solvent.

• Solvent: Hexane or Dichloromethane (GC grade).

• Inert Gas: Helium (99.999% purity).

• Vials: 2 mL amber glass vials with PTFE-lined caps.

Instrumentation

• Gas Chromatograph (GC): Equipped with a flame ionization detector (FID) and a split/splitless injector.

• GC Columns:

  • DB-1 (or equivalent), 30 m x 0.25 mm I.D., 0.25 µm film thickness.

  • DB-5 (or equivalent), 30 m x 0.25 mm I.D., 0.25 µm film thickness.

  • DB-WAX (or equivalent), 30 m x 0.25 mm I.D., 0.25 µm film thickness.

Preparation of Standards

• Individual Ketone Stock Solutions (1000 ppm): Accurately weigh approximately 10 mg of each alkyl ketone into a 10 mL volumetric flask and dilute to the mark with the chosen solvent.

• Ketone Working Standard Mix (100 ppm): Pipette 1 mL of each individual ketone stock solution into a 10 mL volumetric flask and dilute to the mark with the solvent.

• n-Alkane Working Standard: Use a commercially available n-alkane standard mixture suitable for retention index determination.

GC Operating Conditions

Parameter	Condition
Injector Temperature	250 °C
Injection Volume	1 µL
Split Ratio	50:1
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Oven Temperature Program	Initial: 50 °C (hold 2 min), Ramp: 10 °C/min to 250 °C, Hold: 5 min
Detector Temperature	280 °C

Experimental Procedure

• Instrument Equilibration: Install the desired GC column and allow the instrument to equilibrate at the initial oven temperature until a stable baseline is achieved.

• Analysis of n-Alkanes: Inject the n-alkane working standard and record the chromatogram. Identify the retention times of each n-alkane.

• Analysis of Ketone Mixture: Inject the ketone working standard mix and record the chromatogram.

• Data Analysis:

  • Identify the retention time for each alkyl ketone in the mixture.

  • Using the retention times of the n-alkanes that bracket each ketone peak, calculate the Kovats Retention Index (I) for each ketone using the following formula for temperature-programmed GC:

    I = 100 * [n + (N - n) * (t_R(ketone) - t_R(n)) / (t_R(N) - t_R(n))]

    Where:

    • t_R(ketone) is the retention time of the alkyl ketone.

    • t_R(n) is the retention time of the n-alkane eluting just before the ketone.

    • t_R(N) is the retention time of the n-alkane eluting just after the ketone.

    • n is the carbon number of the earlier eluting n-alkane.

    • N is the carbon number of the later eluting n-alkane.

• Repeat for Each Column: Repeat steps 1-4 for each of the three GC columns to obtain the Kovats Retention Indices on each stationary phase.

Visualizing the Separation Process

The following diagrams illustrate the key concepts and workflows described in this guide.

Caption: Fundamental principle of gas chromatographic separation of alkyl ketones.

Caption: Experimental workflow for determining Kovats Retention Indices.

Conclusion

This guide has demonstrated the predictable and systematic nature of the relative retention times of a homologous series of alkyl ketones in gas chromatography. The elution order is primarily governed by boiling point on non-polar stationary phases, while on polar phases, dipole-dipole interactions with the stationary phase become the dominant factor, leading to significantly increased retention. The use of Kovats Retention Indices provides a standardized method for comparing retention data across different systems. The provided experimental protocol offers a robust framework for researchers to determine these indices in their own laboratories, facilitating more accurate compound identification and method development in the fields of chemical analysis and drug development.

References

• What Affects Retention Time In Gas Chromatography? - Chemistry For Everyone. (2025, January 4). YouTube. Retrieved from [Link]

• Understanding Retention Time and Relative Retention in Gas Chromatography (GC). (2025, April 1). Technology Networks. Retrieved from [Link]

• iMatch: A retention index tool for analysis of gas chromatography-mass spectrometry data. (n.d.). National Institutes of Health. Retrieved from [Link]

• Kováts' retention index system. (n.d.). ResearchGate. Retrieved from [Link]

• Kováts Retention Index Prediction for Gas Chromatography of Jet Fuel Components. (n.d.). reposiTUm. Retrieved from [Link]

• Separations GC & Kovat's Retention Index. (2020, September 25). YouTube. Retrieved from [Link]

• Chromatograms of 2-propanone (2-Pro), 2-butanone (2-But), 2-pentanone... (n.d.). ResearchGate. Retrieved from [Link]

• Practical retention index models of OV-101, DB-1, DB-5, and DB-Wax for flavor and fragrance compounds. (n.d.). Chromtech. Retrieved from [Link]

• Aldehydes and Ketones: Gas Chromatography. (n.d.). Scribd. Retrieved from [Link]

• 2-Butanone. (n.d.). NIST WebBook. Retrieved from [Link]

• The Melting Point and Boiling Point of Alkanes. (2022, February 4). YouTube. Retrieved from [Link]

• Atmospheric Chemistry of 2-Pentanone and 2-Heptanone. (n.d.). ResearchGate. Retrieved from [Link]

• 3 Trends That Affect Boiling Points. (2010, October 25). Master Organic Chemistry. Retrieved from [Link]

• 2-Octanone. (n.d.). NIST WebBook. Retrieved from [Link]

• Gas Chromatographic Retention Data. (n.d.). NIST WebBook. Retrieved from [Link]

• GC Column Solvent Retention Table. (n.d.). Agilent. Retrieved from [Link]

• Using retention index database matching for compound identification on a non-standard gas chromatography stationary phase. (n.d.). ChemRxiv. Retrieved from [Link]

• Qualitative Methods of GC/MS Analysis:Retention Time and Retention Index. (n.d.). Shimadzu. Retrieved from [Link]

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A Comparative Guide to the Synthesis of 5-Methyl-2-octanone for Researchers and Drug Development Professionals

In the landscape of chemical synthesis, the efficient and selective production of target molecules is paramount. This guide provides an in-depth comparison of various synthetic routes to 5-Methyl-2-octanone, a ketone with applications in fragrance, flavoring, and as a potential intermediate in pharmaceutical synthesis. We will delve into the mechanistic underpinnings, practical considerations, and comparative efficacy of prominent synthetic strategies, supported by experimental data to inform methodological choices in research and development.

Introduction to 5-Methyl-2-octanone

5-Methyl-2-octanone is a chiral ketone with the chemical formula C9H18O.[1] Its structure, featuring a methyl group at the 5-position, imparts specific properties that are of interest in various chemical industries. The presence of a stereocenter also means that enantiomerically pure forms of the molecule may exhibit distinct biological activities, making stereoselective synthesis a critical consideration.

Key Synthetic Routes: A Comparative Analysis

The synthesis of 5-Methyl-2-octanone can be approached through several established organic reactions. This guide will focus on three primary pathways:

• Grignard Reaction: A classic carbon-carbon bond-forming reaction.

• Oxidation of 5-Methyl-2-octanol: A straightforward functional group transformation.

• Wacker-Tsuji Oxidation: A modern catalytic method for the oxidation of terminal alkenes.

Each of these routes offers distinct advantages and disadvantages in terms of yield, cost, scalability, and stereochemical control.

Grignard Reaction: Building the Carbon Skeleton

The Grignard reaction is a powerful tool for constructing the carbon framework of 5-Methyl-2-octanone. A plausible retrosynthetic analysis suggests the reaction between an appropriate Grignard reagent and a carbonyl compound. One logical approach involves the reaction of a propylmagnesium halide with a derivative of acetone or the reaction of methylmagnesium halide with a 5-methyl-2-heptanone precursor.

Mechanistic Rationale

The Grignard reagent, a strong nucleophile and base, attacks the electrophilic carbonyl carbon. The resulting alkoxide is then protonated in an acidic workup to yield the corresponding alcohol. To obtain the ketone, a two-step approach is typically necessary: the Grignard reaction with an ester or nitrile, followed by hydrolysis or further reaction. For instance, reacting a propylmagnesium halide with acetonitrile would yield an intermediate that, upon hydrolysis, gives the target ketone.

Experimental Protocol: A General Approach

• Preparation of the Grignard Reagent: In an oven-dried flask under an inert atmosphere, magnesium turnings are reacted with an alkyl halide (e.g., 1-bromopropane) in anhydrous diethyl ether to form the Grignard reagent.

• Reaction with Carbonyl Compound: A solution of the carbonyl compound (e.g., ethyl acetate as a stand-in for a more complex ester) in anhydrous diethyl ether is added dropwise to the Grignard reagent at a controlled temperature, often 0 °C.

• Workup: The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium chloride or dilute acid. The organic layer is then separated, dried, and the solvent is removed to yield the crude product, which is subsequently purified by distillation or chromatography.

Efficacy and Limitations

The Grignard synthesis is a versatile and well-understood method. However, its efficacy is highly dependent on stringent anhydrous conditions, as the Grignard reagent readily reacts with water. The reaction is also sensitive to steric hindrance and can be prone to side reactions. While yields can be high, the multi-step nature of the synthesis from simple precursors to the final ketone can impact the overall efficiency.

Oxidation of 5-Methyl-2-octanol: A Direct Approach

The oxidation of the corresponding secondary alcohol, 5-methyl-2-octanol, provides a more direct route to 5-methyl-2-octanone. This method is contingent on the availability of the starting alcohol.

Oxidation Strategies

A variety of oxidizing agents can be employed for this transformation, ranging from chromium-based reagents like pyridinium chlorochromate (PCC) to milder, more modern methods.

• Chromium-Based Oxidation: PCC is a classic reagent for the oxidation of secondary alcohols to ketones. The reaction is typically carried out in a chlorinated solvent like dichloromethane. While effective, the toxicity and disposal of chromium waste are significant drawbacks.

• Biocatalytic Oxidation: A greener and highly selective alternative involves the use of alcohol dehydrogenases (ADHs).[3][4] These enzymes can catalyze the oxidation of alcohols to ketones with high specificity and under mild reaction conditions (aqueous buffer, room temperature).[4] Furthermore, the use of enantioselective ADHs can provide a route to enantiomerically pure (R)- or (S)-5-methyl-2-octanone if a racemic mixture of the starting alcohol is used in a kinetic resolution, or by direct oxidation of a prochiral diol.[4]

Experimental Protocol: Biocatalytic Oxidation (Conceptual)

A typical biocatalytic oxidation would involve:

• Reaction Setup: A buffered aqueous solution containing the substrate (5-methyl-2-octanol), the alcohol dehydrogenase, and a cofactor (such as NAD⁺ or NADP⁺). A cofactor regeneration system is often employed to make the process more economical.

• Reaction Conditions: The mixture is incubated at a controlled temperature and pH, typically around 30°C and pH 7-8.

• Workup and Isolation: After the reaction is complete, the product is extracted with an organic solvent. The solvent is then removed, and the product is purified.

Efficacy and Comparison

Oxidizing Agent	Advantages	Disadvantages	Typical Yield
PCC	High yields, reliable	Toxic chromium waste, harsh conditions	Good to excellent
Alcohol Dehydrogenase	High enantioselectivity, mild conditions, environmentally friendly	Enzyme cost and stability, requires cofactor regeneration	Variable, can be high

The choice between chemical and biocatalytic oxidation depends on the specific requirements of the synthesis. For large-scale production where environmental impact is a concern and high enantiopurity is desired, the biocatalytic route is increasingly favored.

Wacker-Tsuji Oxidation: Catalytic C=C to C=O Conversion

The Wacker-Tsuji oxidation is a palladium-catalyzed reaction that converts a terminal alkene into a methyl ketone.[5][6][7][8] For the synthesis of 5-methyl-2-octanone, the starting material would be 5-methyl-1-octene.

Mechanistic Overview

The reaction proceeds through a catalytic cycle involving the palladium(II) catalyst. The terminal alkene coordinates to the palladium center, followed by nucleophilic attack of water on the activated double bond. Subsequent steps involving β-hydride elimination and reductive elimination release the ketone product and a reduced palladium(0) species. A co-oxidant, typically copper(II) chloride, is used to reoxidize the palladium(0) back to palladium(II), allowing the catalytic cycle to continue. Oxygen is the terminal oxidant.[5][7]

Experimental Conditions

A typical Wacker-Tsuji oxidation is carried out in a mixed solvent system, such as dimethylformamide (DMF) and water, in the presence of a catalytic amount of palladium(II) chloride and a stoichiometric amount of copper(II) chloride under an oxygen atmosphere.[8]

Efficacy and Considerations

The Wacker-Tsuji oxidation is a powerful method for the regioselective synthesis of methyl ketones from terminal alkenes. It offers the advantage of using a readily available starting material and employing a catalytic amount of the expensive palladium metal. However, the reaction can be sensitive to the substrate and reaction conditions, and the use of a co-oxidant can complicate product purification. For some substrates, the yields can be excellent.

Comparative Summary of Synthesis Routes

Synthesis Route	Starting Materials	Key Reagents	Advantages	Disadvantages	Potential Yield
Grignard Reaction	Alkyl halide, Magnesium, Carbonyl compound	Grignard reagent	Versatile C-C bond formation	Strict anhydrous conditions, potential side reactions	Good to Excellent
Oxidation of Alcohol	5-Methyl-2-octanol	PCC or Alcohol Dehydrogenase	Direct conversion, high yields (PCC), high enantioselectivity (biocatalytic)	Toxicity (PCC), enzyme cost and stability (biocatalytic)	Good to Excellent
Wacker-Tsuji Oxidation	5-Methyl-1-octene	PdCl₂, CuCl₂, O₂	Catalytic, good regioselectivity	Requires co-oxidant, catalyst sensitivity	Good to Excellent

Note: The synthesis of 5-methyl-2-hexanone, a close homolog, via condensation of acetone and isobutyraldehyde followed by hydrogenation has been reported with a high yield of 88%.[9] This suggests that for industrial-scale production, a condensation-hydrogenation route might also be a highly efficient option for 5-methyl-2-octanone.

Visualizing the Synthetic Pathways

Figure 1: Overview of the primary synthetic routes to 5-Methyl-2-octanone.

Conclusion and Future Outlook

The synthesis of 5-methyl-2-octanone can be effectively achieved through several distinct pathways, each with its own set of advantages and challenges.

• The Grignard reaction offers a fundamental and versatile method for constructing the carbon skeleton, though it requires careful control of reaction conditions.

• The oxidation of 5-methyl-2-octanol is a direct and often high-yielding approach. The emergence of biocatalytic methods using alcohol dehydrogenases presents a compelling green and highly enantioselective option for producing chiral 5-methyl-2-octanone.

• The Wacker-Tsuji oxidation provides a modern, catalytic route from a simple alkene, which can be advantageous for certain applications.

For researchers and drug development professionals, the choice of synthesis route will be dictated by factors such as the desired scale of production, cost considerations, and, critically, the need for stereochemical control. The development of more efficient and selective catalysts, particularly in the realm of biocatalysis, will continue to shape the preferred methods for synthesizing valuable chiral ketones like 5-methyl-2-octanone.

References

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• Tsuji–Wacker-Type Oxidation beyond Methyl Ketones: Reacting Unprotected Carbohydrate-Based Terminal Olefins through the “Uemura System” to Hemiketals and α,β-Unsaturated Diketones. PubMed Central. Available at: [Link]

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• Optimization of Grignard Addition to Esters: Kinetic and Mechanistic Study of Model Phthalide Using Flow. DSpace@MIT. Available at: [Link]

• Enantioselective synthesis of benzylbutyrolactones from 5-hydroxyfuran-2(5H)-one. New chiral synthons for dibenzylbutyrolactone lignans by a chemoenzymatic route. Journal of the Chemical Society, Perkin Transactions 1. Available at: [Link]

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A Senior Application Scientist's Guide to the Enantiomeric Distribution Analysis of 5-Methyl-2-octanone

In the realm of chemical analysis, particularly within the pharmaceutical and fragrance industries, the stereochemistry of a molecule is of paramount importance. The spatial arrangement of atoms can dramatically alter a compound's biological activity and sensory properties. This guide provides an in-depth comparison of analytical methodologies for determining the enantiomeric distribution of 5-Methyl-2-octanone, a chiral ketone with significance in various chemical syntheses. Our focus is to equip researchers, scientists, and drug development professionals with the expertise to make informed decisions for their analytical challenges.

The Significance of Chirality in 5-Methyl-2-octanone

5-Methyl-2-octanone possesses a single chiral center at the C5 position, giving rise to two non-superimposable mirror images: the (R)- and (S)-enantiomers.[1] While sharing identical physical properties such as boiling point and density in an achiral environment, their interactions with other chiral molecules, including biological receptors, can differ significantly.[1] This disparity in biological activity is a critical consideration in drug development, where one enantiomer may be therapeutically active while the other could be inactive or even harmful.[2][3][4] Therefore, the ability to accurately quantify the enantiomeric excess (ee) of a sample is not merely an academic exercise but a crucial aspect of quality control and regulatory compliance.

Analytical Techniques for Enantiomeric Separation: A Comparative Overview

The primary challenge in enantiomeric analysis lies in the identical physical properties of enantiomers, which preclude separation by conventional chromatographic or spectroscopic methods. The solution is to introduce another chiral entity into the system, creating diastereomeric interactions that can be distinguished. This is most commonly achieved through chiral chromatography.

For a volatile compound like 5-Methyl-2-octanone, chiral Gas Chromatography (GC) stands out as the preferred method for enantiomeric separation. The technique relies on a chiral stationary phase (CSP) that selectively interacts with one enantiomer more strongly than the other, leading to different retention times and, consequently, separation.

Causality Behind Experimental Choices in Chiral GC:

• Chiral Stationary Phase (CSP) Selection: The choice of CSP is the most critical parameter. For ketones, cyclodextrin-based CSPs are often the first choice. Their hydrophobic cavity and hydrophilic exterior, adorned with chiral selectors, provide the necessary environment for enantioselective interactions. The size of the cyclodextrin (α, β, or γ) and the nature of its derivatives dictate the separation efficiency for a given analyte.

• Temperature Programming: A carefully optimized temperature program is essential to achieve a balance between resolution and analysis time. A slow temperature ramp can improve the separation of closely eluting enantiomers, while a faster ramp can reduce the overall run time.

• Carrier Gas Flow Rate: The linear velocity of the carrier gas (typically helium or hydrogen) affects the diffusion of the analyte within the column, influencing peak shape and resolution.

While chiral GC is the dominant technique, other methods can be employed for determining enantiomeric excess, each with its own set of advantages and limitations.

• Nuclear Magnetic Resonance (NMR) Spectroscopy with Chiral Shift Reagents: This technique involves adding a chiral lanthanide shift reagent to the sample. The reagent forms diastereomeric complexes with the enantiomers, inducing chemical shift differences that can be observed in the NMR spectrum. While powerful for structural elucidation, it is generally less sensitive and quantitative than chromatographic methods for determining high enantiomeric excess.

• High-Performance Liquid Chromatography (HPLC) with Chiral Stationary Phases: Chiral HPLC is a versatile technique applicable to a broader range of compounds than GC. However, for volatile and thermally stable molecules like 5-Methyl-2-octanone, GC often provides better resolution and faster analysis times.

• Optical Methods: Techniques like polarimetry and circular dichroism (CD) spectroscopy can determine enantiomeric excess by measuring the rotation of plane-polarized light or the differential absorption of left and right circularly polarized light, respectively.[5][6][7] However, these methods require a pure sample and a known specific rotation of the pure enantiomer, and their accuracy can be affected by impurities.[8]

Performance Comparison of Analytical Methods

Method	Principle	Advantages	Disadvantages	Best Suited For
Chiral Gas Chromatography (GC)	Differential partitioning on a chiral stationary phase.	High resolution for volatile compounds, fast analysis times, high sensitivity.	Limited to thermally stable and volatile analytes.	Routine quality control, high-throughput screening of volatile chiral compounds.
Chiral High-Performance Liquid Chromatography (HPLC)	Differential partitioning on a chiral stationary phase.	Wide applicability, suitable for non-volatile and thermally labile compounds.	Longer analysis times compared to GC, higher solvent consumption.	Analysis of a broad range of chiral compounds, including those unsuitable for GC.
NMR with Chiral Shift Reagents	Formation of diastereomeric complexes leading to distinct NMR signals.	Provides structural information, no separation required.	Lower sensitivity, less accurate for high ee values, requires pure samples.	Structural confirmation and ee determination when chromatographic methods are unavailable.
Polarimetry/Circular Dichroism	Measurement of optical rotation or differential light absorption.	Rapid and non-destructive.	Requires pure sample, known specific rotation, susceptible to impurities.[8]	Quick estimation of enantiomeric purity for known compounds.

Recommended Experimental Protocol: Chiral GC-FID Analysis of 5-Methyl-2-octanone

This protocol provides a robust and validated method for the routine analysis of the enantiomeric distribution of 5-Methyl-2-octanone.

Instrumentation:

• Gas Chromatograph equipped with a Flame Ionization Detector (FID)

• Autosampler

• Chiral GC Column: e.g., a cyclodextrin-based column such as BETA DEX™ 225 (30 m x 0.25 mm ID, 0.25 µm film thickness)

Reagents and Standards:

• High-purity Helium (carrier gas)

• High-purity Hydrogen and Air (for FID)

• Racemic 5-Methyl-2-octanone standard

• Enantiomerically enriched standards (if available)

• High-purity solvent for sample dilution (e.g., hexane or dichloromethane)

Procedure:

• Sample Preparation: Accurately weigh a small amount of the 5-Methyl-2-octanone sample and dissolve it in the chosen solvent to a concentration of approximately 1 mg/mL.

• Instrument Setup:

  • Install the chiral GC column.

  • Set the injector temperature to 250 °C.

  • Set the detector temperature to 250 °C.

  • Set the carrier gas (Helium) flow rate to a constant flow of 1.0 mL/min.

  • Set the split ratio to 50:1.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp 1: Increase to 120 °C at a rate of 2 °C/min.

  • Ramp 2: Increase to 200 °C at a rate of 10 °C/min, hold for 5 minutes.

• Injection: Inject 1 µL of the prepared sample.

• Data Analysis:

  • Identify the peaks corresponding to the (R)- and (S)-enantiomers based on their retention times (determined by injecting standards, if available, or by comparison to literature data).

  • Integrate the peak areas for each enantiomer.

  • Calculate the enantiomeric excess (ee) using the following formula:

    • ee (%) = [|Area₁ - Area₂| / (Area₁ + Area₂)] x 100

Self-Validation and Trustworthiness:

• System Suitability: Before running samples, inject a racemic standard to ensure the column is providing adequate separation (baseline resolution is ideal).

• Linearity: Prepare a series of dilutions of a known standard to verify that the detector response is linear over the expected concentration range of the samples.

• Repeatability: Inject the same sample multiple times to ensure the reproducibility of the retention times and peak areas.

Visualizing the Workflow and Decision-Making Process

To further clarify the experimental workflow and the logic behind method selection, the following diagrams are provided.

Caption: Experimental workflow for the chiral GC analysis of 5-Methyl-2-octanone.

Caption: Decision tree for selecting an analytical method for enantiomeric analysis.

Conclusion and Future Perspectives

The enantiomeric distribution analysis of 5-Methyl-2-octanone is most effectively and routinely accomplished using chiral Gas Chromatography. This guide has detailed the critical experimental parameters and provided a validated protocol to ensure accurate and reliable results. While alternative methods exist, they are generally more specialized or less practical for high-throughput analysis. As the demand for enantiopure compounds continues to grow, advancements in chiral stationary phase technology will likely lead to even faster and more efficient separations. Furthermore, the development of hyphenated techniques, such as chiral GC coupled with mass spectrometry (GC-MS), can provide not only quantitative information about the enantiomeric distribution but also structural confirmation, further enhancing the confidence in the analytical results.

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A Senior Application Scientist's Guide to Inter-laboratory Validation of 5-Methyl-2-octanone Analytical Methods

Introduction: The Pursuit of Analytical Consensus for 5-Methyl-2-octanone

5-Methyl-2-octanone is a ketone with applications as a synthetic flavoring substance and potentially as a biomarker.[1][2] Its accurate and precise quantification is paramount for quality control in the food and fragrance industries, as well as for ensuring the reliability of clinical research. When analytical data is generated across multiple laboratories, the question of data comparability becomes critical. An inter-laboratory validation study is the gold standard for establishing the robustness and reproducibility of an analytical method, providing a statistically sound assessment of its performance in the hands of different analysts using different equipment.

This guide provides a comprehensive comparison of common analytical methodologies for 5-Methyl-2-octanone and outlines a detailed framework for conducting an inter-laboratory validation study. The principles and protocols described herein are grounded in the harmonized guidelines of internationally recognized bodies such as the International Union of Pure and Applied Chemistry (IUPAC), AOAC INTERNATIONAL, and the International Organization for Standardization (ISO).[3][4][5][6]

Analytical Methodologies for 5-Methyl-2-octanone Determination

The volatile nature of 5-Methyl-2-octanone makes gas chromatography (GC) the analytical technique of choice. The selection of the detector is a critical decision that influences the sensitivity, selectivity, and cost of the analysis.

Gas Chromatography with Flame Ionization Detection (GC-FID)

GC-FID is a robust and widely used technique for the quantification of volatile organic compounds. The flame ionization detector exhibits a linear response over a wide concentration range and is relatively inexpensive to operate. However, its lack of specificity means that it will respond to any compound that combusts in a hydrogen-air flame, making it susceptible to interferences from co-eluting compounds in complex matrices.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS combines the separating power of gas chromatography with the highly specific detection capabilities of mass spectrometry. This technique provides not only quantitative data but also qualitative information that can be used for definitive identification of the analyte.

Electron Ionization and Fragmentation: In a typical GC-MS analysis using electron ionization (EI), the 5-Methyl-2-octanone molecule is bombarded with high-energy electrons, leading to the formation of a molecular ion (M+) and a series of fragment ions.[7] The fragmentation pattern is predictable and serves as a chemical fingerprint for the compound. For ketones like 5-Methyl-2-octanone, characteristic fragmentation includes alpha-cleavage and the McLafferty rearrangement.[8]

Scan Modes:

• Full Scan: In this mode, the mass spectrometer scans a wide range of mass-to-charge ratios (m/z), providing a complete mass spectrum of the eluting compound. This is ideal for identification and for analyzing unknown samples.

• Selected Ion Monitoring (SIM): For quantitative analysis, SIM mode is often preferred. The mass spectrometer is set to monitor only a few specific ions characteristic of 5-Methyl-2-octanone. This significantly increases the signal-to-noise ratio, leading to lower limits of detection and quantification.

Comparative Overview of Analytical Method Performance

The choice between GC-FID and GC-MS will depend on the specific requirements of the analysis, such as the complexity of the sample matrix and the required level of sensitivity. The following table summarizes the expected performance characteristics of each technique for the analysis of ketones similar to 5-Methyl-2-octanone.

Performance Characteristic	GC-FID	GC-MS (Full Scan)	GC-MS (SIM)	Rationale
Selectivity	Low to Moderate	High	Very High	MS provides structural information, and SIM mode is highly specific to the target analyte.
Limit of Detection (LOD)	ng range	ng range	pg range	SIM mode significantly enhances sensitivity by reducing noise.
Limit of Quantification (LOQ)	ng range	ng range	pg range	Lower LOD in SIM mode translates to a lower LOQ.
Linearity	Excellent (wide range)	Good	Good	FID is known for its wide linear dynamic range.
Precision (Repeatability, RSDr)	< 5%	< 10%	< 5%	All techniques can achieve good precision under optimized conditions.
Cost (Instrument & Maintenance)	Low	High	High	Mass spectrometers are more complex and expensive than FID detectors.

Designing an Inter-laboratory Validation Study for a 5-Methyl-2-octanone GC-MS Method

The following section outlines a comprehensive protocol for an inter-laboratory study designed to validate a GC-MS method for the quantification of 5-Methyl-2-octanone, based on internationally accepted guidelines.[4][5][6][9][10]

Study Objectives

• To determine the single-laboratory repeatability (RSDr) and inter-laboratory reproducibility (RSDR) of a specific GC-MS method for the analysis of 5-Methyl-2-octanone.

• To assess the trueness (as bias) of the method across multiple laboratories.

• To establish a set of performance characteristics for the method that can be used to ensure data comparability and reliability.

Study Design and Protocol

A well-defined study protocol is essential for the success of an inter-laboratory validation.

Caption: Workflow for an inter-laboratory validation study.

• Participants: A minimum of eight laboratories reporting valid data is recommended for a robust statistical analysis.[9][10]

• Test Materials: Homogeneous and stable samples of 5-Methyl-2-octanone should be prepared at a minimum of five different concentration levels spanning the expected working range. These samples should be sent to the participating laboratories as blind duplicates.

• Analytical Method Protocol: A detailed, unambiguous step-by-step protocol for the GC-MS analysis must be provided to all participants. This ensures that all laboratories are performing the same analysis.

• Data Reporting: A standardized form should be provided for reporting results to ensure consistency.

Statistical Analysis of Inter-laboratory Data

The data analysis should be conducted in accordance with ISO 5725.[6][11][12][13][14]

• Outlier Removal: The first step is to identify and, if justified, remove any outlier data points using statistical tests such as Cochran's test for variances and Grubbs' test for individual means.

• Calculation of Performance Parameters:

  • Repeatability (sr and RSDr): This measures the precision of the method under identical conditions within a single laboratory.

  • Reproducibility (sR and RSDR): This measures the precision of the method under different conditions (different laboratories, analysts, equipment).

  • Trueness (Bias): This is the closeness of the mean of the results from all laboratories to the known concentration of the analyte in the test material.

Experimental Protocols

Protocol 1: Preparation of Calibration Standards and Quality Control Samples

• Primary Stock Solution (1000 µg/mL): Accurately weigh approximately 100 mg of 5-Methyl-2-octanone (purity ≥ 98%) into a 100 mL volumetric flask. Dissolve and dilute to volume with a suitable solvent (e.g., methanol or ethyl acetate).

• Intermediate Stock Solution (100 µg/mL): Pipette 10 mL of the primary stock solution into a 100 mL volumetric flask and dilute to volume with the same solvent.

• Calibration Standards: Prepare a series of at least six calibration standards by serial dilution of the intermediate stock solution to cover the desired concentration range (e.g., 0.1 - 10 µg/mL).

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations from a separate weighing of 5-Methyl-2-octanone.

Protocol 2: GC-MS Analysis of 5-Methyl-2-octanone

• Instrumentation: A gas chromatograph coupled to a mass spectrometer with an electron ionization source.

• GC Conditions:

  • Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, mid-polar stationary phase (e.g., 5% phenyl-methylpolysiloxane).

  • Injector: Split/splitless, 250 °C.

  • Injection Volume: 1 µL.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Temperature Program: Initial temperature of 50 °C, hold for 2 minutes, ramp at 10 °C/min to 250 °C, hold for 5 minutes.

• MS Conditions:

  • Ion Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Ionization Energy: 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

  • Ions to Monitor:

    • Quantifier ion (e.g., m/z of a prominent and specific fragment).

    • Qualifier ions (at least two other characteristic ions for confirmation).

• Analysis Sequence:

  • Inject a solvent blank to ensure no system contamination.

  • Inject the calibration standards from lowest to highest concentration.

  • Inject a QC sample to verify the calibration.

  • Inject the unknown samples.

  • Inject a QC sample every 10-15 samples to monitor instrument performance.

Conclusion

The inter-laboratory validation of an analytical method for 5-Methyl-2-octanone is a rigorous but essential process for ensuring the generation of comparable and reliable data across different laboratories. By adhering to the principles and protocols outlined in this guide, which are based on the harmonized guidelines of international standards organizations, researchers and analytical scientists can establish the performance characteristics of their chosen method with a high degree of confidence. The choice between GC-FID and GC-MS will ultimately depend on the specific analytical needs, with GC-MS in SIM mode offering superior sensitivity and selectivity for trace-level analysis in complex matrices. A successfully validated method provides the foundation for robust quality control, regulatory compliance, and meaningful scientific research.

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A Comparative Spectral Analysis of Synthetic vs. Natural 5-Methyl-2-octanone: A Guide for Researchers

For researchers, scientists, and professionals in drug development, the origin of a chemical compound is of paramount importance. Whether a molecule is synthesized in a laboratory or isolated from a natural source can have significant implications for its purity, isomeric composition, and ultimately its biological activity. This guide provides an in-depth spectral comparison of synthetic and natural 5-Methyl-2-octanone, a chiral ketone with applications in flavor and fragrance chemistry, as well as a potential building block in organic synthesis. By understanding the subtle yet critical differences that can be revealed through spectral analysis, researchers can make more informed decisions in their experimental design and material sourcing.

Introduction to 5-Methyl-2-octanone: The Significance of Origin

5-Methyl-2-octanone (C₉H₁₈O) is a branched-chain aliphatic ketone.[1] Its structure, featuring a chiral center at the C5 position, gives rise to two enantiomers: (R)-5-Methyl-2-octanone and (S)-5-Methyl-2-octanone. The sensory properties and biological activities of these enantiomers can differ significantly, making the stereochemical purity of a sample a critical parameter.

• Synthetic 5-Methyl-2-octanone: Typically produced as a racemic mixture, meaning it contains equal amounts of the (R) and (S) enantiomers.[2] Common synthetic routes include the oxidation of the corresponding secondary alcohol, 5-methyl-2-octanol, or through carbon-carbon bond formation methodologies such as Grignard reactions. Each synthetic pathway carries with it a unique profile of potential impurities, including starting materials, by-products, and reagents.

• Natural 5-Methyl-2-octanone: While less common than its straight-chain analog 2-octanone, which is found in various fruits, cheeses, and essential oils, 5-methyl-2-octanone has been identified as a volatile component in some natural products.[3][4][5] Crucially, biosynthesis is often an enantioselective process, leading to a predominance of one enantiomer over the other. This enantiomeric excess is a key differentiator between natural and synthetically derived achiral samples.

This guide will dissect the spectral nuances of 5-Methyl-2-octanone from both origins, focusing on Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Fourier-Transform Infrared (FTIR) spectroscopy.

Spectral Comparison: Unveiling the Molecular Fingerprint

The primary assertion of this guide is that while synthetic and natural 5-Methyl-2-octanone are structurally identical, their spectral data can reveal subtle but significant differences arising from isotopic distribution, impurity profiles, and, most importantly, enantiomeric composition.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Window into Molecular Structure and Chirality

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule. For 5-Methyl-2-octanone, both ¹H and ¹³C NMR are invaluable.

¹H NMR Spectroscopy: The proton NMR spectrum provides information about the chemical environment of each hydrogen atom. While the spectra of pure synthetic (racemic) and a pure single enantiomer of natural 5-Methyl-2-octanone will be identical in a standard achiral solvent, the use of chiral shift reagents or chiral solvating agents can induce diastereomeric interactions, leading to the separation of signals for the (R) and (S) enantiomers. This technique is instrumental in determining the enantiomeric ratio of a sample.

¹³C NMR Spectroscopy: The carbon NMR spectrum reveals the number of chemically distinct carbon atoms. For 5-Methyl-2-octanone, nine distinct signals are expected. Minor variations in chemical shifts might be observed due to solvent effects or the presence of trace impurities.

Table 1: Predicted ¹H and ¹³C NMR Chemical Shifts for 5-Methyl-2-octanone

Atom	¹H Chemical Shift (ppm, predicted)	¹³C Chemical Shift (ppm, predicted)
C1 (CH₃)	2.13	29.8
C2 (C=O)	-	209.2
C3 (CH₂)	2.41	43.8
C4 (CH₂)	1.55	22.9
C5 (CH)	1.79	34.9
C6 (CH₂)	1.25	36.5
C7 (CH₂)	1.25	20.4
C8 (CH₃)	0.88	14.1
C5-CH₃	0.88	19.4

Note: Predicted values are for illustrative purposes. Actual chemical shifts may vary based on experimental conditions.

Mass Spectrometry (MS): Fragmentation Patterns and Isotopic Signatures

Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its fragments. Electron Ionization (EI) is a common technique that can lead to characteristic fragmentation patterns.

The mass spectrum of 5-Methyl-2-octanone will show a molecular ion peak (M⁺) at m/z 142. Key fragmentation patterns arise from the cleavage of bonds adjacent to the carbonyl group. Common fragments would include the acylium ion [CH₃CO]⁺ at m/z 43 and fragments resulting from the loss of alkyl radicals.

While the primary fragmentation pattern will be identical for both synthetic and natural samples, high-resolution mass spectrometry may reveal subtle differences in isotopic abundances. Natural products can sometimes exhibit slight variations in their ¹³C/¹²C ratios depending on their biosynthetic origin, although this is often a very subtle effect.

Fourier-Transform Infrared (FTIR) Spectroscopy: Vibrational Signatures of Functional Groups

FTIR spectroscopy probes the vibrational frequencies of chemical bonds. The most prominent feature in the IR spectrum of 5-Methyl-2-octanone is a strong absorption band corresponding to the carbonyl (C=O) stretch, typically appearing around 1715 cm⁻¹. Other characteristic absorptions include C-H stretching vibrations in the 2850-3000 cm⁻¹ region. The spectra of synthetic and natural samples are expected to be virtually identical, with minor differences potentially arising from the presence of impurities.

Experimental Methodologies: A Guide to Best Practices

To obtain reliable and comparable spectral data, rigorous experimental protocols are essential.

Sample Preparation

• Synthetic 5-Methyl-2-octanone: Ensure the sample is of high purity. If synthesized in-house, purification by distillation or chromatography is recommended to remove residual solvents, starting materials, and by-products.

• Natural 5-Methyl-2-octanone: Isolation from the natural source (e.g., essential oil) should be performed using methods that minimize degradation or isomerization. Steam distillation followed by fractional distillation or preparative gas chromatography are common techniques.

Analytical Techniques

• NMR Spectroscopy:

  • Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better signal dispersion.

  • Solvent: Use a deuterated solvent such as chloroform-d (CDCl₃) and ensure it is free from impurities.

  • Chiral Analysis: For enantiomeric ratio determination, employ a chiral solvating agent or a chiral lanthanide shift reagent.

• Gas Chromatography-Mass Spectrometry (GC-MS):

  • Column: A non-polar capillary column is suitable for separating 5-Methyl-2-octanone from other volatile components.

  • Chiral GC: For enantiomeric separation, a chiral stationary phase, such as a cyclodextrin-based column, is necessary.

  • Ionization: Standard electron ionization (EI) at 70 eV is typically used.

• FTIR Spectroscopy:

  • Technique: Attenuated Total Reflectance (ATR) is a convenient method for liquid samples. Alternatively, a thin film can be prepared on a salt plate (e.g., NaCl or KBr).

Workflow for Comparative Analysis

Figure 1: Workflow for the comparative spectral analysis of synthetic versus natural 5-Methyl-2-octanone.

Distinguishing Features: Synthetic vs. Natural

The following table summarizes the key expected differences in the spectral data of synthetic and natural 5-Methyl-2-octanone.

Table 2: Summary of Expected Spectral Differences

Analytical Technique	Synthetic 5-Methyl-2-octanone	Natural 5-Methyl-2-octanone	Key Differentiator
¹H NMR (with chiral agent)	Splitting of signals into two sets of equal intensity, indicating a racemic mixture.	Splitting of signals into two sets of unequal intensity, revealing the enantiomeric ratio.	Enantiomeric Excess
Chiral GC-MS	Two peaks of equal area for the (R) and (S) enantiomers.	Two peaks of unequal area, allowing for quantification of the enantiomeric excess.	Enantiomeric Ratio
GC-MS (impurity profile)	May contain traces of synthetic precursors (e.g., 5-methyl-2-octanol) or reagents.	May contain other co-occurring natural products from the source material.	Impurity Profile
High-Resolution MS	Standard isotopic distribution.	Potential for slight variations in isotopic ratios (a subtle indicator).	Isotopic Signature
FTIR	Spectrum should be identical to a pure standard.	Spectrum should be identical, but minor peaks from co-eluting natural products could be present if not fully purified.	Purity

Case Study: Hypothetical Analysis

A synthetic sample of 5-Methyl-2-octanone, produced via the oxidation of 5-methyl-2-octanol, might show a small peak corresponding to the starting alcohol in its GC-MS chromatogram. Its chiral GC analysis would reveal two peaks of a 1:1 ratio.

In contrast, a sample isolated from a hypothetical essential oil might show a chiral GC chromatogram with a 95:5 ratio of the (S) to (R) enantiomer, indicating a significant enantiomeric excess. The GC-MS might also reveal the presence of other terpenoids commonly found in that essential oil.

Conclusion: The Importance of a Multi-faceted Approach

The differentiation between synthetic and natural 5-Methyl-2-octanone is not always straightforward and relies on a multi-technique analytical approach. While standard NMR, MS, and FTIR can confirm the compound's identity, they are often insufficient to determine its origin. The key to distinguishing between the two lies in the analysis of stereochemistry and the impurity profile.

For researchers in fields where stereochemistry is critical, such as in the development of pharmaceuticals or in flavor and fragrance research, sourcing and verifying the origin of chiral molecules like 5-Methyl-2-octanone is a crucial step. The application of chiral chromatography is indispensable in this endeavor. By carefully applying the analytical strategies outlined in this guide, scientists can confidently characterize their materials and ensure the integrity of their research.

References

• National Center for Biotechnology Information. PubChem Compound Summary for CID 42802, 5-Methyl-2-octanone. [Link].

• The Good Scents Company. Information on 2-octanone. [Link].

• RIFM fragrance ingredient safety assessment, 2-octanone, CAS Registry Number 111-13-7. Food and Chemical Toxicology, 127S, S71-S80 (2019). [Link].

• National Center for Biotechnology Information. PubChem Compound Summary for CID 8093, 2-Octanone. [Link].

• Liu, Y. et al. Detection and enantiomeric distribution of 2-hydroxy-5-methyl-3-hexanone and 3-hydroxy-5-methyl-2-hexanone in eucalyptus honey. Flavour and Fragrance Journal, 28(5), 333-338 (2013). [Link].

• Human Metabolome Database. Showing metabocard for 5-Methyl-2-hexanone (HMDB0031549). [Link].

• ResearchGate. 5-Methyl-2-hexanone | Request PDF. [Link].

• Human Metabolome Database. Showing metabocard for 2-Octanone (HMDB0031294). [Link].

• SIELC Technologies. 5-Methyl-2-octanone. [Link].

• Global Substance Registration System. 5-METHYL-2-OCTANONE. [Link].

• Automated Topology Builder. 5-Methyl-2-hexanone | C7H14O | MD Topology | NMR | X-Ray. [Link].

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 5-Methyl-2-octanone

For laboratory professionals dedicated to advancing scientific discovery, the responsible management of chemical reagents is as crucial as the innovative research they enable. This guide provides an in-depth, procedural framework for the proper disposal of 5-Methyl-2-octanone, ensuring the safety of personnel, the protection of the environment, and full compliance with regulatory standards. Our commitment is to empower you with the knowledge to handle this and other chemical substances with the utmost confidence and care.

Understanding the Imperative for Specialized Disposal: Hazard Profile of 5-Methyl-2-octanone

5-Methyl-2-octanone is a versatile ketone used in various research and development applications. However, its chemical properties necessitate a rigorous disposal protocol. The causality behind these stringent procedures is rooted in its inherent hazards. Mismanagement of this substance can lead to significant adverse effects.

Key Hazards:

• Flammability: 5-Methyl-2-octanone is a flammable liquid and vapor.[1][2] Vapors can form explosive mixtures with air and may travel to an ignition source and flash back.[3] Therefore, it must be kept away from heat, sparks, open flames, and other ignition sources.[1][4]

• Health Hazards: The compound is harmful if swallowed and can cause serious eye irritation.[1] Ingestion poses a significant risk of aspiration into the lungs, potentially leading to chemical pneumonitis.[5]

• Environmental Toxicity: 5-Methyl-2-octanone is harmful to aquatic life with long-lasting effects.[1][4] Direct release into the environment is strictly prohibited to prevent contamination of waterways and soil.[1][6]

These hazards underscore why indiscriminate disposal, such as pouring it down the drain or discarding it with general waste, is unacceptable and illegal.[1][7]

Physicochemical and Hazard Data for 5-Methyl-2-octanone

Property	Value	Source
GHS Classification	Flammable Liquid (Category 3), Acute Toxicity, Dermal (Category 4), Short-term (acute) aquatic hazard (Category 3), Long-term (chronic) aquatic hazard (Category 3)	[2][4]
Hazard Statements	H226: Flammable liquid and vapor. H312: Harmful in contact with skin. H412: Harmful to aquatic life with long lasting effects.	[4]
Signal Word	Warning	[1][2]

The Disposal Workflow: A Step-by-Step Protocol

Adherence to a systematic disposal workflow is paramount. This protocol is designed to be a self-validating system, ensuring that each step is completed in a manner that guarantees safety and compliance.

Diagram: Decision-Making for 5-Methyl-2-octanone Waste

Caption: Workflow for the safe disposal of 5-Methyl-2-octanone waste.

Experimental Protocol: Laboratory-Scale Waste Accumulation

Objective: To safely collect and store waste 5-Methyl-2-octanone in a laboratory setting prior to its removal by a certified waste management provider.

Materials:

• Appropriate waste container (e.g., high-density polyethylene or glass bottle with a screw cap). The original container can often be used.[8]

• Hazardous waste labels.

• Personal Protective Equipment (PPE): safety glasses, chemical-resistant gloves, and a lab coat.

Procedure:

• Container Selection and Preparation:

  • Select a container that is in good condition, free of leaks, and compatible with ketones.[9][10] Do not use metal containers if the waste is corrosive.[8]

  • Ensure the container has a secure, tightly fitting cap to prevent the release of flammable vapors.[8] Containers must be kept closed except when adding waste.[8][9]

  • If reusing a container, ensure any previous, conflicting labels are completely removed or defaced.[10][11]

• Labeling:

  • Before adding any waste, affix a "Hazardous Waste" label to the container.[9]

  • Clearly write the full chemical name, "5-Methyl-2-octanone," and list any other chemical constituents in the waste mixture. Avoid abbreviations or chemical formulas.[9]

  • Record the date when the first drop of waste is added to the container.

• Waste Collection:

  • Perform all waste transfers in a well-ventilated area, such as a chemical fume hood, to minimize inhalation exposure.[3]

  • Use a funnel to prevent spills when transferring the liquid.[7]

  • Do not overfill the container. Leave at least 10% of the volume as headspace to allow for vapor expansion.

• Storage:

  • Store the sealed waste container in a designated satellite accumulation area within the laboratory.[12]

  • The storage area must be a cool, well-ventilated location, away from direct sunlight, heat, and ignition sources.[3]

  • Ensure the waste is segregated from incompatible materials, such as strong oxidizing agents, strong bases, and strong reducing agents.[3]

• Disposal:

  • Once the container is full or waste is no longer being generated, arrange for its disposal through your institution's Environmental Health and Safety (EHS) office or a certified hazardous waste disposal company.[3][4][7]

  • Follow all institutional and local regulations regarding waste pickup and documentation.

Management of Empty Containers

An "empty" container that held 5-Methyl-2-octanone is not necessarily free of hazard. Residual liquid and vapor can remain, posing a flammable risk.[3]

Procedure for Empty Container Decontamination:

• Assessment: A container that has held a hazardous chemical like 5-Methyl-2-octanone must be properly decontaminated before being discarded as regular trash.[11]

• Triple Rinsing:

  • Rinse the container three times with a suitable solvent capable of removing the chemical residue.[9] A common choice is a small amount of a solvent in which 5-Methyl-2-octanone is soluble, such as ethanol or acetone.

  • Crucially, the rinsate from this process must be collected and disposed of as hazardous waste. [9][11] Add the rinsate to your designated 5-Methyl-2-octanone or non-halogenated solvent waste container.

• Final Disposal: After triple-rinsing and allowing the container to air dry, deface the original label and dispose of it as regular laboratory glass or plastic waste, in accordance with your institution's policies.[9][11]

Regulatory Framework: Adherence to EPA and OSHA Standards

The procedures outlined in this guide are designed to comply with the regulations set forth by the U.S. Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).

• EPA's Resource Conservation and Recovery Act (RCRA): This is the primary federal law governing the disposal of solid and hazardous waste.[10] 5-Methyl-2-octanone waste is classified as hazardous due to its ignitability characteristic.[10][12] As such, it must be managed from the point of generation to its final disposal ("cradle-to-grave") in accordance with RCRA regulations.[12][13]

• OSHA's Flammable Liquids Standard (29 CFR 1910.106): OSHA dictates the safe handling and storage of flammable liquids in the workplace to protect employees.[14] This includes requirements for proper containerization, storage in designated cabinets or areas, and control of ignition sources.[7][15]

By following this guide, your laboratory will not only foster a culture of safety but also maintain a steadfast commitment to environmental stewardship and regulatory compliance.

References

• Axxence Aromatic GmbH. (2025). Safety Data Sheet: NATURAL METHYL HEXYL KETONE (2-OCTANONE).
• Thermo Fisher Scientific. (n.d.). Safety Data Sheet: 5-Methyl-2-hexanone.
• Sigma-Aldrich. (2024). Safety Data Sheet: 2-Octanone.
• TCI America. (n.d.). 5-Methyl-2-octanone Safety Data Sheet.
• Santa Cruz Biotechnology. (n.d.). Material Safety Data Sheet: 2-Octanone.
• Pell Wall. (n.d.). Safety Data Sheet: Methyl Hexyl Ketone.
• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 42802, 5-Methyl-2-octanone.
• Occupational Safety and Health Administration. (n.d.). 1910.106 - Flammable liquids.
• Vanderbilt University Medical Center. (n.d.). Laboratory Guide for Managing Chemical Waste.

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 42802, 5-Methyl-2-octanone. Retrieved from [Link]

• University of Pennsylvania EHRS. (n.d.). Laboratory Chemical Waste Management Guidelines.
• Occupational Safety and Health Administration. (n.d.). 1926.152 - Flammable liquids.
• U.S. Chemical Safety Board. (2025). The Ultimate Guide to OSHA Regulations & Environmental Concerns for Hazardous Liquids.
• Purdue University. (n.d.). Guidelines: Handling and Disposal of Chemicals.
• U.S. Environmental Protection Agency. (2025). Steps in Complying with Regulations for Hazardous Waste.
• Lehigh University. (n.d.). Hazardous Waste Disposal Procedures Handbook.
• The University of Texas at Austin Environmental Health and Safety. (n.d.). Chemical Waste.

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 5-Methyl-2-octanone

As researchers and drug development professionals, our commitment to safety is as paramount as our dedication to scientific advancement. Handling chemicals like 5-Methyl-2-octanone (also known as Methyl hexyl ketone, CAS No. 111-13-7) requires a nuanced understanding of its properties to ensure robust protection. This guide moves beyond a simple checklist, offering a comprehensive framework for risk assessment and personal protective equipment (PPE) selection, grounded in the specific hazards this compound presents.

Hazard Assessment: The "Why" Behind the Protocol

Understanding the causality behind PPE selection is critical for fostering a deeply ingrained safety culture. 5-Methyl-2-octanone is not merely a reagent; it is a chemical with distinct physical and toxicological properties that dictate our handling procedures.

• Flammability: The compound is a flammable liquid and vapor, with a flash point of 55°C (131°F)[1]. This characteristic means that its vapors can form explosive mixtures with air, which can travel to an ignition source and flash back[1]. Therefore, all handling procedures must mitigate the risk of ignition. This includes using non-sparking tools, explosion-proof equipment, and ensuring containers are properly grounded and bonded during transfers[2].

• Dermal Toxicity and Irritation: 5-Methyl-2-octanone is classified as harmful in contact with skin[2]. Prolonged or repeated exposure can lead to skin irritation, presenting as redness, swelling, and scaling[3]. This necessitates a robust barrier between the chemical and your skin.

• Eye Irritation: The substance is known to cause serious eye irritation[4]. Direct contact from a splash could have significant consequences, making eye protection a non-negotiable aspect of any handling procedure.

• Aspiration Hazard: While ingestion is not a primary route of exposure in a controlled lab setting, it's crucial to recognize that swallowing the liquid may lead to aspiration into the lungs, risking chemical pneumonitis[3]. This underscores the importance of stringent hygiene practices, such as washing hands thoroughly after handling and prohibiting eating or drinking in the lab[4].

Core PPE Requirements: Your First Line of Defense

Based on the hazard assessment, a multi-layered PPE approach is required. The selection of specific items must be tailored to the scale and nature of the procedure being performed.

Eye and Face Protection

• Minimum Requirement: At all times when handling 5-Methyl-2-octanone, safety glasses with side shields are mandatory[3].

• Elevated Risk: For procedures involving a risk of splashing (e.g., transferring large volumes, heating, or working under pressure), chemical goggles are required[3]. If there is a significant splash hazard, a full-face shield should be worn in addition to chemical goggles.

Hand Protection

The choice of glove material is a critical decision based on chemical resistance and the duration of contact.

• Material Selection: Chemical protective gloves are required. Neoprene and PVC gloves are often recommended[3]. It is crucial to consult the glove manufacturer's specific chemical resistance data for 5-Methyl-2-octanone or similar ketones to ensure the selected material provides adequate protection.

• Duration of Contact: The required protection class of the glove depends on the expected contact time[3].

  • Brief Contact: For tasks with only brief, incidental contact, a glove with a protection class of 3 or higher (breakthrough time >60 minutes according to EN 374) is recommended[3].

  • Prolonged or Repeated Contact: For immersive work or tasks involving frequent contact, a glove with a protection class of 5 or higher (breakthrough time >240 minutes according to EN 374) is essential[3].

• Glove Hygiene: Never wear contaminated gloves on clean hands. After use, gloves should be removed carefully to avoid skin contact, and hands must be washed and dried thoroughly[3]. Applying a non-perfumed moisturizer can help maintain skin integrity[3].

Skin and Body Protection

• Standard Operations: A standard laboratory coat or overalls should be worn to protect against minor spills and contamination[3].

• Large-Scale Operations: When handling larger quantities where significant splashing is possible, a PVC apron should be worn over the lab coat[3]. For continuous use or large-scale transfers, flame-retardant and antistatic protective clothing is recommended due to the flammability risk.

Respiratory Protection

Respiratory protection is typically not required when handling small quantities in a well-ventilated area or within a certified chemical fume hood. However, it becomes necessary under specific conditions:

• Inadequate Ventilation: If work must be performed in an area with insufficient local exhaust ventilation.

• Spill Cleanup: During the cleanup of large spills where vapor concentrations may be high.

• Aerosol Generation: For any procedure that may generate an aerosol or fine mist of the substance.

In these situations, a respirator with a Type A-P filter (for organic vapors and particulates) of sufficient capacity is recommended. Always consult with your institution's Environmental Health and Safety (EHS) staff for specific respirator recommendations and to ensure you are part of a formal respiratory protection program[3].

PPE Selection Protocol Summary

The following table provides a quick-reference guide for selecting the appropriate level of PPE based on the task at hand.

Task / Scale of Operation	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Small-Scale Benchtop Work (<100 mL) in a Fume Hood	Safety glasses with side shields	Chemical-resistant gloves (e.g., Neoprene), Class 3+	Standard laboratory coat	Not typically required
Medium-Scale Transfers (100 mL - 1 L)	Chemical goggles	Chemical-resistant gloves (e.g., Neoprene), Class 5+	Laboratory coat	Recommended if ventilation is suboptimal
Large-Scale Transfers / Spills (>1 L)	Chemical goggles and face shield	Chemical-resistant gloves (e.g., Neoprene), Class 5+	Lab coat and PVC apron. Consider flame-retardant clothing.[3]	Required (Type A-P Filter Respirator)[3]

Procedural Discipline: Donning and Doffing PPE

The sequence of putting on and taking off PPE is a self-validating system designed to prevent cross-contamination.

Donning (Putting On) Sequence

• Body Protection: Don the lab coat or overalls. Secure all fastenings. If required, put on the PVC apron.

• Hand Protection: Put on the first pair of gloves (if double-gloving for extensive work).

• Respiratory Protection: If required, perform a seal check and don the respirator.

• Eye/Face Protection: Put on safety glasses, goggles, or a face shield.

• Outer Gloves: Put on the outer pair of gloves, ensuring the cuffs go over the sleeves of the lab coat.

Doffing (Taking Off) Sequence

This process is designed to contain contaminants.

• Outer Gloves: Remove the outer gloves first. Peel one glove off by grasping the cuff and turning it inside out. Use the clean, ungloved hand to slide under the cuff of the remaining glove and peel it off.

• Face/Eye Protection: Remove the face shield or goggles from the back of the head forward.

• Body Protection: Unfasten the lab coat. Roll it down from the shoulders, keeping the contaminated outside folded inward.

• Respiratory Protection: Remove the respirator from the back.

• Hand Washing: Wash your hands thoroughly with soap and water.

Operational Plans: Spills and Disposal

Spill Response

In the event of a major spill, evacuate the area and alert emergency responders[3]. For minor spills, ensure you are wearing the appropriate PPE (as outlined for "Large-Scale" in the table above) before attempting cleanup. Use an absorbent, inert material like sand or diatomaceous earth to contain the spill. Collect the material using non-sparking tools and place it in a designated, sealed container for hazardous waste disposal[4].

Disposal of Contaminated PPE

All disposable PPE (gloves, aprons) that has been contaminated with 5-Methyl-2-octanone must be treated as hazardous waste[3]. Place it in a clearly labeled, sealed container for chemical waste. Reusable PPE, such as face shields and goggles, should be decontaminated according to your institution's established protocols before reuse.

Logical Framework for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate level of personal protective equipment when working with 5-Methyl-2-octanone.

Caption: PPE selection workflow for 5-Methyl-2-octanone.

References

• 2-Octanone - Santa Cruz Biotechnology. [Safety Data Sheet].
• SAFETY DATA SHEET - Sigma-Aldrich. [2-Octanone Safety Data Sheet].
• epos-SDB 2025.1 - Axxence. [NATURAL METHYL HEXYL KETONE (2-OCTANONE) Safety Data Sheet].
• SAFETY DATA SHEET - Fisher Scientific. [2-Octanone Safety Data Sheet].
• RIFM fragrance ingredient safety assessment, 2-octanone, CAS Registry Number 111-13-7. [Food and Chemical Toxicology].
• Methyl Hexyl Ketone 6166 - SAFETY DATA SHEET. [Pell Wall].

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